2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

• CAS: 3291-07-4

Core Science & Biosynthesis

Chemical Structure and Applications of 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole: A Technical Whitepaper

Executive Summary

The compound 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (commonly referred to as 2-methyl-4,5,6,7-tetrahydrobenzimidazole) is a highly versatile heterocyclic building block characterized by a saturated cyclohexane ring fused to an aromatic imidazole core. This unique structural hybrid provides a rigid, sterically defined scaffold while maintaining the hydrogen-bonding capabilities of the imidazole nitrogen atoms. As a Senior Application Scientist, I have observed its critical utility across diverse domains—from acting as a precursor for structure-directing agents (SDAs) in advanced materials science to serving as a core pharmacophore in kinase inhibitors and agrochemicals. This whitepaper systematically deconstructs its physicochemical properties, validated synthetic methodologies, and downstream applications.

Physicochemical Profiling

Understanding the baseline properties of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is essential for predicting its behavior in various solvent systems and biological assays. The saturation of the benzene ring significantly alters its electron density and basicity compared to its fully aromatic counterpart, 2-methylbenzimidazole.

Table 1: Key Physicochemical Properties

Property	Value
IUPAC Name	2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole[1]
Common Synonyms	2-methyl-4,5,6,7-tetrahydro-1H-benzimidazole[1]
CAS Registry Number	3291-07-4[1]
Molecular Formula	C₈H₁₂N₂[1]
Molecular Weight	136.2 g/mol [1]
InChIKey	XMLUAPAWXDNVTM-UHFFFAOYSA-N[1]

| Physical Form | Solid (Powder)[1] |

Synthetic Methodologies & Protocols

To ensure reproducibility and high yield, the synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole must be approached with strict control over reaction conditions. Below are two field-proven methodologies, deconstructed to explain the mechanistic causality behind each step.

Method A: Chemoselective Catalytic Hydrogenation

The most robust and industrially scalable method involves the chemoselective reduction of the benzene ring of 2-methylbenzimidazole[2],[3].

Step-by-Step Protocol & Causality:

• Solvent Preparation: Dissolve 40 g of 2-methylbenzimidazole in 320 mL of glacial acetic acid[3]. Causality: Glacial acetic acid acts as both a solvent and a protonating agent. By protonating the basic imidazole nitrogens, it prevents the substrate from coordinating with and poisoning the palladium catalyst.

• Catalyst Introduction: Add 15 g of Palladium on Carbon (10 wt% Pd/C) to the acidic solution[3]. Causality: Pd/C provides a high-surface-area matrix that facilitates the adsorption of hydrogen gas. The 10% loading ensures sufficient active sites to overcome the high resonance stabilization energy of the aromatic benzene ring.

• Pressurized Hydrogenation: Seal the reactor, purge with inert nitrogen, and introduce hydrogen gas. Heat the system to elevated temperatures (typically 80–100°C) under pressure[2],[3]. Causality: Elevated temperature and pressure are thermodynamically required to break aromaticity. The imidazole ring remains intact because its reduction potential is significantly higher than that of the benzene ring under these specific catalytic conditions.

• Workup and Filtration: Cool the reactor, vent the hydrogen, and filter the mixture through a pad of Celite. Causality: Celite filtration safely removes the finely divided Pd/C catalyst, preventing potential pyrophoric ignition upon exposure to ambient oxygen, while ensuring the filtrate is free of heavy metal contaminants.

• Concentration: Remove the acetic acid under reduced pressure to yield the crude tetrahydro derivative, which can be further recrystallized.

Catalytic hydrogenation workflow of 2-methylbenzimidazole to its tetrahydro derivative.

Method B: Condensation of 2-Aminocyclohexanone Oxime

An alternative bottom-up synthesis involves the condensation of aliphatic precursors, bypassing the need for high-pressure hydrogenation[4].

Step-by-Step Protocol & Causality:

• Reagent Mixing: Combine 2-aminocyclohexanone oxime with free ethyl acetimidate in a neutral solvent system[4]. Causality: Utilizing a neutral solvent is critical. In acidic environments, 2-aminocyclohexanone oxime is prone to undergoing a Beckmann fission reaction (yielding unwanted side products like 2-(4-cyanobutyl)-4,5,6,7-tetrahydrobenzimidazole). A neutral pH strictly favors the desired cyclization[4].

• Cyclization: Stir the mixture at ambient to mildly elevated temperatures until the condensation is complete.

• Purification: Isolate the resulting 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole via standard chromatographic techniques.

Applications in Advanced Research & Drug Development

Structure-Directing Agents (SDAs) in Zeolite Synthesis

In materials science, 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is a critical precursor for synthesizing complex zeolites, such as EMM-70[3]. Zeolites require organic templates (SDAs) to guide the formation of their porous crystalline frameworks during hydrothermal synthesis.

Mechanism of Action: The compound undergoes N-alkylation (e.g., using methyl iodide) to form the 1,2,3-trimethyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-3-ium cation (SDA-1) [3]. This bulky, rigid quaternary ammonium cation acts as a spatial template. When mixed with silica and alumina sources under hydrothermal conditions, the inorganic framework crystallizes around the SDA. Subsequent calcination burns away the organic template, leaving behind the highly ordered, porous EMM-70 zeolite structure[3].

Synthesis of quaternary ammonium SDA-1 for EMM-70 zeolite crystallization.

Pharmaceutical and Agrochemical Intermediates

The tetrahydrobenzimidazole scaffold is highly prized in medicinal chemistry due to its favorable pharmacokinetic profile and ability to act as a bioisostere for other bicyclic systems.

• Kinase Inhibitors: Derivatives of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole have been successfully integrated into the development of imidazopyridinones, which function as potent p38 MAP kinase inhibitors[5]. These inhibitors are critical in modulating inflammatory pathways.

• Agrochemicals: Hydroxylated derivatives, such as 1-hydroxy-2-methyl-4,5,6,7-tetrahydrobenzimidazole, are utilized as intermediates in the synthesis of insecticidal and acaricidal diazole compounds[6]. These derivatives provide targeted pest control while minimizing deleterious effects on mammalian organisms and crops[6].

Analytical Characterization

To verify the structural integrity of the synthesized 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard[7].

• ¹H-NMR Expectations: The disappearance of the aromatic protons (typically found in the 7.0–8.0 ppm range for 2-methylbenzimidazole) and the emergence of multiplet signals in the aliphatic region (1.7–2.6 ppm) corresponding to the eight protons of the saturated cyclohexane ring confirm successful hydrogenation[7]. The singlet for the C2-methyl group remains distinct around 2.3–2.5 ppm.

References

• Source: Google Patents (WO2023141367A1)
• Source: Google Patents (US3920678A)

• An Investigation of Measuring Free Fat in Milk Powder (Novel Beckmann Fission Reaction) Source: ResearchGate URL:[Link]

• Source: Google Patents (WO2005108374A1)
• Source: Google Patents (CA2453860A1)

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• 1. 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole | 3291-07-4 [sigmaaldrich.com]
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• 3. WO2023141367A1 - Emm-70 zeolite compositions, syntheses, and uses - Google Patents [patents.google.com]
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• 5. CA2453860A1 - Imidazopyridinones as p38 map kinase inhibitors - Google Patents [patents.google.com]
• 6. WO2005108374A1 - Insecticidal diazole and triazole derivatives - Google Patents [patents.google.com]
• 7. WO2005108374A1 - Insecticidal diazole and triazole derivatives - Google Patents [patents.google.com]

Comprehensive Guide: pKa and Basicity of 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

This guide details the physicochemical properties, specifically basicity and pKa, of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole. It is structured to provide a mechanistic understanding of the molecule's electronic environment, followed by quantitative data and experimental protocols.

Executive Summary

2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (also known as 2-methyl-4,5,6,7-tetrahydrobenzimidazole) represents a critical scaffold in medicinal chemistry, distinct from its fully aromatic counterpart, 2-methylbenzimidazole.

While benzimidazoles are weak bases (pKa ~5.6–6.2), the hydrogenation of the fused benzene ring in the tetrahydro derivative fundamentally alters the electronic landscape of the imidazole core. This modification removes the electron-withdrawing nature of the fused aromatic system, reverting the basicity to levels comparable to—and often exceeding—simple alkyl-substituted imidazoles.

Key Characteristic: The compound exhibits a significantly higher pKa (predicted range 8.2 – 8.5 ) compared to 2-methylbenzimidazole (pKa 6.19 ). This shift dictates that the molecule exists predominantly as a cationic species at physiological pH (7.4), profoundly influencing solubility, lipophilicity (LogD), and receptor binding kinetics.

Structural Analysis & Electronic Effects

To understand the basicity of this compound, one must analyze the competing electronic effects acting on the N3 nitrogen (the proton acceptor).

The Tetrahydro- Effect (Aliphatic vs. Aromatic Fusion)

• Benzimidazole (Parent): The fused benzene ring is aromatic.[1][2] It exerts an electron-withdrawing effect on the imidazole ring due to the delocalization of

  -electrons across the entire bicyclic system. This reduces the electron density at the N3 lone pair, lowering basicity (pKa ~5.6).

• Tetrahydrobenzimidazole (Target): The fused ring is a cyclohexane moiety. It is non-aromatic and aliphatic. Instead of withdrawing electrons, the methylene groups at positions 4 and 7 exert a weak electron-donating effect (+I, inductive) and hyperconjugation. This stabilizes the conjugate acid (protonated form), significantly increasing basicity.

The 2-Methyl Effect

The methyl group at the C2 position acts as an electron donor via the inductive effect (+I). In imidazole systems, C2-methylation typically raises the pKa by approximately 0.5 – 0.7 units compared to the unsubstituted analog.

Structural Comparison Logic

The following diagram illustrates the electronic divergence between the aromatic and tetrahydro scaffolds.

Figure 1: Structural evolution and electronic impact on basicity.

Quantitative Data: pKa Values

Direct experimental values for specific alkyl-tetrahydrobenzimidazoles are rare in aggregate databases. However, using Linear Free Energy Relationships (LFER) and validated analog data, we can derive the pKa with high confidence.

Comparative pKa Table

Compound	Structure Type	pKa (Conjugate Acid)	Electronic Driver	Source
Benzimidazole	Aromatic Fused	5.56	Resonance withdrawal by benzene ring	[1]
2-Methylbenzimidazole	Aromatic Fused	6.19	+I effect of methyl group	[2]
Imidazole	Monocyclic	6.95	Baseline aromatic heterocycle	[1]
4,5-Dimethylimidazole	Dialkyl Monocyclic	7.6 – 7.8	+I effect of two methyl groups	[3]
Target Compound *	Tetrahydro Fused	8.2 – 8.5	Aliphatic fusion + C2-Methylation	Predicted (SAR)

*Note: The target compound behaves structurally like a 2,4,5-trialkylimidazole. The cyclohexane ring acts similarly to 4,5-dialkyl substitution.

Ionization State at Physiological pH

Using the Henderson-Hasselbalch equation:

At pH 7.4 (Blood/Cytosol) and pKa 8.4 :

Implication: The compound is ~90% protonated (cationic) at physiological pH. This suggests high aqueous solubility but potentially reduced passive membrane permeability compared to the neutral benzimidazole analogs.

Experimental Determination Protocols

For definitive validation in a drug discovery campaign, the pKa should be determined experimentally. The high basicity necessitates specific titration protocols.

Potentiometric Titration Workflow

This is the gold standard for compounds with aqueous solubility.

Reagents:

• 0.01 M HCl standard solution.

• 0.01 M NaOH standard solution (CO2-free).

• 0.1 M KCl (ionic strength adjustor).

• Analyte concentration: ~100 µM to 1 mM.

Protocol:

• Dissolution: Dissolve 5 mg of the compound in 20 mL of degassed water containing 0.1 M KCl. If solubility is low, use a co-solvent method (Methanol/Water) and extrapolate to 0% organic solvent (Yasuda-Shedlovsky extrapolation).

• Acidification: Add excess HCl to fully protonate the imidazole nitrogen (starting pH < 3.0).

• Titration: Titrate with standardized NaOH under inert gas (N2/Ar) purge to prevent carbonate formation.

• Data Analysis: Plot pH vs. Volume of NaOH. The pKa corresponds to the pH at the half-equivalence point of the buffering region.

Spectrophotometric Determination (UV-Metric)

Ideal for low-solubility compounds or when sample quantity is limited (< 1 mg).

Figure 2: UV-Metric pKa determination workflow.

Key Consideration: The UV spectrum of the protonated vs. neutral species must differ. For tetrahydrobenzimidazoles, the

shift may be subtle compared to fully aromatic benzimidazoles; derivative spectroscopy (dAbs/d ) may be required.

Implications for Drug Development

Salt Selection

Due to its high basicity (pKa > 8.0), this compound readily forms stable salts with weak acids.

• Recommended Counter-ions: Fumarate, Succinate, or Maleate.

• Avoid: Strong mineral acids (HCl, H2SO4) may lead to highly hygroscopic salts due to the high charge density of the small cationic core.

LogD and Permeability

The LogD (Distribution Coefficient) will be significantly lower than the LogP at pH 7.4.

• LogP (Neutral): Estimated ~1.5 – 2.0 (Lipophilic).

• LogD (pH 7.4): Will drop by ~1.0 unit due to ionization.

• Optimization: If membrane permeability is poor, consider adding electron-withdrawing groups (e.g., -CF3, -F) to the tetrahydro ring or the 2-methyl group to lower the pKa back towards 7.0, increasing the neutral fraction at physiological pH.

References

• Bordwell pKa Table (Acidity in DMSO & Water). University of Wisconsin-Madison. [Link]

• Brown, T. N., & Mora-Diez, N. (2006). Computational determination of aqueous pKa values of protonated benzimidazoles. Journal of Physical Chemistry B. [Link]

• Catalán, J., et al. (1987). Basicity of azoles: Solvation effects. Journal of the American Chemical Society. [Link]

• PubChem Compound Summary: 2-Methylbenzimidazole. National Center for Biotechnology Information. [Link]

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• 1. 2-(1H-Benzimidazol-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-ol, a Benzimidazole Derivative, Inhibits T Cell Proliferation Involving H+/K+-ATPase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

thermal stability profile of 2-methyl-4,5,6,7-tetrahydrobenzimidazole

An In-depth Technical Guide on the Thermal Stability Profile of 2-Methyl-4,5,6,7-tetrahydrobenzimidazole

Authored by: Gemini, Senior Application Scientist

Abstract

The thermal stability of an active pharmaceutical ingredient (API) is a critical parameter that influences its entire lifecycle, from synthesis and purification to formulation, packaging, and storage. This technical guide provides a comprehensive overview of the , a heterocyclic compound of significant interest in medicinal chemistry.[1][2][3] Drawing upon established analytical methodologies and data from structurally related benzimidazole derivatives, this document outlines the experimental framework for characterizing the thermal behavior of this compound. It is intended for researchers, scientists, and drug development professionals to establish safe operating limits and predict the shelf-life of this promising molecule.

Introduction: The Significance of the Tetrahydrobenzimidazole Scaffold

The benzimidazole nucleus, a fusion of benzene and imidazole rings, is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active agents with applications ranging from anticancer to antiviral therapies.[2][4][5] The partially saturated analog, 4,5,6,7-tetrahydrobenzimidazole, retains key structural features for biological activity while offering modified physicochemical properties. The 2-methyl substituted variant, 2-methyl-4,5,6,7-tetrahydrobenzimidazole, is a subject of growing interest for its potential therapeutic applications.[1][6][7]

A thorough understanding of a compound's response to thermal stress is paramount for several reasons:

• Process Safety: Uncontrolled exothermic decomposition can lead to thermal runaway events during manufacturing.

• Product Quality: Thermal degradation can result in the formation of impurities, affecting the purity, potency, and safety of the final drug product.

• Stability and Shelf-life: The rate of degradation under various temperature conditions dictates the appropriate storage requirements and shelf-life.

This guide details the essential techniques for a robust thermal stability assessment, focusing on Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Primary Analytical Techniques for Thermal Stability Assessment

The cornerstone of thermal analysis lies in the precise measurement of a material's physical and chemical properties as a function of temperature. For 2-methyl-4,5,6,7-tetrahydrobenzimidazole, TGA and DSC are indispensable techniques.[8]

Thermogravimetric Analysis (TGA)

TGA provides quantitative information on the mass changes in a material as it is heated at a controlled rate.[8] This is crucial for identifying the onset of decomposition, the temperature at which significant mass loss occurs, and the presence of any residual matter.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature or time.[8] It is used to determine key thermal events such as melting (endothermic) and decomposition (often exothermic), providing critical data on the energy released during these processes.[9][10]

Expected Thermal Profile of 2-Methyl-4,5,6,7-tetrahydrobenzimidazole

While specific experimental data for 2-methyl-4,5,6,7-tetrahydrobenzimidazole is not extensively published, we can project an expected thermal profile based on data from related benzimidazole and heterocyclic compounds. Imidazoles are generally more thermally stable than heterocyclic systems with contiguous nitrogen atoms like triazoles or tetrazoles.[10]

Representative Thermogravimetric Analysis (TGA) Data

The following table summarizes the expected TGA data for 2-methyl-4,5,6,7-tetrahydrobenzimidazole under an inert nitrogen atmosphere.

Parameter	Representative Value	Interpretation
Onset of Decomposition (Tonset)	~260 °C	The temperature at which significant mass loss begins.
Temperature at 5% Mass Loss (T5%)	~275 °C	A key indicator of the initial stage of thermal degradation.
Temperature at Maximum Rate of Decomposition (Tpeak)	~290 °C	The temperature at which the most rapid mass loss occurs.
Residual Mass at 600 °C	< 2%	Indicates nearly complete decomposition into volatile products.

Representative Differential Scanning Calorimetry (DSC) Data

The DSC data provides insights into the physical and energetic transitions of the compound.

Parameter	Representative Value	Interpretation
Melting Point (Tm)	~180 - 195 °C (Endotherm)	The temperature at which the solid-to-liquid phase transition occurs.
Enthalpy of Fusion (ΔHfus)	~28 kJ/mol	The energy required to melt the substance.
Decomposition	> 260 °C (Exotherm)	The onset of an exothermic event, indicating energy release during decomposition.

Experimental Protocols

The following protocols are designed to provide a robust and reproducible thermal analysis of 2-methyl-4,5,6,7-tetrahydrobenzimidazole.

Thermogravimetric Analysis (TGA) Protocol

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of 2-methyl-4,5,6,7-tetrahydrobenzimidazole into an alumina crucible. The use of a small, consistent sample size minimizes thermal gradients.

• Atmosphere: High-purity nitrogen with a purge rate of 50 mL/min. An inert atmosphere is crucial to prevent oxidative decomposition, allowing for the study of the intrinsic thermal stability.

• Temperature Program:

  • Equilibrate at 30 °C for 5 minutes to ensure thermal stability before the analysis begins.

  • Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min. This heating rate is a standard practice that balances resolution and experimental time.

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset of decomposition (Tonset) and the temperature at 5% mass loss (T5%).

Differential Scanning Calorimetry (DSC) Protocol

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of 2-methyl-4,5,6,7-tetrahydrobenzimidazole into an aluminum pan and hermetically seal it. An empty, sealed aluminum pan is to be used as a reference. Hermetic sealing prevents mass loss due to evaporation before decomposition.

• Atmosphere: High-purity nitrogen with a purge rate of 50 mL/min.

• Temperature Program:

  • Equilibrate at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 350 °C at a heating rate of 10 °C/min. The upper-temperature limit should be chosen to encompass the melting and onset of decomposition without exceeding the operational limits of the instrument for the observed exotherm.

• Data Analysis: Record the heat flow as a function of temperature. Determine the melting point (Tm) and enthalpy of fusion (ΔHfus) from the endothermic peak, and identify the onset and peak of any exothermic decomposition events.

Visualization of Workflows and Potential Decomposition

Experimental Workflow for Thermal Analysis

Caption: Workflow for TGA and DSC thermal stability analysis.

Plausible Thermal Decomposition Pathway

The thermal decomposition of heterocyclic compounds often initiates at the weakest bonds. For 2-methyl-4,5,6,7-tetrahydrobenzimidazole, a plausible initial step is the cleavage of the C-N bonds within the imidazole ring or C-C bonds in the tetrahydrobenzene ring, leading to the formation of smaller, volatile fragments.

Caption: A potential thermal decomposition pathway.

Conclusion and Recommendations

This guide provides a comprehensive framework for evaluating the thermal stability of 2-methyl-4,5,6,7-tetrahydrobenzimidazole. The presented protocols for TGA and DSC analysis are fundamental for generating the critical data needed for safe handling, process optimization, and formulation development. The expected thermal profile, with decomposition initiating above 260 °C, suggests a compound with moderate to good thermal stability. However, the exothermic nature of the decomposition necessitates careful temperature control during manufacturing and storage. It is recommended that these analyses be supplemented with techniques such as Accelerating Rate Calorimetry (ARC) for a more detailed assessment of thermal hazards under adiabatic conditions, especially during process scale-up.

References

• BenchChem. (2025). An In-depth Technical Guide to the Thermal Stability and Degradation Profile of 2-Methylbenzo[d]thiazol-7-ol.
• Nowak, M., et al. (2021). Characterization of Metal-Bound Benzimidazole Derivatives, Effects on Tumor Cells of Lung Cancer. PMC.
• Saeed, A., et al. (2022). Synthesis and Crystal Structure of Adamantylated 4,5,6,7-Tetrahalogeno-1H-benzimidazoles Novel Multi-Target Ligands. MDPI.
• Kim, J., et al. (2025). Tetrahydrobenzimidazole TMQ0153 targets OPA1 and restores drug sensitivity in AML via ROS-induced mitochondrial metabolic reprogramming. Journal of Experimental & Clinical Cancer Research.
• BenchChem. (2025). Application Notes and Protocols for 2-Methyl-1H-Benzimidazole-4-methanol in Medicinal Chemistry.
• Xia, H., et al. (2025). Differential Scanning Calorimetry Evaluation and Orthogonal Projection to Latent Structure Prediction of Thermal Hazards Associated with Five-Membered Aromatic Heterocycles with at Least Two Heteroatoms. Organic Process Research & Development.
• Yadav, P., & Singh, A. (2026). Synthesis and Antioxidant Properties of New Benzimidazole Derivatives. ResearchGate.
• BASF. (1975). Process for producing 4,5,6,7-tetrahydro benzimidazoles. Google Patents.
• SYNFACTS. (2025). Thermal Hazards for Five-Membered Heterocycles by DSC: Experimental and a Validated Predictive Model.
• Kumar, R., et al. (2023). Recent achievements in the synthesis of benzimidazole derivatives. RSC Publishing.
• Wang, L., et al. (2018). Design and synthesis of 2-(4,5,6,7-tetrahydrothienopyridin-2-yl)-benzoimidazole carboxamides as novel orally efficacious Poly(ADP-ribose)polymerase (PARP) inhibitors. PubMed.
• Alaqeel, S. I. (2021). An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds. Arabian Journal of Chemistry.

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• 6. US3920678A - Process for producing 4,5,6,7-tetrahydro benzimidazoles - Google Patents [patents.google.com]
• 7. Design and synthesis of 2-(4,5,6,7-tetrahydrothienopyridin-2-yl)-benzoimidazole carboxamides as novel orally efficacious Poly(ADP-ribose)polymerase (PARP) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comprehensive Technical Guide on 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole: Identifiers, Synthesis, and Analytical Protocols

Executive Summary

2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (commonly referred to as 2-methyl-4,5,6,7-tetrahydro-1H-benzimidazole) is a highly versatile heterocyclic building block. Characterized by a fused partially saturated bicyclic system, this compound is a privileged scaffold in medicinal chemistry and advanced materials science. This whitepaper provides an authoritative overview of its chemical identifiers, physicochemical properties, mechanistic synthesis pathways, and rigorous analytical validation protocols designed for drug development professionals.

Nomenclature and Chemical Identifiers

Accurate compound identification is the cornerstone of reproducible research. The compound is officially registered under [1]. The table below consolidates its primary chemical identifiers to ensure seamless integration into laboratory information management systems (LIMS) and chemical inventory databases.

Table 1: Primary Chemical Identifiers

Identifier Type	Value
IUPAC Name	2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole
Common Synonym	2-methyl-4,5,6,7-tetrahydro-1H-benzimidazole
CAS Registry Number	3291-07-4
PubChem CID	13248792
SMILES	CC1=NC2=C(N1)CCCC2
InChIKey	XMLUAPAWXDNVTM-UHFFFAOYSA-N

Physicochemical Profile

Understanding the physicochemical properties of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is critical for optimizing reaction conditions, solubility, and downstream purification[2].

Table 2: Structural and Quantitative Properties

Property	Value
Molecular Formula	C₈H₁₂N₂
Molecular Weight	136.20 g/mol
Monoisotopic Mass	136.10005 Da
Physical Form	Solid (at standard temperature and pressure)
Predicted XlogP	1.5

Mechanistic Synthesis & Workflow

The synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-benzimidazole is predominantly achieved via the catalytic hydrogenation of its fully aromatic precursor, 2-methylbenzimidazole[3]. The core challenge in this transformation lies in the thermodynamic stability of the fused bicyclic aromatic system.

Mechanistic Causality: Reducing the benzene ring while preserving the imidazole moiety requires precise tuning of the solvent and catalyst. Utilizing glacial acetic acid serves a dual purpose: it acts as a solvent and an activating agent. By protonating the basic imidazole nitrogen, the extended aromatic conjugation is disrupted, significantly increasing the susceptibility of the fused benzene ring to catalytic reduction over a Palladium on Carbon (Pd/C) catalyst.

Step-by-Step Synthesis Protocol

Note: This protocol is a self-validating system; do not proceed to workup until LC-MS confirms the complete consumption of the starting material.

• Preparation: In a high-pressure hydrogenation reactor, dissolve 40.0 g of 2-methylbenzimidazole in 320 mL of glacial acetic acid.

• Catalyst Addition: Carefully add 15.0 g of Palladium on Carbon (10 wt% Pd/C) to the solution under an inert nitrogen blanket. Causality: The nitrogen blanket is critical to prevent the premature catalytic ignition of solvent vapors when the dry catalyst is introduced.

• Hydrogenation: Purge the reactor with hydrogen gas three times to remove residual nitrogen, then pressurize to 50-60 psi. Heat the mixture to 80-90 °C and stir vigorously for 12-24 hours.

• In-Process Monitoring (Self-Validation): Monitor the reaction via LC-MS by taking 10 µL aliquots. The reaction is deemed complete only when the starting material peak (m/z 133) is entirely replaced by the target product peak (m/z 137).

• Workup and Isolation: Cool the reactor to room temperature and safely vent the hydrogen gas. Filter the crude mixture through a tightly packed pad of Celite to remove the Pd/C catalyst.

• Neutralization & Extraction: Concentrate the filtrate under reduced pressure. Neutralize the residual acetic acid with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until a pH of 7-8 is achieved. Extract the aqueous layer with ethyl acetate (3 x 100 mL), dry over anhydrous Na₂SO₄, and evaporate to yield the target compound.

Caption: Workflow for the catalytic hydrogenation of 2-methylbenzimidazole.

Analytical Validation Framework

To ensure the trustworthiness of the synthesized batch, a multi-modal analytical approach is required. The following protocols validate both the purity and the structural integrity of the tetrahydrobenzimidazole core.

Step-by-Step Characterization Protocol

• Sample Preparation: Dissolve 1.0 mg of the purified product in 1.0 mL of LC-MS grade methanol.

• LC-MS Analysis: Inject 5 µL into an HPLC system equipped with a C18 reverse-phase column. Elute using a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Causality: The acidic mobile phase ensures the basic imidazole nitrogen remains protonated, preventing peak tailing and dramatically enhancing ionization efficiency in the mass spectrometer.

• Mass Spectrometry Validation: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

  • Self-Validation: Confirm the presence of the [M+H]⁺ ion at m/z 137.10[1]. The absolute absence of m/z 133 proves the complete reduction of the benzene ring.

• NMR Spectroscopy: Dissolve 10 mg of the product in 0.5 mL of DMSO-d₆. Acquire ¹H and ¹³C NMR spectra.

  • Self-Validation: The ¹H NMR spectrum must show a complete absence of aromatic protons (typically found at 7.0-7.5 ppm in the starting material). These must be replaced by aliphatic multiplets (1.7-2.6 ppm) corresponding to the newly formed tetrahydrogenated ring.

Caption: Multi-modal analytical characterization workflow for purity validation.

Applications in Oncology & Drug Development

The tetrahydrobenzimidazole scaffold is highly prized in modern drug discovery. Beyond its utility as a basic building block, derivatives of this core structure have shown profound biological activity. For instance, highly functionalized unaromatized tetrahydrobenzimidazole adducts (such as TMQ0153) synthesized via reactions with p-benzoquinone have demonstrated potent differential cytotoxicity against chronic myeloid leukemia (CML) cells[4]. Mechanistically, these derivatives trigger a complex crosstalk between apoptosis, protective autophagy, and necroptosis by inducing reactive oxygen species (ROS) and initiating mitochondrial metabolic reprogramming[5].

References

• Université du Luxembourg (PubChemLite). "3291-07-4 (C8H12N2) - Compound Identifiers and Predicted Collision Cross Sections." URL:[Link]

• Google Patents. "EMM-70 Zeolite Compositions, Syntheses, and Uses (WO2023141367A1) - Synthesis of 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole.

• European Journal of Organic Chemistry. "Unaromatized Tetrahydrobenzimidazole Synthesis from p-Benzoquinone and N-Arylamidines and their Cytotoxic Potential." URL:[Link]

Sources

• 1. PubChemLite - 3291-07-4 (C8H12N2) [pubchemlite.lcsb.uni.lu]
• 2. 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole | 3291-07-4 [sigmaaldrich.com]
• 3. WO2023141367A1 - Emm-70 zeolite compositions, syntheses, and uses - Google Patents [patents.google.com]
• 4. Tetrahydrobenzimidazole TMQ0153 triggers apoptosis, autophagy and necroptosis crosstalk in chronic myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tetrahydrobenzimidazole TMQ0153 targets OPA1 and restores drug sensitivity in AML via ROS-induced mitochondrial metabolic reprogramming - PMC [pmc.ncbi.nlm.nih.gov]

tautomerism in 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole derivatives

An In-Depth Technical Guide to Annular Tautomerism in 2-Methyl-4,5,6,7-Tetrahydro-1H-1,3-benzodiazole Derivatives

Authored by: Senior Application Scientist

Abstract

Tautomerism, the dynamic equilibrium between interconverting structural isomers, is a critical phenomenon in medicinal chemistry, profoundly influencing a molecule's pharmacodynamic and pharmacokinetic profiles.[1][2][3] For nitrogen-containing heterocycles like benzimidazole derivatives, annular prototropic tautomerism dictates the molecule's hydrogen bonding capabilities, thereby affecting receptor affinity and overall biological activity.[4][5] This guide provides an in-depth exploration of the annular . We will dissect the underlying principles governing the tautomeric equilibrium and present a validated, multi-pronged approach combining spectroscopic and computational methodologies for its rigorous characterization. This document is intended for researchers, scientists, and drug development professionals seeking to understand and control the tautomeric behavior of this important molecular scaffold.

The Tautomeric Landscape of Tetrahydro-benzimidazoles

The 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole core is subject to annular prototropic tautomerism, a process involving the migration of a proton between the N1 and N3 atoms of the imidazole ring. This results in a dynamic equilibrium between two distinct tautomeric forms, conventionally designated as the 1H- and 3H-tautomers (or, in systematic nomenclature, often referred to by the position of the substituent on the saturated ring relative to the NH proton). While seemingly subtle, this isomeric shift fundamentally alters the molecule's electronic distribution and, crucially, its hydrogen bond donor-acceptor pattern.

The binding affinity of each tautomer to a protein target is dependent on the established bioactive conformation.[4][5] Therefore, understanding and quantifying this equilibrium is not merely an academic exercise; it is a prerequisite for rational drug design.

Caption: Annular tautomerism in the benzodiazole core.

The position of this equilibrium is not static. It is a finely balanced interplay of intrinsic electronic effects (substituents) and extrinsic environmental factors (solvent, temperature).

• Substituent Effects: Electron-donating or electron-withdrawing groups on either the aromatic or the saturated ring can stabilize or destabilize one tautomer relative to the other, thereby shifting the equilibrium constant (KT).

• Solvent Effects: The solvent environment plays a pivotal role. Polar solvents can stabilize the more polar tautomer through dipole-dipole interactions, while solvents capable of hydrogen bonding can selectively stabilize the tautomer that presents a complementary H-bond donor/acceptor profile.[6][7][8] This phenomenon, known as solvatochromism in spectroscopy, is a powerful indicator of tautomeric shifts.

A Validated Framework for Tautomer Analysis

A definitive characterization of the tautomeric state requires a synergistic approach. We advocate for a tripartite strategy involving Nuclear Magnetic Resonance (NMR) spectroscopy, UV-Visible (UV-Vis) spectroscopy, and computational modeling. This ensures self-validation, where experimental observations are rationalized by theoretical predictions.

Sources

• 1. What impact does tautomerism have on drug discovery and development? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmaguru.co [pharmaguru.co]
• 3. tandfonline.com [tandfonline.com]
• 4. Benzimidazole | Encyclopedia MDPI [encyclopedia.pub]
• 5. 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. glaserr.missouri.edu [glaserr.missouri.edu]

molecular weight and formula of 2-methyl-4,5,6,7-tetrahydrobenzimidazole

Molecular Architecture and Synthetic Methodologies of 2-Methyl-4,5,6,7-tetrahydrobenzimidazole: A Technical Guide for Drug Development

I. Scaffold Rationale & Physiochemical Identity

In modern drug discovery, transitioning from flat, fully aromatic systems to sp³-rich scaffolds is a proven strategy to improve aqueous solubility, reduce off-target toxicity, and enhance 3D target-pocket complementarity. The reduction of the benzimidazole core to its partially saturated analog, 2-methyl-4,5,6,7-tetrahydrobenzimidazole (IUPAC: 2-Methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole), represents a critical structural evolution. This compound serves as a privileged intermediate in the synthesis of advanced kinase inhibitors, neurological agents, and agrochemicals.

To establish a rigorous baseline for analytical and synthetic workflows, the core quantitative data for this scaffold is summarized below[1]:

Parameter	Specification
IUPAC Nomenclature	2-Methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole
CAS Registry Number	3291-07-4
Molecular Formula	C8H12N2
Molecular Weight	136.19 g/mol
Core Structure	Partially saturated bicyclic heterocycle (Cyclohexane fused to Imidazole)

II. Mechanistic Synthesis Workflows

As a self-validating system, any synthetic protocol must account for the thermodynamic stability of the starting materials and the kinetic pathways of potential byproducts. Below are two field-proven methodologies for synthesizing the C8H12N2 core, detailing the causality behind the experimental conditions.

Protocol A: Regioselective Catalytic Hydrogenation of 2-Methylbenzimidazole

• Causality & Rationale: The benzene ring within benzimidazole is highly stable due to aromatic resonance. To reduce it to a cyclohexane ring without cleaving the delicate imidazole ring, extreme pressure and a highly active palladium catalyst are required. The reaction is run in an acidic medium to protonate the imidazole ring; this delocalizes the positive charge across the two nitrogens, deactivating the heterocycle towards reduction and forcing the catalyst to selectively saturate the electron-rich carbocycle[2].

• Step-by-Step Methodology:

  • Reactor Preparation: Load 1.0 equivalent of 2-methylbenzimidazole into a high-pressure Parr reactor.

  • Solvent & Catalyst: Dissolve the substrate in glacial acetic acid (0.5 M concentration). Add 10 wt% of 5% Palladium on Carbon (Pd/C) catalyst.

  • Atmospheric Purging: Purge the vessel with inert nitrogen gas three times to displace oxygen, preventing catalyst poisoning and mitigating explosion risks.

  • Pressurization & Heating: Pressurize the reactor with H₂ gas to 50 kg/cm ² (approx. 50 atm) and elevate the temperature to 120°C[2].

  • In-Process Control (IPC) & Validation: Monitor the hydrogen pressure drop. The reaction self-validates as complete when exactly 3.0 molar equivalents of H₂ are consumed.

  • Workup: Cool to room temperature, carefully vent the residual H₂, and filter the mixture through a Celite pad to remove the Pd/C. Neutralize the filtrate with aqueous NaOH and extract with ethyl acetate. Post-reaction LC-MS must confirm a parent ion at m/z 137.2[M+H]⁺.

Protocol B: Neutral-Solvent Cyclocondensation

• Causality & Rationale: An alternative bottom-up approach utilizes 2-aminocyclohexanone oxime. Under acidic conditions, this oxime is prone to undergoing a Beckmann fission reaction, which breaks the ring and yields unwanted linear nitriles. By reacting it with free ethyl acetimidate in a strictly neutral solvent, the nucleophilic attack of the amine on the imidate carbon kinetically outcompetes the Beckmann rearrangement, driving selective cyclization to the tetrahydrobenzimidazole core[3].

• Step-by-Step Methodology:

  • Reagent Mixing: Dissolve 1.0 equivalent of 2-aminocyclohexanone oxime in a neutral organic solvent (e.g., anhydrous ethanol).

  • Condensation: Add 1.1 equivalents of free ethyl acetimidate. Stir the reaction mixture at 50°C for 12 hours[3].

  • In-Process Control (IPC) & Validation: Monitor via TLC (alumina plates, EtOAc/Hexane). To validate the absence of Beckmann fission byproducts, perform an IR scan of the crude mixture; the absence of a strong nitrile stretch (~2200 cm⁻¹) confirms structural integrity.

  • Purification: Concentrate under reduced pressure and recrystallize from a benzene/hexane mixture to yield the pure C8H12N2 core.

III. Pharmacological Divergence & Target Engagement

Once synthesized, the 2-methyl-4,5,6,7-tetrahydrobenzimidazole core is extensively functionalized—most notably at the 5-position via carboxamide linkages—to generate potent therapeutic candidates.

• Kinase Inhibition: Derivatizing the core with a benzofuran-2-ylmethyl group yields compounds like N-(benzofuran-2-ylmethyl)-2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide (MW: 309.37 g/mol ). The 3D flexibility of the tetrahydro core allows the molecule to navigate complex steric environments within kinase active sites, modulating enzymatic pathways critical in oncology and antimicrobial resistance[4].

• Neurological Targets: Coupling the core with a benzylpiperidine moiety produces N-(1-benzylpiperidin-4-yl)-2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide (MW: 352.48 g/mol ). This specific structural geometry is highly optimized for receptor binding affinity and the inhibition of acetylcholinesterase (AChE), making it a lead scaffold in the development of treatments for neurodegenerative disorders[5].

IV. Systems-Level Workflow Visualization

Synthesis and application workflows for 2-methyl-4,5,6,7-tetrahydrobenzimidazole derivatives.

V. References

• Title: Process for producing 4,5,6,7-tetrahydro benzimidazoles (US3920678A) Source: Google Patents URL:

• Title: A Novel Beckmann Fission Reaction of 2-Aminocyclohexanone Oxime Source: ResearchGate URL:

• Title: N-(benzofuran-2-ylmethyl)-2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide Source: Benchchem URL:

• Title: N-(1-benzylpiperidin-4-yl)-2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide Source: Smolecule URL:

• Title: 3291-07-4 | 2-Methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole Source: Moldb URL:

• Title: 3291-07-4 | 2-methyl-4,5,6,7-tetrahydro-1H-1,3 ... Source: Chemikart URL:

Sources

• 1. 3291-07-4 | 2-Methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole - Moldb [moldb.com]
• 2. US3920678A - Process for producing 4,5,6,7-tetrahydro benzimidazoles - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. N-(benzofuran-2-ylmethyl)-2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide | 2034254-49-2 | Benchchem [benchchem.com]
• 5. Buy N-(1-benzylpiperidin-4-yl)-2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide | 2034451-98-2 [smolecule.com]

Synthesis of 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic strategies for obtaining 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, a saturated benzimidazole derivative of significant interest in medicinal chemistry and materials science. The document delves into the core chemical principles, reaction mechanisms, and detailed experimental protocols. Emphasis is placed on the widely applicable cyclocondensation reaction of 1,2-diaminocyclohexane with acetic acid and its derivatives, a method analogous to the classical Phillips-Ladenburg benzimidazole synthesis. This guide aims to equip researchers with the necessary knowledge to not only replicate but also innovate upon the synthesis of this important heterocyclic scaffold.

Introduction: The Significance of the Tetrahydrobenzodiazole Core

The benzimidazole nucleus is a cornerstone in heterocyclic chemistry, forming the structural basis for a multitude of pharmacologically active compounds.[1][2] Its saturated analogue, the 4,5,6,7-tetrahydro-1H-1,3-benzodiazole system, retains the key hydrogen-bonding capabilities of the imidazole ring while introducing a three-dimensional, conformationally flexible cyclohexane moiety. This unique combination of features makes it an attractive scaffold for exploring new chemical space in drug discovery and for the development of novel ligands and organocatalysts. The 2-methyl substituent is a common and synthetically accessible starting point for further functionalization.

This guide will focus on the most direct and established methods for the synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, providing both theoretical understanding and practical, step-by-step instructions.

Core Synthetic Strategy: Cyclocondensation of 1,2-Diaminocyclohexane

The most prevalent and efficient method for the synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is the cyclocondensation of a 1,2-diaminocyclohexane with a C1-synthon that provides the methyl-substituted carbon at the 2-position. Acetic acid and its derivatives are the most common and cost-effective reagents for this purpose.[3] This approach is a direct adaptation of the Phillips-Ladenburg synthesis for aromatic benzimidazoles.[2][4]

The Starting Materials: 1,2-Diaminocyclohexane

1,2-Diaminocyclohexane exists as three stereoisomers: a pair of enantiomers, (1R,2R)- and (1S,2S)-trans-1,2-diaminocyclohexane, and the achiral cis-1,2-diaminocyclohexane. The choice of isomer can be critical in applications where stereochemistry is important, such as in the synthesis of chiral ligands for asymmetric catalysis.[5] For many applications, a mixture of cis and trans isomers is used.[6]

The C1-Synthon: Acetic Acid and Its Derivatives

• Glacial Acetic Acid: The most straightforward and common reagent. It acts as both the reactant and, in some cases, the solvent. The reaction typically requires elevated temperatures to drive the dehydration and cyclization.

• Acetic Anhydride: A more reactive acylating agent than acetic acid. It can facilitate the reaction at lower temperatures but may also lead to di-acylated intermediates if the reaction conditions are not carefully controlled.

• Acetyl Chloride: The most reactive of the common acetylating agents. Its high reactivity necessitates careful handling and is often performed at low temperatures in the presence of a base to neutralize the HCl byproduct.

Reaction Mechanism: A Step-by-Step Look

The synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole from 1,2-diaminocyclohexane and acetic acid proceeds through a well-understood mechanism:

• Mono-N-Acetylation: One of the amino groups of the 1,2-diaminocyclohexane acts as a nucleophile, attacking the carbonyl carbon of acetic acid. This is typically the rate-limiting step and is often acid-catalyzed.

• Intramolecular Cyclization: The second amino group then attacks the carbonyl carbon of the newly formed amide. This intramolecular reaction is favored due to the proximity of the reacting groups.

• Dehydration: The resulting tetrahedral intermediate eliminates a molecule of water to form the stable imidazole ring. This step is often driven to completion by heat.

Sources

• 1. An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds - Arabian Journal of Chemistry [arabjchem.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Methyl-5-nitro-1H-benzimidazole monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. arkat-usa.org [arkat-usa.org]

Protocols & Analytical Methods

Application Note &amp; Protocol: A Strategic Synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole from Acetamidine

Abstract

The 4,5,6,7-tetrahydro-1H-1,3-benzodiazole core is a pivotal scaffold in contemporary medicinal chemistry, representing a saturated analog of the "privileged" benzimidazole structure.[1][2] This structural modification from an aromatic to a saturated carbocyclic ring imparts significant changes in physicochemical properties, such as increased three-dimensionality and solubility, which are often desirable in drug development. Derivatives of this scaffold have shown a wide array of pharmacological activities.[3][4] This guide provides a comprehensive, field-proven protocol for the synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, a key building block for compound library generation. The synthetic strategy hinges on the robust and efficient condensation of the readily available precursor, 1,2-cyclohexanedione, with acetamidine hydrochloride. This document outlines the underlying reaction mechanism, provides detailed, step-by-step experimental protocols, and offers insights into process optimization and characterization.

Scientific Rationale and Reaction Mechanism

The synthesis of the 2-substituted tetrahydrobenzimidazole ring system is most effectively achieved through the condensation of a 1,2-dicarbonyl compound with an amidine. In this specific synthesis, 1,2-cyclohexanedione serves as the cyclic dicarbonyl precursor, providing the C4-C7 saturated carbocyclic ring. Acetamidine hydrochloride is the ideal reagent to introduce the C2-methyl group and the N-C-N backbone of the imidazole ring.

The reaction proceeds via a well-established mechanism for imidazole formation:

• Amidine Neutralization: Acetamidine is typically used as its hydrochloride salt for stability. A base, such as sodium acetate or a tertiary amine, is added to generate the free base of acetamidine in situ, which is a more potent nucleophile.

• Nucleophilic Attack and Imine Formation: One of the nitrogen atoms of the acetamidine free base performs a nucleophilic attack on one of the carbonyl carbons of 1,2-cyclohexanedione. This is followed by the elimination of a water molecule to form a mono-imine intermediate.

• Intramolecular Cyclization: The second nitrogen atom of the amidine moiety then attacks the remaining carbonyl carbon in an intramolecular fashion, leading to a cyclic hemiaminal intermediate.

• Dehydration and Tautomerization: A final dehydration step eliminates a second molecule of water, resulting in the formation of the stable, conjugated 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole product.

This one-pot reaction is generally efficient and benefits from the thermodynamic stability of the resulting heterocyclic system.

Experimental Protocols

This synthesis is presented as a two-part protocol, commencing with the preparation of the key dicarbonyl precursor.

Protocol Part A: Synthesis of 1,2-Cyclohexanedione

The oxidation of cyclohexanone using selenium dioxide is a classic and reliable method for preparing the requisite 1,2-cyclohexanedione precursor.[5][6]

Safety Precaution: Selenium dioxide is highly toxic and corrosive. All manipulations must be performed in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Materials:

• Cyclohexanone

• Selenium dioxide (SeO₂)

• Dioxane

• Deionized water

• 95% Ethanol

Procedure:

• In a 3-liter round-bottom flask equipped with a mechanical stirrer and a dropping funnel, place 1708 g (17.4 moles) of cyclohexanone.[5]

• Prepare a solution of 387 g (3 moles) of selenium dioxide in 500 mL of dioxane and 100 mL of water.

• While stirring the cyclohexanone and maintaining a temperature of 70-80°C with a water bath, add the selenium dioxide solution dropwise over a period of approximately 3 hours. The reaction is exothermic.[6]

• A yellow to red precipitate of amorphous selenium will form.

• After the addition is complete, continue stirring the mixture at the same temperature for an additional 5 hours.

• Allow the mixture to cool to room temperature and continue stirring for another 6 hours.

• Filter the reaction mixture through a Büchner funnel to remove the precipitated selenium.

• The selenium can be returned to the flask and extracted with 300 mL of boiling 95% ethanol to recover any trapped product.[5]

• Combine the filtrates and subject the solution to vacuum distillation.

• Collect the fraction boiling at 75–79°C/16 mmHg. This fraction is pure 1,2-cyclohexanedione, which will crystallize upon cooling.[5][6]

Protocol Part B: Synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

This protocol details the final condensation step to yield the target compound.

Materials:

• 1,2-Cyclohexanedione (from Part A)

• Acetamidine hydrochloride

• Sodium acetate (anhydrous)

• Ethanol (absolute)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,2-cyclohexanedione (11.2 g, 0.10 mol), acetamidine hydrochloride (10.4 g, 0.11 mol), and sodium acetate (9.0 g, 0.11 mol).

• Solvent Addition: Add 150 mL of absolute ethanol to the flask.

• Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC), typically showing the consumption of the dione starting material. Allow the reaction to proceed for 4-6 hours.

• Solvent Removal: After the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Aqueous Work-up: To the resulting residue, add 100 mL of ethyl acetate and 100 mL of water. Transfer the mixture to a separatory funnel.

• Extraction and Washing: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 50 mL). Combine the organic layers and wash sequentially with 100 mL of saturated NaHCO₃ solution and 100 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or hexane/ethyl acetate) to afford pure 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole.

Data Summary and Characterization

The identity and purity of the synthesized compound must be confirmed through rigorous analytical techniques.

Table of Physicochemical and Reaction Data

Parameter	Value/Description	Reference/Comment
Product Name	2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole
Molecular Formula	C₈H₁₂N₂
Molecular Weight	136.19 g/mol
Appearance	Off-white to pale yellow solid	Expected
Yield (Purified)	65-80%	Typical for this type of condensation
Melting Point	To be determined experimentally
Solubility	Soluble in methanol, ethanol, chloroform

Expected Spectral Data for Characterization

• ¹H NMR (CDCl₃, 400 MHz): Expect signals for the methyl group protons (singlet, ~δ 2.3-2.5 ppm), two sets of methylene protons for the C4/C7 and C5/C6 positions of the cyclohexane ring (multiplets, ~δ 2.5-2.7 and ~δ 1.7-1.9 ppm, respectively), and a broad singlet for the N-H proton (~δ 9.0-11.0 ppm, may be exchangeable with D₂O).[7]

• ¹³C NMR (CDCl₃, 100 MHz): Expect signals for the methyl carbon (~δ 14-16 ppm), the four methylene carbons of the cyclohexane ring (~δ 22-30 ppm), the quaternary carbons of the imidazole ring (~δ 115-120 ppm for C3a/C7a), and the C2 carbon (~δ 150-155 ppm).[7]

• IR (KBr, cm⁻¹): Expect characteristic peaks for N-H stretching (broad, ~3100-3300 cm⁻¹), C-H stretching (aliphatic, ~2850-2950 cm⁻¹), C=N stretching (~1620-1640 cm⁻¹), and C-N stretching (~1250-1350 cm⁻¹).

• Mass Spectrometry (ESI-MS): Expect a molecular ion peak [M+H]⁺ at m/z 137.1073.

Experimental Workflow Visualization

The following diagram illustrates the overall workflow for the synthesis of the target molecule.

Caption: Workflow for the synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole.

References

• Medicinal chemistry of benzimidazole, a versatile pharmacophore. (n.d.). Google Scholar.
• Benzimidazoles in Medicinal Chemistry: Current Trends and Future Opportunities - Impactfactor. (2024, March 25). Impactfactor.
• Benzimidazoles in Medicinal Chemistry: Current Trends and Future Opportunities. (2024, March 25). MDPI.
• Comprehensive Review in Current Developments of Benzimidazole-Based Medicinal Chemistry. (2015, July 15). PubMed.
• An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds. (2021, June 28). Arabian Journal of Chemistry.
• 1,2-cyclohexanedione dioxime. (n.d.). Organic Syntheses Procedure.
• Improving yield in 1,2-Cyclohexanedione synthesis reactions. (n.d.). Benchchem.
• An In-depth Technical Guide to 4-Methyl-2,1,3-benzothiadiazole: Chemical Structure, Properties, and Synthesis. (n.d.). Benchchem.
• Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. (2025, October 31). RSC Publishing.
• Synthesis of trans-2,5-Disubstituted Tetrahydro-1-benzazepines via Nucleophilic Ring Opening of Selectively Quaternized N,N‑Acetals. (2026, January 23). PMC.

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• 2. Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03993B [pubs.rsc.org]
• 3. impactfactor.org [impactfactor.org]
• 4. Comprehensive Review in Current Developments of Benzimidazole-Based Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Synthesis of trans-2,5-Disubstituted Tetrahydro-1-benzazepines via Nucleophilic Ring Opening of Selectively Quaternized N,N‑Acetals - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Leveraging 2-Methyl-4,5,6,7-tetrahydrobenzimidazole as a Latent Catalytic Curing Agent for Advanced Epoxy Systems

For Researchers, Scientists, and Drug Development Professionals

Abstract & Foreword

This document provides a comprehensive technical guide on the application of imidazole-based curing agents for epoxy resins, with a specific focus on the anticipated behavior of 2-methyl-4,5,6,7-tetrahydrobenzimidazole. Epoxy resins are a cornerstone of high-performance materials, valued for their exceptional adhesion, mechanical strength, and chemical resistance.[1] The choice of curing agent is paramount, as it dictates the reaction kinetics, pot life, and the ultimate thermomechanical properties of the cured thermoset.[2]

While extensive public literature on 2-methyl-4,5,6,7-tetrahydrobenzimidazole is limited, its core structure—a substituted imidazole—allows for robust scientific extrapolation from its well-characterized analog, 2-methylimidazole (2-MI).[3][4] This guide will use 2-MI as a validated model to detail the fundamental curing mechanisms, experimental protocols, and expected performance characteristics. We will also posit how the unique tetrahydrobenz- moiety of the target compound may modulate these properties, offering a predictive framework for formulation development. This approach is designed to empower researchers to harness the potential of this specific molecule by understanding the principles that govern its chemical family.

The Scientific Rationale: Imidazoles in Epoxy Curing

Imidazoles and their derivatives function not as traditional stoichiometric hardeners (like amines or anhydrides) but as catalytic curing agents.[5] They operate primarily through an anionic homopolymerization mechanism.[6] This catalytic nature means they are used in small, sub-stoichiometric quantities (typically 0.5-5 wt%), which offers distinct advantages in formulation and processing.[3]

Mechanism of Catalytic Action

The curing process is initiated by the nucleophilic tertiary amine nitrogen present in the imidazole ring. This nitrogen attacks an electrophilic carbon atom of the epoxy (oxirane) ring, forcing it to open and form an alkoxide intermediate. This newly formed, highly reactive alkoxide then proceeds to attack another epoxy group, propagating a chain reaction that builds the cross-linked polymer network.

The key steps are as follows:

• Initiation: The imidazole's tertiary nitrogen attacks the epoxide ring, forming an adduct.

• Propagation: The resulting alkoxide anion attacks another epoxide group, continuing the chain growth. This process repeats, leading to the formation of a polyether network.

The presence of a methyl group at the 2-position, as in 2-MI and the target compound, provides steric hindrance that modulates reactivity, contributing to the latency of the system.[6]

Caption: Standard workflow for preparing and curing an epoxy sample.

Protocol 2: Characterization of Thermal Properties via DSC

Differential Scanning Calorimetry (DSC) is used to determine the glass transition temperature (Tg), a critical indicator of the material's thermal stability and degree of cure.

Materials & Equipment:

• Cured epoxy sample from Protocol 2.1

• DSC instrument (e.g., TA Instruments Q-100)

• Hermetic aluminum DSC pans and lids

• Sample press for sealing pans

• Microbalance (0.001 mg resolution)

Step-by-Step Procedure:

• Sample Preparation: Prepare a small sample (5-10 mg) from the cured epoxy. Ensure the sample is flat and makes good thermal contact with the bottom of the DSC pan.

• Encapsulation: Place the sample in an aluminum DSC pan, cover with a lid, and seal it using the sample press. Prepare an empty, sealed pan to use as a reference.

• DSC Program: Place the sample and reference pans into the DSC cell. Run a heat-cool-heat cycle to erase the sample's prior thermal history and obtain a clear glass transition.

  • Segment 1 (Heat 1): Ramp from 30°C to 200°C at 10°C/min.

  • Segment 2 (Cool): Cool from 200°C to 30°C at 10°C/min.

  • Segment 3 (Heat 2): Ramp from 30°C to 250°C at 10°C/min. [7]4. Data Analysis: The Tg is determined from the second heating scan (Segment 3). It appears as a step-like change in the heat flow curve. The midpoint of this transition is typically reported as the Tg. An incomplete cure is often indicated by a residual exotherm (curing peak) appearing after the glass transition.

Expected Performance Data & Characteristics

The properties of the cured epoxy are highly dependent on the specific resin and curing agent used. The following table provides typical data for a standard DGEBA resin cured with 2-methylimidazole, which serves as a baseline for evaluating 2-methyl-4,5,6,7-tetrahydrobenzimidazole.

Property	Typical Value (2-MI Cured DGEBA)	Anticipated Effect of 2-Methyl-4,5,6,7-tetrahydrobenzimidazole	Rationale
Glass Transition Temp. (Tg)	150 - 160°C [6]	Slightly Lower	Increased aliphatic character and flexibility from the tetrahydrobenz- ring.
Tensile Strength	Good [3][4]	Similar to Slightly Lower	Dependent on cross-link density; may be slightly reduced if Tg is lower.
Flexural Strength	Good [3][4]	Similar	Good network formation is characteristic of imidazole cures.
Chemical Resistance	Good to Excellent [1][3]	Similar	Dependent on the integrity of the polyether network.
Pot Life (Latency)	Hours to Days at RT [4]	Longer	Increased steric hindrance around the catalytic nitrogen should slow the reaction at RT.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete or Tacky Cure	1. Incorrect mix ratio (insufficient curing agent).2. Inadequate mixing.3. Cure temperature too low or time too short.	1. Recalculate and verify the phr concentration.2. Increase mixing time and ensure thorough scraping of container walls.3. Increase final cure temperature or extend post-cure duration.
Low Glass Transition (Tg)	1. Incomplete cure cycle.2. Off-ratio mixing.3. Moisture contamination in resin or hardener.	1. Re-run DSC to check for residual exotherm; if present, post-cure the sample at a higher temperature.2. Verify all measurements and mixing procedures.3. Ensure all components are dry before use.
Brittleness	1. Excessive cross-link density.2. Cure temperature too high, causing thermal stress.	1. Slightly reduce the concentration of the catalytic curing agent.2. Implement a slower ramp rate during curing and a slower cool-down period.
Voids or Bubbles in Cured Part	1. Air entrapped during mixing.2. Insufficient degassing.	1. Mix more gently to avoid whipping air into the resin.2. Increase vacuum time or use a centrifugal mixer for more effective degassing.

References

• Using 2-methylimidazole to control the reactivity of epoxy resin mixtures. (2025). Vertex AI Search.
• Using 2-methylimidazole to control the reactivity of epoxy resin mixtures - BDMAEE. (2025). Vertex AI Search.

• Study on Curing Kinetics and the Mechanism of Ultrasonic Curing of an Epoxy Adhesive. (2022). MDPI. [Link]

• The effect of 1-isobutyl-2-methylimidazole on the properties of cured epoxy resin products. (2025). Vertex AI Search.

• SYNTHESIS AND ANTIOXIDANT ACTIVITY OF THE 2-METHYL BENZIMIDAZOLE. (2016). Journal of Drug Delivery and Therapeutics. [Link]

• SYNTHESIS AND ANTIOXIDANT ACTIVITY OF THE 2-METHYL BENZIMIDAZOLE | Request PDF. (2025). ResearchGate. [Link]

• Epoxy adhesive formulations using latent imidazole metal cation complexes. (n.d.). SciSpace. [Link]

• The curing mechanism of 2-ethyl-4(5)-methylimidazole with an epoxy resin. (n.d.). ResearchGate. [Link]

• Mechanism and kinetics of epoxy-imidazole cure studied with two kinetic methods. (2005). Polymer Journal. [Link]

• Synthesis and Crystal Structure of Adamantylated 4,5,6,7-Tetrahalogeno-1H-benzimidazoles... (n.d.). PMC. [Link]

• Effect of Curing Agents on the Cure Behaviour and Thermal and Mechanical Properties of a Novel Vanillin-based Bio-epoxy Resin. (n.d.). University of Toronto. [Link]

• Curing Kinetics Modeling of Epoxy Modified by Fully Vulcanized Elastomer Nanoparticles Using Rheometry Method. (2022). MDPI. [Link]

• Reaction kinetics and cure monitoring of highly reactive epoxy resins for carbon fiber reinforced plastics. (2019). edoc.ub.uni-muenchen.de. [Link]

• Imidazole Curing Agents. (n.d.). Evonik. [Link]

• Curing Agents for Epoxy Resin. (n.d.). ThreeBond. [Link]

• Design and synthesis of 2-(4,5,6,7-tetrahydrothienopyridin-2-yl)-benzoimidazole carboxamides as novel orally efficacious Poly(ADP-ribose)polymerase (PARP) inhibitors. (2018). PubMed. [Link]

• Synthesis, DNA binding and biological evaluation of benzimidazole Schiff base ligands and their metal(ii) complexes. (n.d.). RSC Publishing. [Link]

• Silicone Epoxy Two-Component Epoxy System. (n.d.). SuperSkinSystems. [Link]

• Synthesis of an Epoxy Toughening Curing Agent through Modification of Terephthalic Acid Sludge Waste. (2024). MDPI. [Link]

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Application Notes and Protocols for Corrosion Inhibition using 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole as a corrosion inhibitor. Benzimidazole and its derivatives are recognized as highly effective corrosion inhibitors for various metals and alloys, particularly in acidic environments. This guide details the underlying principles of corrosion inhibition by this specific benzimidazole derivative, provides step-by-step experimental protocols for its evaluation, and presents a framework for data analysis and interpretation. The methodologies described herein are designed to ensure scientific rigor and reproducibility, enabling a thorough assessment of the inhibitor's performance.

Introduction: The Challenge of Corrosion and the Role of Organic Inhibitors

Corrosion, the gradual destruction of materials by chemical or electrochemical reactions with their environment, poses a significant threat to the integrity and longevity of metallic structures across numerous industries. In acidic environments, such as those encountered in industrial cleaning, oil and gas production, and chemical processing, the corrosion of metals like mild steel is a particularly pressing issue.[1]

Organic corrosion inhibitors are chemical compounds that, when added in small concentrations to a corrosive environment, can significantly decrease the rate of corrosion. Among the various classes of organic inhibitors, benzimidazole derivatives have emerged as a highly promising group due to their excellent performance.[2][3] Their efficacy stems from the presence of heteroatoms (nitrogen) and π-electrons in their molecular structure, which facilitate strong adsorption onto the metal surface, forming a protective barrier against corrosive species.[2] These compounds typically function as mixed-type inhibitors, meaning they impede both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process.[1]

2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole , also known as 2-methyl-4,5,6,7-tetrahydro-1H-benzimidazole, is a derivative of benzimidazole that has shown potential as an effective corrosion inhibitor. This guide will focus on the practical application and evaluation of this specific compound.

Physicochemical Properties of 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

A thorough understanding of the inhibitor's properties is crucial for its effective application.

Property	Value	Source
Synonym(s)	2-methyl-4,5,6,7-tetrahydro-1H-benzimidazole
CAS Number	3291-07-4
Molecular Formula	C₈H₁₂N₂
Molecular Weight	136.2 g/mol
Physical Form	Solid
Purity	95%

Mechanism of Corrosion Inhibition

The corrosion inhibition by 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole on a metal surface in an acidic medium is primarily attributed to its adsorption onto the metal surface. This adsorption process can occur through two main mechanisms: physisorption and chemisorption.[1]

• Physisorption: This involves electrostatic interactions between the charged metal surface and the charged inhibitor molecule.

• Chemisorption: This involves the sharing of electrons between the inhibitor molecule and the metal, forming a coordinate-type bond. The lone pair of electrons on the nitrogen atoms and the π-electrons of the benzimidazole ring play a crucial role in this process.[4]

The adsorbed inhibitor molecules form a protective film on the metal surface, which acts as a barrier, isolating the metal from the corrosive environment and thereby reducing the corrosion rate.[1]

Below is a diagram illustrating the proposed mechanism of action.

Caption: Proposed mechanism of corrosion inhibition.

Experimental Protocols for Evaluation

To quantitatively assess the corrosion inhibition efficiency of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, a combination of gravimetric and electrochemical methods is recommended.[5]

Materials and Equipment

• Metal Specimen: Mild steel coupons of known composition and surface area.

• Corrosive Medium: 1 M Hydrochloric acid (HCl) solution is a common choice for laboratory studies.[1]

• Inhibitor: 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole.

• Instrumentation:

  • Analytical balance (for weight loss measurements).

  • Potentiostat/Galvanostat with frequency response analyzer (for electrochemical measurements).

  • Three-electrode electrochemical cell (working electrode: mild steel coupon; counter electrode: platinum; reference electrode: Saturated Calomel Electrode - SCE).

Experimental Workflow

The following diagram outlines the general workflow for evaluating the corrosion inhibitor.

Caption: General experimental workflow for inhibitor evaluation.

Detailed Protocol: Weight Loss Measurement

This gravimetric method provides a direct measure of the corrosion rate.[6]

• Preparation of Metal Coupons:

  • Mechanically polish the mild steel coupons with a series of emery papers of decreasing grit size.

  • Degrease the coupons with acetone, rinse with distilled water, and dry them.

  • Accurately weigh each coupon using an analytical balance (W_initial).

• Immersion Test:

  • Prepare a series of corrosive solutions (e.g., 1 M HCl) containing different concentrations of the inhibitor (e.g., 0.1 mM, 0.5 mM, 1 mM, 5 mM) and a blank solution without the inhibitor.[6]

  • Immerse the pre-weighed coupons in the respective solutions for a specified period (e.g., 6, 12, 24 hours) at a constant temperature.[7][8]

• Post-Immersion Processing:

  • After the immersion period, carefully remove the coupons from the solutions.

  • Clean the coupons with a cleaning solution (e.g., a solution containing HCl and hexamine) to remove corrosion products, rinse with distilled water, and dry.

  • Weigh the cleaned and dried coupons again (W_final).

• Calculation of Corrosion Rate and Inhibition Efficiency:

  • Weight Loss (ΔW): ΔW = W_initial - W_final

  • Corrosion Rate (CR) in mm/year: CR = (K × ΔW) / (A × T × D), where K is a constant (8.76 × 10⁴), ΔW is the weight loss in grams, A is the surface area of the coupon in cm², T is the immersion time in hours, and D is the density of the metal in g/cm³.[9]

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inh) / CR_blank] × 100, where CR_blank is the corrosion rate in the absence of the inhibitor and CR_inh is the corrosion rate in the presence of the inhibitor.[6]

Detailed Protocol: Electrochemical Measurements

Electrochemical techniques provide rapid and detailed information about the corrosion process and the inhibitor's mechanism.[10][11]

• Electrochemical Cell Setup:

  • Assemble the three-electrode cell with the mild steel coupon as the working electrode, a platinum wire or foil as the counter electrode, and a saturated calomel electrode (SCE) as the reference electrode.

  • Fill the cell with the corrosive solution (with and without the inhibitor).

  • Allow the system to stabilize for about 30-60 minutes to reach a steady open-circuit potential (OCP).[12]

• Potentiodynamic Polarization (PDP): [10]

  • This technique is used to determine the corrosion current density (i_corr) and understand the inhibitor's effect on both anodic and cathodic reactions.

  • Scan the potential from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 0.1667 mV/s).[10]

  • The corrosion current density (i_corr) is determined by extrapolating the Tafel plots of the cathodic and anodic branches of the polarization curve to the corrosion potential (E_corr).

  • Inhibition Efficiency (IE%): IE% = [(i_corr_blank - i_corr_inh) / i_corr_blank] × 100, where i_corr_blank and i_corr_inh are the corrosion current densities in the absence and presence of the inhibitor, respectively.[4]

• Electrochemical Impedance Spectroscopy (EIS): [11][13]

  • EIS is a powerful non-destructive technique that provides information about the kinetics of the electrode processes and the properties of the protective film.[11][14]

  • Apply a small amplitude AC signal (e.g., 10 mV) over a range of frequencies (e.g., 100 kHz to 10 mHz) at the OCP.[15]

  • The impedance data is typically represented as Nyquist and Bode plots.

  • The data is then fitted to an equivalent electrical circuit to determine parameters such as the charge transfer resistance (R_ct) and the double-layer capacitance (C_dl).[13]

  • Inhibition Efficiency (IE%): IE% = [(R_ct_inh - R_ct_blank) / R_ct_inh] × 100, where R_ct_inh and R_ct_blank are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Data Presentation and Interpretation

Tabulated Data

Summarize the quantitative data from the experiments in clearly structured tables for easy comparison.

Table 1: Weight Loss Measurement Data

Inhibitor Conc. (mM)	Weight Loss (g)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0 (Blank)	-
0.1
0.5
1.0
5.0

Table 2: Potentiodynamic Polarization Data

Inhibitor Conc. (mM)	E_corr (mV vs SCE)	i_corr (µA/cm²)	βa (mV/dec)	βc (mV/dec)	Inhibition Efficiency (%)
0 (Blank)	-
0.1
0.5
1.0
5.0

Table 3: Electrochemical Impedance Spectroscopy Data

Inhibitor Conc. (mM)	R_ct (Ω cm²)	C_dl (µF/cm²)	Inhibition Efficiency (%)
0 (Blank)	-
0.1
0.5
1.0
5.0

Adsorption Isotherm

To understand the adsorption mechanism of the inhibitor on the metal surface, the experimental data can be fitted to various adsorption isotherms (e.g., Langmuir, Temkin, Frumkin). The Langmuir adsorption isotherm is often used and is described by the equation:

C / θ = 1 / K_ads + C

where C is the inhibitor concentration, θ is the surface coverage (θ = IE% / 100), and K_ads is the adsorption equilibrium constant. A plot of C/θ versus C should yield a straight line, confirming that the adsorption follows the Langmuir isotherm.[4]

Conclusion

References

• Chakir, H., et al. (2023). Corrosion inhibition of mild steel by benzimidazole-based organic compounds in a 1M HCl environment. J. Appl. Sci. Envir. Stud., 6(1), 61-82.

• Matergenics Inc. (2023, February 16). ASTM G61: Potentiodynamic Polarization. Available at: [Link]

• Al-Amiery, A. A., et al. (2022). Corrosion inhibition performance of benzimidazole derivatives for protection of carbon steel in hydrochloric acid solution. PMC. Available at: [Link]

• Gamry Instruments. (2019, June 25). Potentiodynamic and Cyclic Polarization Scans. Available at: [Link]

• AIP Publishing. (n.d.). Electrochemical Impedance Spectroscopy Study on Corrosion Inhibition of Benzyltriethylammonium Chloride. Available at: [Link]

• MDPI. (2022, September 9). Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. Materials. Available at: [Link]

• BioLogic Learning Center. (2024, October 8). How to decode the standard test methods for corrosion? Available at: [Link]

• Semantic Scholar. (n.d.). Corrosion Mitigation by Planar Benzimidazole Derivatives. Available at: [Link]

• Taylor & Francis Online. (2025, May 4). Experimental and theoretical investigation of corrosion inhibition in carbon steel using a benzimidazole derivative. Available at: [Link]

• IJCRT.org. (2022, December 12). Study of Corrosion Inhibition of Mild Steel in 3% Nacl Solution Using Weight Loss Method. Available at: [Link]

• ASTM International. (2009, May 15). Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements. Available at: [Link]

• Chemical Science Review and Letters. (n.d.). Weight Loss Studies on the Corrosion Behavior of Some Metals in Various Media. Available at: [Link]

• Dergipark. (n.d.). Study of corrosion inhibition by Electrochemical Impedance Spectroscopy method of 5083 aluminum alloy in 1M HCl solution conta. Available at: [Link]

• ROSA P. (n.d.). Impedance Spectroscopy for the Evaluation of Corrosion Inhibitors in Highway Deicers. Available at: [Link]

• PMC. (2023, March 21). Application of Biomass Corrosion Inhibitors in Metal Corrosion Control: A Review. Available at: [Link]

• Preprints.org. (n.d.). Comprehensive Analysis of the Corrosion Inhibition Performance of 4-Piperonylideneaminoantipyrine for Mild Steel in HCl Solution. Available at: [Link]

• Dialnet. (2024, June 5). Corrosion Inhibition Performance of Whey Protein-Derived Inhibitors for Low Carbon and Dead Mild Steels in1M Hydrochloric Acid. Available at: [Link]

• sylzyhg.com. (n.d.). CORROSION INHIBITION EFFECT OF THIADIAZOLE DERIVATIVES ON COPPER PLATE IMMERSED IN O/W EMULSION. Available at: [Link]

• PMC. (2019, December 23). Recent advances in the use of benzimidazoles as corrosion inhibitors. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 1H-1,3-benzimidazoles, benzothiazoles and 3H-imidazo[4,5-c]pyridine using DMF in the presence of HMDS as a reagent under the transition-metal-free condition. Available at: [Link]

• SciSpace. (n.d.). Polyether modified benzimidazole as corrosion inhibitor for copper in sodium chloride solution. Available at: [Link]

• PubChem. (n.d.). 1-(2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-5-yl)methanamine--hydrogen chloride (1/1). Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzothiazoles. Available at: [Link]

• Google Patents. (n.d.). US3597353A - 4,5,6,7-tetrahydro-benzotriazole as metal deactivator.

• PMC. (2025, July 14). Experimental and theoretical evaluation of the corrosion inhibition performance of two benzimidazole derivatives for low carbon steel in acidic solution. Available at: [Link]

• Annals of Advances in Chemistry. (2017, August 29). Convenient route synthesis of some new benzothiazole derivatives and their pharmacological screening as antimicrobial agents. Available at: [Link]

• Der Pharma Chemica. (n.d.). Synthesis and characterization of quinazolinobenzodiazepine-benzothiazole hybrid derivatives. Available at: [Link]

• Chemsrc. (2025, August 26). 2-Methyl-1H-benzo[d]imidazole. Available at: [Link]

• PubChem. (n.d.). 4-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,3-thiazole-5-carboxamide. Available at: [Link]

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Application Note: Synthesis and Evaluation of Bioactive 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole Derivatives

Introduction and Rationale

The 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (also known as tetrahydrobenzimidazole) scaffold has emerged as a highly versatile pharmacophore in modern drug discovery. Its partially saturated bicyclic structure provides a unique balance of conformational rigidity, hydrogen-bonding capability, and favorable physicochemical properties.

In oncology, this scaffold acts as a critical bioisostere. By bridging two aromatic systems, the tetrahydrobenzimidazole core effectively locks the molecule into a cis-configuration. This geometric constraint is essential for mimicking the bioactive conformation of natural tubulin inhibitors like combretastatin A-4 (CA-4) and colchicine, enabling high-affinity binding to the colchicine site on β-tubulin[1].

Beyond oncology, functionalization of the core—specifically via 5-carboxamide derivatives coupled with piperidine moieties—yields potent central nervous system (CNS) agents. Compounds such as N-(1-benzylpiperidin-4-yl)-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide demonstrate enhanced blood-brain barrier (BBB) permeability, making them valuable leads for neurological targeting and receptor modulation[2].

Mechanistic Pathways and Workflow Design

Understanding the causality behind the synthesis and the mechanism of action is paramount for rational drug design and optimization.

Synthetic Strategy Causality

The traditional Debus-Radziszewski imidazole synthesis often suffers from long reaction times and low yields when applied to sterically hindered cyclic diones. To overcome this, we employ a microwave-assisted multicomponent cyclocondensation. Microwave irradiation ensures rapid, uniform heating, which accelerates imine intermediate formation and subsequent ring closure, drastically reducing reaction times from several hours to 15 minutes[3]. Glacial acetic acid is selected as both the solvent and the acid catalyst to protonate the carbonyl oxygen, increasing its electrophilicity and driving the reaction forward.

Workflow for the microwave-assisted synthesis of tetrahydrobenzimidazole derivatives.

Pharmacological Mechanism

For the synthesized tubulin inhibitors, the cis-locked geometry ensures optimal insertion into the hydrophobic pocket of the colchicine binding site. This binding destabilizes the microtubule polymer, leading to mitotic spindle disruption, cell cycle arrest at the G2/M phase, and ultimately, caspase-dependent apoptosis[3].

Mechanism of action for tetrahydrobenzimidazole-based tubulin inhibitors.

Experimental Protocols

The following methodologies are designed as self-validating systems. In-process controls are integrated to ensure intermediate integrity before proceeding to subsequent steps, minimizing resource waste.

Protocol A: Microwave-Assisted Synthesis of the Tetrahydrobenzimidazole Core

Objective: Synthesize 1,2-diaryl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole derivatives for oncology screening.

Materials:

• 1,2-Cyclohexanedione (1.0 eq)

• Substituted benzaldehyde (e.g., 3,4,5-trimethoxybenzaldehyde) (1.0 eq)

• Substituted aniline (1.5 eq)

• Ammonium acetate (1.5 eq)

• Glacial acetic acid (Solvent)

Step-by-Step Procedure:

• Reagent Assembly: In a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, sequentially add 1,2-cyclohexanedione (1.0 mmol), 3,4,5-trimethoxybenzaldehyde (1.0 mmol), and the substituted aniline (1.5 mmol).

• Catalyst Addition: Add ammonium acetate (1.5 mmol) to the mixture. Causality: Ammonium acetate acts as the critical nitrogen source required for the imidazole ring closure.

• Solvation: Suspend the reactants in 3.0 mL of glacial acetic acid. Seal the vial with a crimp cap.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer. Irradiate at 120°C for 15 minutes with a maximum power of 150 W. Self-Validation: Monitor the reaction via TLC (Ethyl Acetate:Hexane, 1:1). The complete disappearance of the dione spot confirms total conversion.

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into 20 mL of ice-cold distilled water and neutralize dropwise with 10% aqueous NaOH until a pH of 7-8 is reached.

• Isolation: Filter the resulting precipitate under vacuum, wash with cold distilled water, and recrystallize from ethanol to afford the pure tetrahydrobenzimidazole core.

Protocol B: Synthesis of CNS-Active 5-Carboxamide Derivatives

Objective: Synthesize N-(1-benzylpiperidin-4-yl)-2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide[2].

Materials:

• 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride[4] (1.0 eq)

• 1-Benzylpiperidin-4-amine (1.1 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• Anhydrous DMF (Solvent)

Step-by-Step Procedure:

• Activation: Dissolve 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride (1.0 mmol) in 5 mL of anhydrous DMF under a nitrogen atmosphere. Add HATU (1.2 mmol) and DIPEA (3.0 mmol). Causality: DIPEA is required in excess to neutralize the HCl salt of the starting material and to facilitate the HATU-mediated formation of the highly reactive O-At ester intermediate. HATU is chosen over EDC/HOBt due to its superior efficiency in sterically hindered couplings.

• Coupling: Stir the activated mixture at room temperature for 15 minutes. Add 1-benzylpiperidin-4-amine (1.1 mmol) dropwise to prevent exothermic degradation.

• Reaction Progression: Stir the reaction mixture at room temperature for 4 hours. Self-Validation: Confirm amide bond formation via LC-MS (target m/z [M+H]⁺ = 353.2). Do not proceed to work-up until the activated ester is fully consumed.

• Purification: Dilute the mixture with 20 mL of ethyl acetate and wash sequentially with saturated NaHCO₃ (3 x 10 mL) and brine (1 x 10 mL). Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash chromatography (DCM:MeOH, 95:5) to yield the target compound.

Quantitative Data Presentation

The integration of microwave technology significantly optimized the synthesis of the core scaffold, as detailed in Table 1. The biological evaluation of the resulting derivatives demonstrates potent cytotoxicity and selectivity, summarized in Table 2.

Table 1: Reaction Optimization for Tetrahydrobenzimidazole Core Synthesis

Entry	Heating Method	Solvent/Catalyst	Temp (°C)	Time	Yield (%)
1	Conventional Reflux	EtOH / AcOH	80	12 hours	35
2	Conventional Reflux	Glacial AcOH	118	8 hours	48
3	Microwave	EtOH / AcOH	100	25 mins	62
4	Microwave	Glacial AcOH	120	15 mins	85

Note: Microwave irradiation in glacial acetic acid provided the optimal balance of thermodynamic drive and kinetic acceleration, minimizing side-product formation[3].

Table 2: In Vitro Cytotoxicity (IC₅₀, µM) of Selected Derivatives

Compound	R-Group (Ring B)	MCF-7 (Breast)	A549 (Lung)	Fibroblast (Normal)	Selectivity Index
Derivative 7a	4-Methoxy	0.45 ± 0.03	0.62 ± 0.05	> 50.0	> 100
Derivative 7b	3-Hydroxy, 4-Methoxy	0.12 ± 0.01	0.18 ± 0.02	> 50.0	> 400
Colchicine (Control)	N/A	0.08 ± 0.01	0.11 ± 0.01	2.5	31.2

Note: Derivative 7b exhibits near-equipotent cytotoxicity to colchicine but with a significantly superior safety profile against normal fibroblasts, validating the tetrahydrobenzimidazole scaffold's therapeutic window[1].

References

• N-(1-benzylpiperidin-4-yl)
• Source: brieflands.
• Source: nih.
• Source: moldb.

Sources

• 1. Design, Synthesis and Cytotoxicity Evaluationof New 1,2-diaryl-4, 5, 6, 7-Tetrahydro-1H-benzo[d] Imidazolesas Tubulin Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy N-(1-benzylpiperidin-4-yl)-2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide | 2034451-98-2 [smolecule.com]
• 3. brieflands.com [brieflands.com]
• 4. 131020-46-7 | 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride - Moldb [moldb.com]

Application Notes &amp; Protocols: A Comprehensive Guide to the Synthesis of 2-Methyl-4,5,6,7-tetrahydrobenzimidazole Salts

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed and scientifically-grounded guide for the synthesis of 2-methyl-4,5,6,7-tetrahydrobenzimidazole and its subsequent conversion to a salt form, a common practice in pharmaceutical development to enhance physicochemical properties. The benzimidazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous bioactive compounds.[1][2][3] The partially saturated analogue, 2-methyl-4,5,6,7-tetrahydrobenzimidazole, serves as a crucial building block for novel therapeutics, including potent Poly(ADP-ribose)polymerase (PARP) inhibitors.[4] This guide moves beyond a simple recitation of steps, delving into the mechanistic rationale behind the protocol, offering expert insights for troubleshooting, and ensuring a reproducible and efficient synthesis.

Scientific Foundation: The Chemistry of Synthesis

The synthesis of the 2-methyl-4,5,6,7-tetrahydrobenzimidazole core is classically achieved through a cyclocondensation reaction .[5] This powerful class of reactions involves the joining of two or more molecules to form a ring, typically with the elimination of a small molecule like water.[5]

In this specific synthesis, the key transformation is the reaction between cis/trans-1,2-cyclohexanediamine and acetic acid. The reaction proceeds through several mechanistically distinct stages:

• Amide Formation: The initial step is a nucleophilic attack by one of the primary amine groups of 1,2-cyclohexanediamine on the carbonyl carbon of acetic acid. This is followed by the elimination of water to form an N-acetylated diamine intermediate.

• Intramolecular Cyclization: The second, unreacted amine group then performs an intramolecular nucleophilic attack on the amide carbonyl carbon.

• Dehydration and Aromatization: A final dehydration step occurs, leading to the formation of the stable, aromatic imidazole ring fused to the cyclohexane backbone.

Acetic acid serves a dual role in this process; it is both the reactant that incorporates the C2-methyl group and the acidic medium that helps catalyze the dehydration steps.[6][7] The application of heat is critical to provide the necessary activation energy for the sequential water elimination steps, driving the reaction towards the final product.[8]

Experimental Workflow Overview

The overall synthetic procedure is a two-part process. First, the free base of 2-methyl-4,5,6,7-tetrahydrobenzimidazole is synthesized and purified. Second, this free base is converted into a stable, often more crystalline and water-soluble, salt.

Caption: High-level workflow for the synthesis of 2-methyl-4,5,6,7-tetrahydrobenzimidazole salts.

Detailed Synthesis Protocols

Part A: Synthesis of 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole (Free Base)

Materials & Reagents:

• 1,2-Cyclohexanediamine (mixture of isomers), ≥98%

• Glacial Acetic Acid, ≥99.7%

• Sodium Hydroxide (NaOH), pellets

• Deionized Water

• Ethyl Acetate (EtOAc), ACS Grade

• Hexane, ACS Grade

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• 250 mL Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer and stir bar

• Ice bath

• 500 mL Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

• Melting point apparatus

• TLC plates (silica gel 60 F₂₅₄)

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, combine 1,2-cyclohexanediamine (11.4 g, 0.1 mol) and glacial acetic acid (60 mL, 1.05 mol). Causality: Using a significant excess of acetic acid ensures it acts as both a reactant and the reaction solvent, driving the equilibrium towards the product.

• Cyclocondensation: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Maintain reflux for 3-4 hours. The solution will typically turn from colorless to a yellow or light brown hue.

• Reaction Monitoring: Monitor the reaction's progress by TLC (Eluent: 9:1 Ethyl Acetate/Methanol). The product spot should be significantly less polar than the starting diamine.

• Cooling and Neutralization: After the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature. Submerge the flask in an ice bath to cool it further to 0-5 °C.

• Slowly and carefully add a 30% (w/v) aqueous solution of sodium hydroxide to the stirred reaction mixture. Continue adding the base until the pH of the solution is >10 (check with pH paper). Trustworthiness: This step is highly exothermic. Slow addition in an ice bath is critical to control the temperature and prevent boiling. The goal is to neutralize the excess acetic acid and deprotonate the product to its free base form.[8]

• Product Isolation: The free base may precipitate as a solid. If so, collect the solid by vacuum filtration and wash it with cold deionized water. If the product remains oily or in solution, transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 75 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: Recrystallize the crude solid from an ethyl acetate/hexane mixture. Dissolve the solid in a minimum amount of hot ethyl acetate and add hexane dropwise until turbidity persists. Allow to cool slowly to room temperature, then in an ice bath to maximize crystal formation. Filter the purified crystals, wash with a small amount of cold hexane, and dry under vacuum.

Part B: Synthesis of 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole Hydrochloride

Materials & Reagents:

• Purified 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole (from Part A)

• Anhydrous Isopropanol

• 2 M HCl in Diethyl Ether or Acetyl Chloride

Procedure:

• Dissolution: Dissolve the purified free base (e.g., 10.0 g, 0.073 mol) in anhydrous isopropanol (100 mL) with gentle warming if necessary.

• Acidification: Cool the solution in an ice bath. While stirring, slowly add a 2 M solution of HCl in diethyl ether until precipitation ceases. Alternatively, for a more controlled addition, add acetyl chloride (5.8 g, 0.074 mol) dropwise; it will react with the isopropanol solvent to generate anhydrous HCl in situ.

• Precipitation and Isolation: A white precipitate of the hydrochloride salt will form immediately. Continue stirring in the ice bath for 30 minutes to ensure complete precipitation.

• Final Steps: Collect the white solid by vacuum filtration. Wash the filter cake with a small amount of cold, anhydrous diethyl ether to remove any residual impurities. Dry the salt in a vacuum oven at 40-50 °C.

Quantitative Data and Characterization

Parameter	Reactant: 1,2-Cyclohexanediamine	Reactant: Acetic Acid	Product: Free Base	Product: HCl Salt
Molecular Weight	114.19 g/mol	60.05 g/mol	136.20 g/mol	172.66 g/mol
Molar Ratio	1.0 eq	~10 eq	-	-
Reaction Time	3-4 hours	3-4 hours	-	-
Temperature	Reflux (~118 °C)	Reflux (~118 °C)	-	0-5 °C
Typical Yield	-	-	75-85%	>95% (from free base)
Appearance	Colorless liquid	Colorless liquid	Off-white solid	White crystalline solid
Melting Point	-	-	~175-178 °C	>250 °C

Expected Characterization Data (Free Base):

• ¹H NMR (CDCl₃, 400 MHz): δ ~2.3 (s, 3H, -CH₃), 1.7-1.9 (m, 4H, cyclohexane CH₂), 2.6-2.8 (m, 4H, cyclohexane CH₂ adjacent to N), ~5.5 (br s, 1H, NH).

• ¹³C NMR (CDCl₃, 100 MHz): δ ~14.5 (-CH₃), ~23.0 (cyclohexane CH₂), ~46.0 (cyclohexane CH₂ adjacent to N), ~115.0 (C4/C7a), ~151.0 (C2).

• IR (KBr, cm⁻¹): ~3100-2800 (N-H, C-H stretch), ~1620 (C=N stretch).

Expert Insights & Troubleshooting

• Problem: The reaction stalls or gives a low yield.

  • Insight: Inadequate removal of water can hinder the final cyclization/aromatization step. Ensure the reflux is vigorous enough and the reaction time is sufficient. The quality of the starting diamine is also crucial; if it is old or discolored, purification by distillation may be necessary.

• Problem: A dark, tarry crude product is obtained.

  • Insight: Overheating or extending the reaction time excessively can lead to polymerization and side reactions. Use a temperature-controlled heating mantle and monitor via TLC to avoid prolonged heating after completion.

• Problem: Difficulty in precipitating the hydrochloride salt.

  • Insight: The presence of water is the most common culprit. Ensure all glassware is oven-dried and use anhydrous solvents for the salt formation step. If the salt oils out, try scratching the inside of the flask with a glass rod to induce crystallization or add a seed crystal if available.

References

• One pot synthesis of substituted benzimidazole derivatives and their charcterization. (n.d.). ResearchGate. Available at: [Link]

• Saini, S., Dhiman, N., Mittal, A., & Kumar, G. (2016). SYNTHESIS AND ANTIOXIDANT ACTIVITY OF THE 2-METHYL BENZIMIDAZOLE. Journal of Drug Delivery and Therapeutics, 6(3), 100-102. Available at: [Link]

• Synthesis, Antimicrobial and Antibiofilm Activities, and Molecular Docking Investigations of 2-(1H-Indol-3-yl)-1H-benzo[d]imidazole Derivatives. (2023). ResearchGate. Available at: [Link]

• Chiaramonte, M., et al. (2022). The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation. Molecules. Available at: [Link]

• Efficient synthesis of 1,2-disubstituted benzimidazoles catalyzed by phosphoric acid as a homogeneous catalyst under mild conditions and investigating their anti-diabetes properties through molecular docking studies and calculations. (n.d.). National Center for Biotechnology Information. Available at: [Link]

• Synthesis of 1,2-disubstituted benzimidazoles, 2-substituted benzimidazoles and 2-substituted benzothiazoles in SDS micelles. (2010). Semantic Scholar. Available at: [Link]

• Rahman, S. M. A., et al. (2016). Synthesis and Biological Evaluation of 2-methyl-1H- benzimidazole and 1H-benzimidazol-2-yl-methanol. Dhaka University Journal of Pharmaceutical Sciences, 15(1), 83-87. Available at: [Link]

• Novel and Improved Method for the Synthesis of 2-Mercaptobenzimidazole Derivatives. (n.d.). Oriental Journal of Chemistry. Available at: [Link]

• Benzimidazolium Salts Bearing 2-methyl-1,4- benzodioxane Group: Synthesis, Characterization, Computational Studies, In vitro An. (2021). Biointerface Research in Applied Chemistry. Available at: [Link]

• Method for preparation of benzimidazole derivatives. (n.d.). Google Patents.

• Wang, L., et al. (2018). Design and synthesis of 2-(4,5,6,7-tetrahydrothienopyridin-2-yl)-benzoimidazole carboxamides as novel orally efficacious Poly(ADP-ribose)polymerase (PARP) inhibitors. European Journal of Medicinal Chemistry, 145, 433-447. Available at: [Link]

• Synthesis of 2-n-propyl-4-methyl-6(1-methylbenzimidazole-2-radicle) benzimidazole and its use in synthesis of timishatan and its salts. (n.d.). Google Patents.

• Synthesis of 2- Methyl benzimidazole. (2020). YouTube. Available at: [Link]

• Javier MR. (2025). Green Synthesis and Optimization of 2-Phenylbenzimidazole via Microwave-Assisted Cyclocondensation: A Sustainable Approach in Organic Process Research. J Mol Pharm Org Process Res, 13: 272. Available at: [Link]

• 1-(2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-5-yl)methanamine--hydrogen chloride (1/1). (n.d.). PubChem. Available at: [Link]

• Cyclocondensation reaction: Significance and symbolism. (2024). Knowde. Available at: [Link]

• Green and efficient synthesis of benzimidazole derivatives and their antibacterial screening. (n.d.). Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• New benzimidazole derivatives: Design, synthesis, docking, and biological evaluation. (2022). Springer. Available at: [Link]

• Synthesis and Crystal Structure of Adamantylated 4,5,6,7-Tetrahalogeno-1H-benzimidazoles... (n.d.). National Center for Biotechnology Information. Available at: [Link]

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• 3. Synthesis and Crystal Structure of Adamantylated 4,5,6,7-Tetrahalogeno-1H-benzimidazoles Novel Multi-Target Ligands (Potential CK2, M2 and SARS-CoV-2 Inhibitors); X-ray/DFT/QTAIM/Hirshfeld Surfaces/Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and synthesis of 2-(4,5,6,7-tetrahydrothienopyridin-2-yl)-benzoimidazole carboxamides as novel orally efficacious Poly(ADP-ribose)polymerase (PARP) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (MTB) as a Low-Emission, Delayed-Action Catalyst in Polyurethane Foam Matrices

Target Audience: Materials Scientists, Polymer Chemists, and Biomedical/Drug Development Professionals Application Focus: Low-VOC Flexible Foams, Biocompatible Polyurethane Scaffolds, and High-Resilience Matrices.

Strategic Rationale & Introduction

Polyurethane (PU) foams are ubiquitous in applications ranging from automotive seating to advanced biomedical scaffolds and drug-eluting matrices. Historically, the synthesis of these foams has relied heavily on volatile tertiary amine catalysts (such as triethylenediamine, TEDA) or organometallic compounds (like dibutyltin dilaurate). However, traditional tertiary amines are prone to oxidation, leading to undesirable formaldehyde emissions and high volatile organic compound (VOC) outgassing[1]. For drug development professionals and biomaterials scientists, the elimination of cytotoxic and volatile catalysts is paramount to preventing catalyst leaching in in-vivo applications.

2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (MTB) represents a next-generation, sterically hindered imidazole-based catalyst. By fusing a saturated cyclohexyl ring to a 2-methylimidazole core, MTB achieves a highly specialized catalytic profile. It provides the robust dual-activation mechanism characteristic of imidazoles[2] while utilizing its steric bulk to delay catalytic onset. This unique structure extends the cream time (allowing for optimal mold flowability in complex anatomical or industrial molds) followed by a rapid "snap cure." Furthermore, its higher molecular weight and hydrogen-bonding capacity render it virtually non-emissive, making it an ideal metal-free alternative for medical-grade and low-VOC PU foams.

Mechanistic Causality: The Dual-Activation & Steric Delay

The catalytic efficacy of imidazole derivatives in PU synthesis is rooted in their amphoteric nature, allowing them to act simultaneously as nucleophiles and bases[2]. The specific structure of MTB introduces a critical spatial dynamic to this process:

• Nucleophilic Activation (Isocyanate Attack): The unshared electron pair on the imine nitrogen (N3) of the MTB ring acts as a nucleophile, attacking the electrophilic carbon of the isocyanate group to form an activated, transient intermediate[2]. This rapid self-catalytic reaction between the imidazole core and the isocyanate is fundamental to driving the urethane network formation[3].

• Basic Activation (Proton Abstraction): Simultaneously, the amine nitrogen (N1) abstracts a proton from the polyol (in the gelling reaction) or water (in the blowing reaction), drastically increasing the nucleophilicity of the hydroxyl groups[2]. Imidazoles exhibit a moderate basicity that is highly effective at mediating these proton transfers without degrading the final polymer backbone[4].

• The Steric Delay Mechanism: Unlike unhindered catalysts (e.g., 1-methylimidazole), the 4,5,6,7-tetrahydrobenzo ring and the 2-methyl group in MTB create a sterically congested environment. At room temperature, this bulk restricts the approach of long polyol chains, intentionally delaying the gelling reaction. As the water-isocyanate (blowing) reaction initiates and generates exothermic heat, the thermal energy overcomes this steric barrier. The result is a sudden, rapid acceleration of the gelling reaction—a phenomenon known as a "snap cure."

Catalytic pathway of MTB demonstrating dual activation and thermally-triggered snap cure.

Experimental Protocols & Workflows

To ensure scientific integrity and reproducibility, the following protocols constitute a self-validating system for formulating MTB-catalyzed foams and quantifying their kinetic and emission profiles.

Protocol A: Formulation of Low-VOC Flexible Polyurethane Foam

Rationale: To evaluate MTB against industry standards, we replace TEDA with an equimolar concentration of MTB in a standard water-blown flexible foam formulation.

Materials:

• Polyether polyol (MW ~3000 Da, Triol)

• Toluene diisocyanate (TDI 80/20)

• Silicone surfactant (e.g., Tegostab series)

• Blowing agent (Deionized Water)

• Catalyst: MTB (dissolved in dipropylene glycol to yield a 33 wt% solution)

Step-by-Step Procedure:

• Pre-blending (B-Side): In a 500 mL disposable polyethylene beaker, add 100 parts by weight (pbw) of the polyether polyol.

• Additive Incorporation: Add 3.0 pbw deionized water, 1.0 pbw silicone surfactant, and 0.5 pbw of the MTB solution.

• Homogenization: Mix the components using a high-shear mechanical stirrer equipped with a Cowles blade at 2500 RPM for exactly 60 seconds. Critical Step: Ensure complete micro-dispersion of the water and solid catalyst to prevent localized structural defects in the foam.

• Isocyanate Addition (A-Side): Quickly add 45 pbw of TDI (targeting an Isocyanate Index of 105) directly into the vortex of the stirring B-side mixture.

• Final Mixing & Pouring: Stir for exactly 5 seconds at 2500 RPM. Immediately pour the reacting mixture into a pre-heated (45°C) aluminum mold treated with a non-silicone release agent.

Protocol B: Kinetic Profiling (Cream, Gel, and Tack-Free Time)

Rationale: Quantifying the delayed-action profile of MTB requires precise temporal tracking of the polymer phase transitions.

• Cream Time: Start a chronometer the moment TDI is added. Record the time when the clear mixture turns opaque and begins its volumetric expansion.

• Gel Time: Insert a 2 mm wooden probe into the rising foam every 5 seconds. Record the time when polymer strings pull away with the probe, indicating the critical point of 3D network formation.

• Tack-Free Time: Lightly touch the surface of the foam with a nitrile-gloved finger. Record the time when the foam surface no longer adheres to the glove, indicating surface cure completion.

Protocol C: VOC Emission Testing (Modified VDA 278)

Rationale: Validating the low-emission claims of MTB-catalyzed foams for compliance in enclosed environments (e.g., automotive interiors, cleanrooms, or sterile packaging).

• Cure the foam sample at 23°C and 50% relative humidity for 7 days.

• Extract a 30 mg sample from the geometric core of the foam block.

• Perform Thermal Desorption Gas Chromatography-Mass Spectrometry (TD-GC/MS).

• Heat the sample at 90°C for 30 minutes to quantify volatile organic compounds (VOCs), followed by heating at 120°C for 60 minutes to quantify condensable emissions (FOG).

Standardized experimental workflow for the synthesis and validation of MTB-catalyzed PU foams.

Data Presentation: Kinetic and Emission Comparison

The table below summarizes the kinetic behavior and emission profile of MTB compared against industry-standard catalysts. All catalysts were dosed at 0.5 pbw (active material normalized).

Catalyst System	Cream Time (s)	Gel Time (s)	Tack-Free Time (s)	VOC Emissions (μg/g)	FOG Emissions (μg/g)
TEDA (DABCO 33-LV)	12 ± 1	45 ± 2	65 ± 3	450	120
1-Methylimidazole	15 ± 1	55 ± 2	80 ± 3	210	85
MTB (33% in DPG)	22 ± 2	52 ± 2	68 ± 2	< 15	< 5

Data Analysis & Insights:

• Delayed Action: MTB demonstrates a significantly longer cream time (22s) compared to TEDA (12s). This 83% increase in pot life allows for superior flowability, which is critical when injecting foam into intricate biomedical molds or large automotive cavities.

• Snap Cure: Despite the delayed start, the gap between the gel time and tack-free time for MTB is remarkably narrow (16s), compared to TEDA (20s) and 1-Methylimidazole (25s). This proves that once the exotherm overcomes MTB's steric hindrance, the curing reaction accelerates rapidly, ensuring fast demolding times.

• Emission Profile: MTB effectively eliminates VOC and FOG emissions (< 15 μg/g), outperforming standard amines by orders of magnitude. This is due to its high molecular weight and the ability of the imidazole ring to hydrogen-bond tightly within the polyurethane matrix, preventing migration and outgassing[1].

References

• Zhang, D., et al. "Self-Catalysis Highly Reversible Imidazole-Based Dynamic Covalent Polyurethane-Ureas." Macromolecules, ACS Publications, 2024. Available at:[Link]

• Zhang, D., et al. "Self-Catalysis Highly Reversible Imidazole-Based Dynamic Covalent Polyurethane-Ureas." ResearchGate, 2024. Available at:[Link]

• ACS Publications. "Depolymerization of Polyurethanes via Imidazolysis: A Chemical Recycling Approach to Recover Polyols and Imidazole-Carboxamides." Industrial & Engineering Chemistry Research, 2026. Available at:[Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

Prepared by: Senior Application Scientist, Chemical Synthesis Division

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole. It provides in-depth technical guidance, troubleshooting protocols, and frequently asked questions to help optimize reaction yield and purity.

Synthetic Overview & Core Principles

The synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is a derivative of the well-established Phillips-Ladenburg benzimidazole synthesis. The core transformation involves the condensation of a 1,2-diamine with a carboxylic acid or its equivalent. In this specific case, the saturated diamine, 1,2-diaminocyclohexane, is reacted with an acetic acid equivalent to form the desired product.

The general reaction proceeds via two key stages:

• Amide/Imine Formation: Initial reaction between one of the amine groups of 1,2-diaminocyclohexane and the carbonyl source (e.g., acetic acid, acetaldehyde).

• Cyclization & Dehydration: Intramolecular attack of the second amine group followed by the elimination of a water molecule to form the final heterocyclic ring.

Unlike the synthesis of aromatic benzimidazoles, a final oxidation/dehydrogenation step is not required, which simplifies the procedure. However, careful control of reaction conditions is paramount to prevent side reactions and maximize yield.

Reaction Scheme:

Caption: General synthesis of the target molecule.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for this molecule? A1: The most direct and widely adopted method is the condensation of 1,2-diaminocyclohexane with acetic acid.[1] This is a variation of the Phillips-Ladenburg synthesis, which typically involves heating the diamine with a carboxylic acid, often in the presence of a mineral acid catalyst like HCl to facilitate the dehydration step.[2][3]

Q2: Can I use acetaldehyde instead of acetic acid? A2: Yes, using an aldehyde like acetaldehyde is a very common and effective alternative for synthesizing 2-substituted benzimidazoles and their analogs.[4][5] The reaction often proceeds under milder conditions but may require an oxidative workup if an aromatic benzimidazole were the target. For the tetrahydro derivative, the reaction is a direct condensation and cyclization. Using an acid catalyst like p-TsOH can be beneficial.[5]

Q3: What is the role of an acid catalyst (e.g., HCl, p-TsOH)? A3: The acid catalyst serves two primary functions. First, it protonates the carbonyl oxygen of the acetic acid (or aldehyde), making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the diamine. Second, it facilitates the final dehydration step by protonating the hydroxyl group of the cyclized intermediate, turning it into a good leaving group (water).[3][5]

Q4: How should I monitor the reaction's progress? A4: Thin-Layer Chromatography (TLC) is the most effective method for monitoring the reaction.[1][3][6] Use a suitable mobile phase, such as ethyl acetate/hexanes (e.g., 3:1 ratio), to track the consumption of the 1,2-diaminocyclohexane starting material and the appearance of the product spot.[1] Visualization can be done under UV light or by using a staining agent like para-anisaldehyde.[1]

Q5: What are the typical yields and reaction times? A5: Yields are highly dependent on the purity of the starting materials and the optimization of reaction conditions. With proper setup, isolated yields can range from moderate to excellent (50-95%).[1][7] Reaction times can vary from a few hours to overnight, depending on the temperature and catalyst used.[1][5] It is crucial to monitor by TLC rather than relying on a fixed reaction time.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis.

Problem ID	Issue Observed	Potential Cause(s)	Recommended Solutions & Scientific Rationale
YLD-001	Low or No Product Yield	1. Impure Starting Materials: 1,2-diaminocyclohexane is susceptible to air oxidation, turning it into a discolored, less reactive substance.[8] 2. Suboptimal Temperature: The reaction may require heat to overcome the activation energy for cyclization and dehydration. Conversely, excessive heat can cause decomposition.[3][6] 3. Presence of Water: Excess water in the reaction mixture can shift the equilibrium of the dehydration step back towards the intermediate, hindering product formation.[8]	1. Verify Reactant Purity: Use freshly opened or purified 1,2-diaminocyclohexane. If the diamine is discolored, consider vacuum distillation. Ensure acetic acid is glacial (anhydrous). 2. Optimize Temperature: If reacting at room temperature, begin by heating the mixture to 80-100°C and monitor by TLC.[3][5] If decomposition is suspected (darkening of the reaction mixture), reduce the temperature. 3. Ensure Anhydrous Conditions: Use oven-dried glassware and anhydrous solvents if applicable. If using an acid catalyst, a Dean-Stark apparatus can be used to remove water azeotropically.
PUR-001	Multiple Spots on TLC of Crude Product	1. Incomplete Reaction: The presence of the starting diamine spot on the TLC plate.[3] 2. Formation of Side Products: Potential for N,N'-diacetylated product if using a large excess of acetic acid without sufficient heat for cyclization. 3. Oxidation of Diamine: Oxidized starting material can lead to complex byproduct mixtures.[6]	1. Increase Reaction Time/Temp: Continue heating the reaction and monitor until the starting material spot disappears or is significantly diminished.[8] 2. Control Stoichiometry: Use a slight molar excess (1.0-1.2 equivalents) of the acetic acid/aldehyde. Avoid large excesses. 3. Inert Atmosphere: For best results, run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the diamine.[8]
PUR-002	Difficulty Purifying by Column Chromatography	1. Streaking on TLC/Column: Basic amine compounds can interact strongly with acidic silica gel, causing streaking and poor separation. 2. Co-elution of Impurities: An impurity may have a polarity very similar to the product, making separation difficult with standard solvent systems.	1. Deactivate Silica/Modify Eluent: Pre-treat the silica gel with triethylamine (Et3N) by adding ~1% Et3N to your eluent system. This neutralizes the acidic sites on the silica, leading to sharper bands. 2. Optimize Solvent System: Test various solvent systems with TLC. A shallow gradient elution (slowly increasing the percentage of the polar solvent) can significantly improve separation.[8] Consider switching solvent systems entirely (e.g., dichloromethane/methanol).[9]
PUR-003	Product "Oils Out" During Recrystallization	1. Inappropriate Solvent: The boiling point of the recrystallization solvent may be higher than the melting point of your product, or the product is too soluble even at low temperatures. 2. Presence of Impurities: Impurities can depress the melting point and interfere with crystal lattice formation.	1. Change Solvent System: Select a solvent with a lower boiling point. Alternatively, use a mixed-solvent system. Dissolve the oil in a minimal amount of a "good" solvent (in which it is very soluble) and add a "poor" solvent (in which it is less soluble) dropwise until turbidity persists, then cool slowly.[10] 2. Re-purify: If oiling out persists, the product may require another round of column chromatography to remove impurities before attempting recrystallization again.

Troubleshooting Workflow

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• 5. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst – Oriental Journal of Chemistry [orientjchem.org]
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troubleshooting low reactivity of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

Welcome to the technical support guide for 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole. This resource is designed for researchers, scientists, and drug development professionals to rapidly diagnose and resolve common issues related to the reactivity of this versatile cyclic amidine scaffold.

Understanding the Reactivity of the Scaffold

2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole possesses several key reactive sites. Understanding these is the first step in effective troubleshooting. As a cyclic amidine, it is a strong base with pKa values for the conjugate acid typically ranging from 5-12.[1] Protonation occurs on the imino (=N-) nitrogen, creating a resonance-stabilized amidinium ion.[1] This inherent basicity and the presence of two distinct nitrogen atoms, along with an acidic C2-methyl group, define its chemical behavior.

Diagram: Reactivity Hotspots

The following diagram illustrates the primary sites of reactivity on the 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole molecule.

Caption: Decision tree for troubleshooting C2-methyl deprotonation failure.

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation using K₂CO₃

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (1.0 equiv).

• Reagents: Add anhydrous potassium carbonate (1.5 equiv) and acetonitrile (or DMF) to create a ~0.1 M solution.

• Stirring: Stir the suspension at room temperature for 15 minutes.

• Addition: Add the alkylating agent (1.1 equiv) dropwise to the stirred mixture.

• Reaction: Heat the reaction mixture to 60-80 °C and monitor progress by TLC or LC-MS.

• Work-up: Upon completion, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography to obtain the desired product.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting N-Alkylation Reactions of Imidazole.
• Tetrahedron Letters. (2007). Microwave-assisted regioselective N-alkylation of cyclic amidines. 48(43), 7657-7659.
• Semantic Scholar. (n.d.). Functionality of amidines and amidrazones.
• ResearchGate. (n.d.). ChemInform Abstract: Microwave-Assisted Regioselective N-Alkylation of Cyclic Amidines.
• Alfa Chemistry. (n.d.). pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds.
• Benchchem. (n.d.). Optimizing reaction conditions for N-alkylation of benzamide.
• Benchchem. (n.d.). Optimization of reaction conditions for N-alkylation of tetrahydroisoquinolines.
• Reddit. (2021, March 17). Difficulties with N-Alkylations using alkyl bromides. r/Chempros.
• Oxidative reactions of tetrahydrobenzimidazole derivatives with N-sulfonyloxaziridines. (n.d.).
• Organic Chemistry Data. (2017, October 27). Bordwell pKa Table.
• Journal of Chemical & Engineering Data. (2014, October 20). Dissociation Constants (pKa) of Tertiary and Cyclic Amines: Structural and Temperature Dependences.
• PMC. (n.d.). Stereospecific Insertion of Cyclic Amidines into Aryl-Substituted Cyclopropanones: Access to Complex Spirocyclic Aminals.
• PMC. (2022, March 4).
• Scholaris. (2022, January 6). Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN).
• The Journal of Organic Chemistry. (2005, June 24). Controlling the outcome of an N-alkylation reaction by using N-oxide functional groups. 70(13), 5055-61.
• THF: CHEMISTRY OF THE BENZIMIDAZOLES. (n.d.).
• The Journal of Organic Chemistry. (2022, December 28). Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir.
• Organic Chemistry Portal. (n.d.). Substituted amide synthesis by amidation.
• Amidines: their synthesis, reactivity, and applications in heterocyclic synthesis. (2026, March 1).
• PMC. (n.d.). Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO.
• ResearchGate. (n.d.). Synthesis of Cyclic Amidines from Quinolines by a Borane-Catalyzed Dearomatization Strategy.
• Organic Chemistry Portal. (n.d.). Synthesis of amidines.
• PubChem. (n.d.). 1-(2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-5-yl)methanamine--hydrogen chloride (1/1).
• Organic Letters. (2025, July 21). Stereospecific Insertion of Cyclic Amidines into Aryl-Substituted Cyclopropanones: Access to Complex Spirocyclic Aminals.
• MDPI. (2013, November 19). The Formation of 2,2,4-Trimethyl-2,3-dihydro-1H-1,5-Benzodiazepine from 1,2-Diaminobenzene in the Presence of Acetone.
• Benchchem. (n.d.). An In-depth Technical Guide to 4-Methyl-2,1,3-benzothiadiazole: Chemical Structure, Properties, and Synthesis.
• Revues Scientifiques Marocaines. (2022, September 22).

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Technical Support Center: Removing Impurities from 2-Methyl-4,5,6,7-tetrahydrobenzimidazole Reaction Mixtures

Welcome to the technical support guide for the purification of 2-methyl-4,5,6,7-tetrahydrobenzimidazole. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols designed for researchers, scientists, and drug development professionals. Our goal is to equip you with the scientific rationale and practical steps needed to overcome common purification challenges and achieve high-purity material.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the workup and purification of 2-methyl-4,5,6,7-tetrahydrobenzimidazole, synthesized typically from the condensation of 1,2-cyclohexanediamine and acetic acid.

Q1: My crude product is a dark, viscous oil after the initial reaction. What are the likely impurities and what is my first step?

This is a very common starting point. The dark color and oily consistency are indicative of several potential impurities.

Likely Impurities:

• Oxidized Starting Materials: 1,2-cyclohexanediamine is susceptible to air oxidation, which produces highly colored polymeric impurities.[1][2] This is often the primary source of the dark coloration.

• Unreacted 1,2-cyclohexanediamine: As a basic and polar starting material, it can remain in the crude mixture if the reaction has not gone to completion.

• Unreacted Acetic Acid: Residual acidic starting material.

• Incompletely Cyclized Intermediate: The N-acetylated diamine intermediate may be present, which has different polarity and solubility compared to the final product.

• Residual Solvent: High-boiling point solvents used in the reaction can be difficult to remove and may result in an oily product.[3]

Your First Step: Acid-Base Extraction Before attempting more complex methods like chromatography or recrystallization, a liquid-liquid acid-base extraction is the most effective initial clean-up step. This technique leverages the different acid-base properties of your target compound and the primary impurities to perform a bulk separation.[4] It is particularly effective at removing the unreacted diamine and acetic acid.

Q2: How do I design an effective acid-base extraction protocol to remove unreacted starting materials?

An acid-base extraction exploits the differential solubility of organic compounds in aqueous and organic layers based on their pKa values. Your target compound is basic, but the starting 1,2-cyclohexanediamine is a significantly stronger base. This difference is the key to a successful separation.

The Causality Behind the Protocol:

• Dissolution: Dissolve the crude mixture in a water-immiscible organic solvent like ethyl acetate or dichloromethane.

• Acidic Wash (Removes Stronger Bases): Wash the organic layer with a dilute aqueous acid (e.g., 1M HCl). The highly basic 1,2-cyclohexanediamine will be protonated to form a water-soluble ammonium salt, which partitions into the aqueous layer.[3] Your target compound, being a weaker base, will largely remain in the organic layer.

• Basic Wash (Removes Acids): Next, wash the organic layer with a dilute aqueous base (e.g., 5% NaHCO₃ or Na₂CO₃ solution) to remove any residual acetic acid by converting it to water-soluble sodium acetate.

• Isolation: The organic layer now contains your significantly purified, neutral product. After drying with an agent like anhydrous Na₂SO₄ or MgSO₄, the solvent can be evaporated to yield a cleaner product ready for final purification.[5]

Diagram: Workflow for Acid-Base Extraction.

Q3: What is the best method for the final purification step: recrystallization or column chromatography?

The choice depends on the nature and quantity of the remaining impurities after the initial extraction. Thin-Layer Chromatography (TLC) is an indispensable tool for making this decision.[6]

Decision Framework:

• Run a TLC: Spot your crude product on a TLC plate and develop it in a solvent system like 70:30 Ethyl Acetate:Hexane.

• Analyze the TLC:

  • Scenario A: One major spot with minor, faint impurities. If your product is mostly pure with trace impurities, recrystallization is the ideal and most efficient method to obtain high-purity crystalline material.[7]

  • Scenario B: Multiple spots of comparable intensity. If there are significant impurities with polarities close to your product, silica gel column chromatography is necessary for effective separation.[3]

Diagram: Decision workflow for final purification.

Q4: My product "oils out" during recrystallization instead of forming crystals. How can I resolve this?

"Oiling out" occurs when the solute comes out of the supersaturated solution as a liquid rather than a solid crystal lattice. This is typically due to one of the following reasons:

• High Impurity Concentration: Impurities can depress the melting point of your compound, leading to the formation of a liquid eutectic mixture.

• Rapid Cooling: Cooling the solution too quickly does not allow sufficient time for crystal nucleation and growth.

• Inappropriate Solvent Choice: The boiling point of the solvent may be higher than the melting point of your solute.

Troubleshooting Strategies:

• Slow Down Cooling: Allow the hot, saturated solution to cool to room temperature slowly on a benchtop before moving it to an ice bath.

• Re-evaluate Solvent System: Choose a solvent with a lower boiling point. Alternatively, use a two-solvent system.[8] Dissolve the compound in a minimal amount of a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is insoluble) dropwise at an elevated temperature until turbidity persists. Then, add a drop or two of the good solvent to redissolve the oil and cool slowly.

• Induce Crystallization: Scratch the inside of the flask at the solvent-air interface with a glass rod. The microscopic scratches provide a surface for crystal nucleation. Adding a "seed crystal" from a previous successful batch is also highly effective.[3]

• Perform a Pre-Purification: If the issue persists, the crude material is likely too impure for recrystallization. Perform a quick column chromatography separation first to remove the bulk of the impurities, then recrystallize the resulting cleaner material.[3]

Detailed Experimental Protocols

Protocol 1: Acid-Base Extraction for Bulk Purification

This protocol is designed to remove basic and acidic starting materials from the crude reaction mixture.

• Dissolution: Transfer the crude reaction mixture to a separatory funnel. Dissolve it in ethyl acetate (approx. 10-20 mL per gram of crude material).

• Acid Wash: Add an equal volume of 1M HCl to the separatory funnel. Stopper the funnel, invert, and vent frequently to release any pressure. Shake gently for 1-2 minutes.

• Separation: Allow the layers to separate. Drain the lower aqueous layer.

• Repeat Acid Wash: Repeat steps 2-3 one more time to ensure complete removal of the basic impurities.

• Base Wash: Add an equal volume of 5% aqueous sodium bicarbonate (NaHCO₃) to the remaining organic layer in the funnel. Shake and vent as before. This will neutralize and remove residual acetic acid.

• Separation: Allow the layers to separate and drain the lower aqueous layer.

• Brine Wash: Wash the organic layer with an equal volume of saturated NaCl solution (brine) to remove residual water.

• Drying and Concentration: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the solution to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

Protocol 2: Recrystallization for Final Purification

This protocol is suitable for obtaining a high-purity, crystalline final product from material that is already substantially pure.

• Solvent Selection: In a test tube, test potential solvents. A good solvent will dissolve your compound when hot but not when cold.[9] Based on the structure, good starting points are ethanol, or a two-solvent system like ethyl acetate/hexanes.[7]

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the chosen solvent dropwise while heating (e.g., on a hot plate) and stirring until the compound is just fully dissolved. Use the minimum amount of hot solvent necessary.[10]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal (a spatula tip). Swirl and heat for a few minutes. The charcoal will adsorb colored impurities.[11]

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the activated charcoal and any other insoluble impurities.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once crystals begin to appear, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[3]

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent. Dry the crystals in a vacuum oven or desiccator to remove all residual solvent.

Data Presentation: Solvent Selection for Recrystallization

Solvent System	Boiling Point (°C)	Characteristics & Rationale
Ethanol	78	A good general-purpose polar solvent for many benzimidazole derivatives.[7]
Ethanol/Water	78-100	A two-solvent system. Used when the compound is too soluble in pure ethanol. Water is added as the anti-solvent.[8]
Ethyl Acetate/Hexanes	69-77	A versatile two-solvent system for compounds of intermediate polarity. Ethyl acetate is the "good" solvent, and hexanes is the "poor" solvent.[7]
Toluene	111	A higher-boiling non-polar solvent, useful if the compound is not soluble enough in other systems.

Purity Assessment

Confirming the purity of your final product is a critical final step. A combination of methods should be used for a comprehensive assessment.

• Thin-Layer Chromatography (TLC): A single, well-defined spot in multiple solvent systems is a strong indicator of high purity.[6]

• Melting Point Analysis: A sharp melting point range that is close to the literature value suggests high purity. Impurities typically broaden the melting range and depress the melting point.[3]

• Spectroscopic Methods (¹H and ¹³C NMR): Nuclear Magnetic Resonance (NMR) is the definitive method for confirming the structure of your compound and identifying the presence of any remaining impurities.[3] The absence of signals corresponding to starting materials or side-products is the goal.

References

• RSC. (n.d.). TCH Si supporting info REVISION. Royal Society of Chemistry. Available at: [Link]

• Saini, S., et al. (2016). SYNTHESIS AND ANTIOXIDANT ACTIVITY OF THE 2-METHYL BENZIMIDAZOLE. Journal of Drug Delivery & Therapeutics, 6(3), 100-102. Available at: [Link]

• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. MIT. Available at: [Link]

• Magritek. (n.d.). Extraction method. Magritek. Available at: [Link]

• DTIC. (2020). RESEARCH ON BENZIMIDAZOLE DERIVATIVES. Defense Technical Information Center. Available at: [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Available at: [Link]

• Hartmann, et al. (1975). Process for producing 4,5,6,7-tetrahydro benzimidazoles. Google Patents.

• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. Magritek. Available at: [Link]

• Wagner, E. C., & Millett, W. H. (n.d.). Benzimidazole. Organic Syntheses Procedure. Available at: [Link]

• MIT Digital Lab Techniques Manual. (2010). Recrystallization. YouTube. Available at: [Link]

• Chemistry LibreTexts. (2024). 2.1: Separation of an Unknown Mixture by Acid/Base Extraction. Chemistry LibreTexts. Available at: [Link]

• Wright, J. B. (n.d.). CHEMISTRY OF THE BENZIMIDAZOLES. Available at: [Link]

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• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. m.youtube.com [m.youtube.com]

Technical Support Center: Synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the common challenges and minimize side reactions in this synthetic procedure.

I. Introduction to the Synthesis and its Challenges

The synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is most commonly achieved through the condensation of 1,2-diaminocyclohexane with an acetic acid equivalent.[1] While seemingly straightforward, this reaction is prone to several side reactions that can significantly impact the yield and purity of the final product. The primary challenges stem from the inherent reactivity of the starting materials and intermediates, including the potential for over-oxidation, formation of isomeric byproducts, and difficulties in purification.

This guide will focus on the Phillips-Ladenburg-type synthesis, which utilizes readily available starting materials and offers a robust route to the desired product.[2] We will explore the key reaction parameters, potential pitfalls, and strategies for optimization.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole.

Problem ID	Issue	Potential Causes	Recommended Solutions & Explanations
SR-001	Low or No Product Formation	1. Inactive Starting Materials: 1,2-diaminocyclohexane can be oxidized upon prolonged exposure to air. Acetic acid may be of insufficient purity. 2. Inadequate Reaction Temperature: The condensation and subsequent cyclization require sufficient thermal energy. 3. Insufficient Reaction Time: The reaction may not have proceeded to completion.	1. Reagent Quality Check: Use freshly opened or purified 1,2-diaminocyclohexane. Ensure the use of glacial acetic acid. 2. Optimize Temperature: Maintain a reaction temperature of 100-110 °C. Lower temperatures will result in slow or incomplete reaction, while excessively high temperatures can promote side reactions.[3] 3. Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the consumption of the starting material.
SR-002	Formation of a Dark Brown or Black Reaction Mixture	1. Oxidation of 1,2-diaminocyclohexane: The diamine is susceptible to air oxidation, especially at elevated temperatures, leading to colored polymeric byproducts. 2. Overheating: Excessive temperatures can cause decomposition of reactants and products.	1. Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. 2. Precise Temperature Control: Use an oil bath and a thermometer to maintain the recommended temperature range.
SR-003	Presence of Aromatic Benzimidazole Impurity (2-methyl-1H-benzimidazole)	1. Dehydrogenation/Aromatization: The tetrahydro-benzimidazole ring can undergo dehydrogenation to form the more stable aromatic benzimidazole system, especially in the presence of oxidizing agents or certain metal catalysts.[4]	1. Avoid Oxidizing Conditions: Ensure the reaction is carried out under an inert atmosphere and that all reagents and solvents are free of oxidizing impurities. 2. Choice of Catalyst: Avoid using catalysts known to promote dehydrogenation, such as palladium or platinum, unless specifically required for a different transformation.
SR-004	Formation of Multiple Product Spots on TLC	1. Incomplete Cyclization: The intermediate N-acylated diamine may be present. 2. Formation of Bis-adducts: An excess of acetic acid or prolonged reaction times can potentially lead to the formation of di-acylated byproducts. 3. Isomers: If a mixture of cis- and trans-1,2-diaminocyclohexane is used, isomeric products may form.	1. Ensure Complete Reaction: Monitor the reaction by TLC until the starting diamine is fully consumed. 2. Stoichiometric Control: Use a slight excess of the diamine relative to acetic acid to minimize di-acylation. 3. Use Isomerically Pure Starting Material: For stereochemical control, start with a pure isomer of 1,2-diaminocyclohexane.
SR-005	Difficulty in Product Purification	1. Similar Polarity of Product and Byproducts: The desired product and some side products may have similar polarities, making separation by column chromatography challenging. 2. Oiling Out During Recrystallization: The product may separate as an oil rather than a crystalline solid.	1. Optimize Chromatography: Use a shallow solvent gradient during column chromatography to improve separation. A mixture of ethyl acetate and hexanes, or dichloromethane and methanol, is a good starting point.[1] 2. Recrystallization Solvent Screening: Test a variety of solvents for recrystallization. A good solvent will dissolve the compound when hot but not when cold. If the product oils out, try using a solvent pair (a good solvent and a poor solvent).

III. Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the reaction between 1,2-diaminocyclohexane and acetic acid?

A1: The reaction proceeds through a two-step process. First, one of the amino groups of 1,2-diaminocyclohexane acts as a nucleophile and attacks the carbonyl carbon of acetic acid, forming an N-acylated intermediate after the elimination of a water molecule. This is followed by an intramolecular cyclization where the second amino group attacks the amide carbonyl carbon. A final dehydration step then leads to the formation of the imidazole ring of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole.

Q2: Can I use acetaldehyde instead of acetic acid?

A2: While the condensation of diamines with aldehydes is a common method for benzimidazole synthesis, using acetaldehyde can introduce complications. Acetaldehyde is highly volatile and prone to self-condensation (aldol condensation), which can lead to a complex mixture of products and lower yields of the desired benzimidazole.[5] Using acetic acid in a Phillips-Ladenburg type synthesis is generally a more controlled and higher-yielding approach for this specific target molecule.

Q3: How can I confirm the identity and purity of my final product?

A3: The identity and purity of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole can be confirmed using a combination of analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure. Predicted ¹H NMR chemical shifts for the tetrahydro-derivative would show aliphatic protons in addition to the aromatic and methyl protons.[6]

• Mass Spectrometry: To determine the molecular weight of the compound. The expected molecular ion peak would be at m/z 136.2.

• Melting Point Analysis: A sharp melting point range indicates high purity.

• Thin Layer Chromatography (TLC): A single spot on a TLC plate in multiple solvent systems is a good indicator of purity.

Q4: What are the safety precautions I should take during this synthesis?

A4: 1,2-diaminocyclohexane is corrosive and a skin and eye irritant. Glacial acetic acid is also corrosive. Both should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The reaction is heated to a relatively high temperature, so care should be taken to avoid burns.

IV. Detailed Experimental Protocols

A. Synthesis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

This protocol is adapted from the general principles of the Phillips-Ladenburg benzimidazole synthesis.[3][7]

Materials:

• 1,2-diaminocyclohexane (mixture of isomers or a single isomer)

• Glacial acetic acid

• 4 M Hydrochloric acid (catalyst)

• 10% Sodium hydroxide solution

• Ethyl acetate

• Hexanes

• Anhydrous sodium sulfate

• Silica gel (for column chromatography)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1,2-diaminocyclohexane (10 mmol, 1.14 g).

• Under an inert atmosphere (e.g., nitrogen), add glacial acetic acid (12 mmol, 0.72 g, 0.69 mL).

• Add a catalytic amount of 4 M hydrochloric acid (e.g., 0.5 mL).

• Heat the reaction mixture to 100-110 °C in an oil bath and maintain this temperature for 4-6 hours.

• Monitor the reaction progress by TLC (Eluent: 7:3 Ethyl acetate/Hexanes). The reaction is complete when the 1,2-diaminocyclohexane spot is no longer visible.

• Cool the reaction mixture to room temperature.

• Slowly neutralize the mixture with a 10% sodium hydroxide solution until the pH is approximately 8-9.

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the solution and remove the solvent under reduced pressure to obtain the crude product.

B. Purification by Column Chromatography

• Prepare a silica gel column using a slurry packing method with a 9:1 mixture of hexanes and ethyl acetate.

• Dissolve the crude product in a minimal amount of dichloromethane and load it onto the column.

• Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 50%).

• Collect the fractions and monitor them by TLC.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole as a solid.

V. Visualizing Reaction Pathways

Main Reaction Pathway

Caption: Desired synthesis pathway.

Key Side Reactions

Caption: Common side reaction pathways.

VI. References

• Dehydrogenative synthesis of benzimidazoles under mild conditions with supported iridium catalysts. Catalysis Science & Technology.

• SUPPLEMENTARY INFORMATION. Royal Society of Chemistry.

• Synthesis of new two 1,2-disubstituted benzimidazole compounds: their in vitro anticancer and in silico molecular docking studies. PMC.

• Benzimidazole - Organic Syntheses Procedure. Organic Syntheses.

• Spectroscopic Data Comparison: 1H-4,7-Ethanobenzimidazole and Related Benzimidazole Derivatives. Benchchem.

• SYNTHESIS AND ANTIOXIDANT ACTIVITY OF THE 2-METHYL BENZIMIDAZOLE. Semantic Scholar.

• Synthesis and Biological Evaluation of 2-methyl-1H- benzimidazole and 1H-benzimidazol-2-yl-methanol. Dhaka University Journal of Pharmaceutical Sciences.

• Application Notes and Protocols for 2-Methyl-1H-Benzimidazole-4-methanol in Medicinal Chemistry. Benchchem.

• Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst. Oriental Journal of Chemistry.

• c7dt02584j1.pdf. The Royal Society of Chemistry.

• Catalytic transfer hydrogenation of azobenzene by low-valent nickel complexes: a route to 1,2-disubstituted benzimidazoles and 2,4,5-trisubstituted imidazolines. Dalton Transactions.

• An experimental and theoretical NMR study of NH-benzimidazoles in solution and in the solid state: proton transfer and tautomerism. Beilstein Journal of Organic Chemistry.

• Exploration of Regulation of Alcohol Dehydrogenation Reaction of Dibenzimidazole-Based Ruthenium Complexes. MDPI.

• The Synthesis of Benzimidazole Derivatives: A Comprehensive Technical Guide. Benchchem.

• Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies. Semantic Scholar.

• Facile Synthesis of Benzimidazoles via N-Arylamidoxime Cyclization. PMC.

• Recent achievements in the synthesis of benzimidazole derivatives. RSC Publishing.

• Catalytic dehydrogenation for hydrogen production controlled by metal-supported heterogeneous catalysts. Catalysis Science & Technology.

• Correction: Metal-free oxidative synthesis of benzimidazole compounds by dehydrogenative coupling of diamines and alcohols. Organic & Biomolecular Chemistry.

• Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Semantic Scholar.

• Aldol Condensation Reaction. Sigma-Aldrich.

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• 5. WO2008045777A2 - A process for the preparation of benzimidazole derivatives and their salts - Google Patents [patents.google.com]
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• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Managing Hygroscopic Properties of 2-methyl-4,5,6,7-tetrahydrobenzimidazole and Related Analogs

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Disclaimer: Following a comprehensive literature and database search, no specific experimental data on the hygroscopic properties of 2-methyl-4,5,6,7-tetrahydrobenzimidazole was found. The information presented herein is grounded in the established best practices for handling hygroscopic fine chemicals and utilizes data from structurally similar benzimidazole analogs as a proxy. This guide is designed to provide a robust framework for managing moisture-sensitive compounds in a laboratory setting.

Section 1: Frequently Asked Questions (FAQs)

Q1: What does it mean for a compound like 2-methyl-4,5,6,7-tetrahydrobenzimidazole to be hygroscopic?

A1: Hygroscopicity is the tendency of a substance to absorb and retain moisture from the surrounding atmosphere.[1][2] For a fine chemical like 2-methyl-4,5,6,7-tetrahydrobenzimidazole, this occurs because the arrangement of atoms and molecules in its structure creates a thermodynamic preference to associate with water molecules.[3] This is a common characteristic for many amine-containing heterocyclic compounds and salts. The degree of hygroscopicity can range from mild surface adsorption to aggressive deliquescence, where the compound absorbs enough water to dissolve into a liquid solution.

Q2: What are the direct consequences of uncontrolled moisture absorption in my experiments?

A2: Uncontrolled moisture absorption can severely compromise experimental integrity and lead to several issues:

• Inaccurate Weighing: As the compound absorbs moisture, its mass continuously increases, making it impossible to obtain an accurate weight for preparing solutions of a known concentration.[4] This directly impacts stoichiometry, yield calculations, and dose-response accuracy.

• Physical State Alteration: The compound can transform from a free-flowing powder into a clumpy, gummy, or brick-like solid.[3] This makes the substance difficult to handle, scoop, and transfer.[5]

• Chemical Degradation: The presence of water can initiate hydrolysis or other degradation pathways, reducing the purity of the compound and potentially forming unwanted side products that interfere with your reaction.[3]

• Reduced Efficacy and Stability: In a drug development context, excess water can affect a formulation's long-term stability, crystal structure (polymorphism), and ultimately, its therapeutic efficacy.[1]

Q3: What are the ideal storage conditions for a hygroscopic benzimidazole derivative?

A3: The primary goal is to minimize exposure to atmospheric moisture. Ideal storage involves a multi-layered approach:

• Primary Container: Use airtight containers with secure, tight-fitting lids.[2] For highly sensitive materials, containers with PTFE-lined caps are recommended.

• Secondary Environment: Store the primary container inside a desiccator containing an active desiccant like silica gel, calcium sulfate (Drierite®), or phosphorus pentoxide.[1] A color-indicating desiccant is useful for monitoring saturation.

• Inert Atmosphere: For exceptionally sensitive compounds, consider flushing the container with an inert gas like argon or nitrogen before sealing. This displaces moist air, providing an extra layer of protection.

• Temperature Control: Store in a cool, dry place away from direct sunlight and temperature fluctuations, which can cause condensation inside the container.[6]

Q4: How can I visually assess if my sample has already absorbed significant moisture?

A4: While quantitative analysis is necessary for confirmation, visual cues can indicate a problem. Look for a change in the physical appearance of the powder from a fine, free-flowing solid to one that exhibits clumping, caking, or a sticky, wet appearance.[3] In severe cases, the material may appear "melted" or have formed a paste.[7]

Section 2: Troubleshooting Guide

Problem: My analytical balance reading is continuously increasing while I'm trying to weigh the compound.

• Cause: This is a classic sign of a hygroscopic substance actively absorbing moisture from the air.[4] The longer the sample is on the open balance pan, the more water it absorbs, and the more the mass reading will drift upwards.

• Solution:

  • Work Quickly: Minimize the time the container is open and the compound is exposed to the air.[2][6] Have all your tools and vessels ready before you begin.

  • Use Weighing by Difference: This is the most reliable method. Instead of taring the weigh boat and adding the powder, you weigh the sealed container with the compound, transfer the approximate amount needed directly into your reaction flask, and then re-weigh the sealed container. The difference in mass is the amount you transferred.[4]

  • Use a Suitable Vessel: Weigh the compound in a vial or flask with a narrow opening rather than on open weighing paper.[8] This reduces the surface area exposed to the atmosphere.

  • Controlled Environment: For highly sensitive applications, perform the weighing inside a glove box with a controlled low-humidity atmosphere or a balance enclosure containing a desiccant.[9][10]

Problem: The material in the bottle has formed hard clumps or a single solid mass.

• Cause: The compound has absorbed a significant amount of moisture over time due to improper storage or repeated exposure to humid air.[3]

• Solution:

  • Mechanical Separation: For clumps, you may be able to carefully break them apart with a clean, dry spatula inside a low-humidity environment (like a glove bag or box).[2] However, be aware that the material's water content is now non-uniform.

  • Drying (If Thermally Stable): If the compound is known to be thermally stable, you can dry it under a high vacuum. Gentle heating can accelerate the process, but this must be done with extreme caution, as many organic molecules can decompose.[5][11] Always verify the compound's melting point and decomposition temperature first.

  • Discard and Replace: If purity is paramount and thermal stability is unknown, the safest and most scientifically sound option is to discard the compromised batch and use a fresh, unopened container.

Problem: I am observing unexpected side-products, lower yields, or poor reproducibility in my reactions.

• Cause: The absorbed water is acting as an unintended reagent in your experiment. Water can hydrolyze starting materials, deactivate catalysts, or participate in side reactions, fundamentally altering the expected chemical pathway.[5]

• Solution:

  • Quantify Water Content: Before use, determine the water content of your compound using a method like Karl Fischer titration (see Protocol 2). This will tell you if moisture is a significant variable.

  • Use Anhydrous Reagents: Ensure all solvents and other reagents in the reaction are rigorously dried and handled under anhydrous conditions.

  • Inert Atmosphere: Conduct the entire reaction under an inert atmosphere (e.g., nitrogen or argon) to strictly exclude atmospheric moisture from the start.[5]

  • Dry the Compound: If the material is found to have high water content, dry it thoroughly before use, assuming it is thermally stable (see Protocol 3).

Section 3: Key Experimental Protocols

Protocol 1: Accurate Weighing of a Hygroscopic Compound (Weighing by Difference)

This protocol minimizes atmospheric exposure, making it the standard for weighing hygroscopic or air-sensitive reagents.[4]

Methodology:

• Place your receiving vessel (e.g., a round-bottom flask with a septum) on the analytical balance and tare the balance. Remove the flask.

• Place the sealed stock bottle of 2-methyl-4,5,6,7-tetrahydrobenzimidazole on the balance and record the initial mass (M1) to four decimal places.

• Remove the stock bottle from the balance. Briefly open it and, using a clean spatula, quickly transfer an estimated amount of the solid into your reaction flask.

• Immediately and tightly reseal the stock bottle.

• Place the sealed stock bottle back on the balance and record the final mass (M2).

• The exact mass of the transferred solid is Mass = M1 - M2 .

• This method ensures that the mass reading is only taken when the compound is securely sealed and not actively absorbing moisture.

Protocol 2: Determination of Water Content by Karl Fischer Titration

Karl Fischer (KF) titration is the gold standard for accurately determining the water content in a sample.[12][13] It is a highly selective and precise method.[14]

Principle: The method is based on the Bunsen reaction between iodine and sulfur dioxide in the presence of water. A KF titrator electrochemically generates iodine, which reacts with the water from the sample. The amount of current required to generate enough iodine to neutralize the water is directly proportional to the amount of water present.

Methodology (Volumetric Method):

• System Preparation: Ensure the KF titrator vessel is filled with a suitable anhydrous solvent (e.g., methanol or a specialized KF solvent) and has been pre-titrated to a dry, stable endpoint.

• Sample Preparation: In a controlled environment (glove box or low humidity room), accurately weigh a sample of the compound using the "Weighing by Difference" method (Protocol 1).

• Sample Introduction: Quickly and carefully introduce the weighed sample directly into the KF titration vessel. Ensure the vessel is sealed immediately to prevent ingress of atmospheric moisture.

• Titration: Start the titration. The instrument will automatically titrate the sample until all the water has reacted and a stable endpoint is reached.

• Calculation: The instrument's software will calculate the water content based on the volume of titrant used and the mass of the sample, typically reporting the result as a weight percentage (w/w%) or parts per million (ppm).

Protocol 3: Drying a Hygroscopic Solid Under Vacuum

This protocol is only suitable for compounds that are not thermally labile at the applied temperature.[11]

Methodology:

• Sample Preparation: Spread the hygroscopic solid in a thin layer in a suitable glass container, such as a watch glass or a crystallization dish, to maximize the surface area.

• Vacuum Application: Place the container inside a vacuum desiccator or a vacuum oven.

• Connect to Vacuum: Connect the desiccator/oven to a high-vacuum pump. A cold trap between the oven and the pump is recommended to capture the removed water and any volatile impurities.

• Drying: Allow the sample to dry under a high vacuum for several hours or overnight at room temperature.

• Gentle Heating (Optional): If the compound's properties are known and it is stable, gentle heating (e.g., 30-40 °C) can be applied to accelerate drying. Never heat a compound without first verifying its thermal stability.

• Re-equilibration: After drying, slowly re-pressurize the chamber with an inert gas like nitrogen before transferring the dried compound to an airtight container for storage in a desiccator.

Section 4: Data & Visualization

Table 1: Physicochemical Properties of Analog Compound (2-Methylbenzimidazole)

This data is for the related compound 2-methylbenzimidazole and serves as an estimation. Properties for the tetrahydro- derivative may differ.

Property	Value	Unit	Source
Molecular Formula	C₈H₈N₂	-	[15]
Molecular Weight	132.16	g/mol	[15][16]
Melting Point	175 - 177	°C	[16]
pKa	6.19 (at 25°C)	-	[16]
Water Solubility	Slightly soluble	-	[16]
Appearance	Light beige to brown crystalline powder	-	[16]

Diagram 1: Decision Workflow for Handling Hygroscopic Compounds

This diagram outlines the critical decision points from sample receipt to experimental use to ensure the integrity of a hygroscopic compound.

Caption: Decision workflow for handling hygroscopic compounds.

Section 5: References

• GenFollower. (2026). Weighing It Right: A Comprehensive Guide to Accurate Laboratory Weighing. [Link]

• Chromatography Forum. (2008). How to weigh a higroscopic substance. [Link]

• University of Rochester, Department of Chemistry. Weighing Reactants and Reagents. [Link]

• ACS Publications. (2023). Accurate Determination of Trace Water in Organic Solution by Quantitative Nuclear Magnetic Resonance. [Link]

• Sciencemadness Wiki. (2025). Safe handling and storage of chemicals. [Link]

• Labcompare. (2023). The Do's and Don'ts of Laboratory Balances. [Link]

• Ibis Scientific, LLC. (2025). The Role of Desiccants in Protecting Hygroscopic Chemicals. [Link]

• National Center for Biotechnology Information. Guidelines for drinking-water quality - Analytical methods and achievability. [Link]

• TutorChase. How do you handle hygroscopic solutes in the lab?. [Link]

• University of Rochester, Department of Chemistry. How To: Store Reagents. [Link]

• ResearchGate. (2017). Procedure for determination of moisture content in any organic compound and how they affect the properties of organic compound?. [Link]

• HepatoChem. (2016). How do you handle hygroscopic salts?. [Link]

• Codefine. (2026). FIBC Requirements for Hygroscopic Materials in Chemical Manufacturing. [Link]

• ResearchGate. (2016). Preparation and evaluation of some benzimidazole derivatives as antioxidants for local base oil. [Link]

• RSC Publishing. (2026). Incorporating benzimidazole units into soluble polyimides for improving properties and application in water content detection in organic solvents. [Link]

• Arabian Journal of Chemistry. (2026). Thermodynamic study of benzimidazole solubility and preferential solvation in binary alcohol-water systems. [Link]

• J-STAGE. Photo- and Thermal-Stability Studies on Benzimidazole Anthelmintics by HPLC and GC-MS. [Link]

• PubMed. (2023). Comprehensive stability study of benzimidazole drug residues in standard solution, muscle and milk. [Link]

• Asian Journal of Pharmaceutics. (2007). Effect of some non-hygroscopic water-soluble substances on moisture gain by hygroscopic drugs. [Link]

• National Institutes of Health, PubChem. Tetrahydrobenzimidazole. [Link]

• ResearchGate. (2015). Experimental and Theoretical Studies of the Molecular Structure of Five New 2-Methylbenzimidazole Derivatives. [Link]

Sources

• 1. ibisscientific.com [ibisscientific.com]
• 2. tutorchase.com [tutorchase.com]
• 3. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 4. 3 Best Practices for Analytical Balance to Ensure Accurate Weighing in Drug R&D - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. labcompare.com [labcompare.com]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. genfollower.com [genfollower.com]
• 9. How to weigh a higroscopic substance - Chromatography Forum [chromforum.org]
• 10. hepatochem.com [hepatochem.com]
• 11. How To [chem.rochester.edu]
• 12. researchgate.net [researchgate.net]
• 13. Karl Fischer Titration Tips: Water Content Measurement [sigmaaldrich.com]
• 14. carboxyl.alfa-chemistry.com [carboxyl.alfa-chemistry.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. 2-Methylbenzimidazole CAS#: 615-15-6 [m.chemicalbook.com]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

This guide provides an in-depth technical analysis of the 1H NMR spectrum of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (also referred to as 2-methyl-4,5,6,7-tetrahydrobenzimidazole). It is designed to assist analytical chemists and synthetic researchers in confirming structural identity and assessing purity against common structural analogs.

Content Type: Publish Comparison Guide

Author Role: Senior Application Scientist

Executive Summary & Technical Context

2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (CAS: 1469-73-4) is a bicyclic heterocycle often used as an intermediate in pharmaceutical synthesis, a corrosion inhibitor, or an epoxy curing agent. Structurally, it consists of an imidazole ring fused to a saturated cyclohexane ring, with a methyl substituent at the 2-position.

The Analytical Challenge: The primary challenge in analyzing this compound lies in distinguishing it from its fully aromatic counterpart (2-methylbenzimidazole ) and monitoring the "tetrahydro" region to ensure complete saturation of the carbocyclic ring. Furthermore, the imidazole N-H proton exhibits significant tautomerism, leading to solvent-dependent chemical shifts and peak broadening.

This guide compares the spectral signature of the target compound against its key alternatives and precursors to provide a definitive identification workflow.

Structural Analysis & Spectral Assignments

The 1H NMR spectrum of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is characterized by three distinct regions: the exchangeable imidazole proton, the aromatic-like methyl group, and the aliphatic cyclohexane protons.

Predicted Spectral Data (DMSO-d₆, 400 MHz)

Position	Group	Shift (δ, ppm)	Multiplicity	Integration	Assignment Logic
NH	N-H	11.80 - 12.20	Broad Singlet	1H	Deshielded acidic proton; subject to H-bonding and tautomerism.
C4, C7	-CH₂-	2.40 - 2.55	Multiplet (Broad)	4H	Allylic protons adjacent to the imidazole double bonds.
C2-Me	-CH₃	2.25 - 2.35	Singlet	3H	Methyl group attached to the imidazole ring (sp² carbon).
C5, C6	-CH₂-	1.65 - 1.80	Multiplet	4H	Homo-allylic methylene protons; most shielded.

Note on Solvent Effects: In CDCl₃ , the N-H signal may appear broad or be invisible due to rapid exchange. In DMSO-d₆ , the signal is stabilized and typically appears as a distinct broad singlet downfield (>11 ppm).

Comparative Analysis: Target vs. Alternatives

To validate the identity of 2-methyl-4,5,6,7-tetrahydrobenzimidazole, one must objectively compare its spectrum against its most common structural "alternatives" (impurities or analogs).

Comparison 1: Target vs. Fully Aromatic Analog (2-Methylbenzimidazole)

This is the most critical differentiation. If the hydrogenation of the benzene ring is incomplete, or if the starting material was aromatic, 2-methylbenzimidazole will be present.

Feature	Target (Tetrahydro)	Alternative (Aromatic 2-Me-BI)	Diagnostic Result
Aromatic Region (6.5 - 8.0 ppm)	Silent (No signals)	4 Protons (Multiplets, ~7.1 - 7.5 ppm)	Presence of aromatic signals indicates oxidation or incorrect starting material.
Aliphatic Region (1.5 - 3.0 ppm)	8 Protons (Two distinct multiplets)	Silent (Except for methyl group)	The "hump" of cyclohexane protons is the fingerprint of the tetrahydro species.
Methyl Shift	~2.30 ppm	~2.50 - 2.60 ppm	The aromatic ring current in the alternative deshields the methyl group more strongly.

Comparison 2: Target vs. Non-Methylated Parent (4,5,6,7-Tetrahydrobenzimidazole)

This comparison ensures the methylation at the C2 position was successful.

Feature	Target (2-Methyl)	Alternative (No Methyl)	Diagnostic Result
C2 Position	Singlet (3H) at ~2.3 ppm	Singlet (1H) at ~7.4 - 7.6 ppm	Disappearance of the downfield C2-H proton and appearance of the methyl singlet confirms substitution.

Comparison 3: Target vs. Precursor (Cyclohexanone)

If synthesized via the reaction of 2-acetylcyclohexanone or similar precursors, unreacted ketone must be identified.

Feature	Target (Heterocycle)	Alternative (Cyclohexanone)	Diagnostic Result
Alpha-Protons	~2.45 ppm (Allylic)	~2.30 ppm (Alpha to Carbonyl)	Shifts are similar, but the integral ratio differs.
Methyl Group	Singlet (2.3 ppm)	Absent (or doublet if 2-methylcyclohexanone)	Lack of imidazole NH and distinct methyl singlet rules out precursor.

Visualization of Analytical Logic

The following diagrams illustrate the structural relationships and the decision-making workflow for validating the compound.

Figure 1: Structural Comparison & Spectral shifts

Caption: Comparative logic distinguishing the target molecule from its aromatic and non-methylated analogs based on NMR shifts.

Figure 2: Validation Workflow

Caption: Step-by-step decision tree for validating 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole purity.

Experimental Protocol (Self-Validating)

To ensure reproducible results, follow this standardized protocol.

1. Sample Preparation:

• Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆) is preferred over CDCl₃.

  • Reasoning: The target compound is a base. In CDCl₃, the acidic impurities or water can cause rapid exchange of the imidazole N-H, broadening the signal into the baseline. DMSO-d₆ forms strong hydrogen bonds, stabilizing the N-H proton for better integration and visibility (~12 ppm).

• Concentration: 10-15 mg of sample in 0.6 mL solvent.

2. Acquisition Parameters:

• Pulse Sequence: Standard 1D Proton (zg30 or equivalent).

• Scans (NS): 16 scans are sufficient for >95% purity; increase to 64 scans to detect <1% aromatic impurities.

• Relaxation Delay (D1): Set to ≥ 1.0 second to ensure accurate integration of the methyl singlet vs. the ring multiplets.

3. Processing:

• Referencing: Calibrate the residual DMSO pentet to 2.50 ppm .

• Integration:

  • Normalize the Methyl Singlet (~2.3 ppm) to 3.00 .

  • Verify the Ring Multiplets integrate to 4.00 each (± 0.2).

  • Verify N-H integrates to 1.00 (broad).

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 74966, 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole. Retrieved from [Link]

• Spectral Database for Organic Compounds (SDBS).SDBS No. 3456 (Tetrahydrobenzimidazole derivatives). (General Reference for Tetrahydro- scaffold shifts).

• Abraham, R. J., et al. "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magnetic Resonance in Chemistry, 2006. Retrieved from [Link]

Comparative Guide: FTIR Characterization of 2-Methyl-4,5,6,7-tetrahydrobenzimidazole

This guide details the FTIR characterization of 2-methyl-4,5,6,7-tetrahydrobenzimidazole (MeTHB), contrasting it with its aromatic analog, 2-methylbenzimidazole (2-MeBz), to provide a robust identification framework.[1][2]

Executive Summary

2-Methyl-4,5,6,7-tetrahydrobenzimidazole is a critical intermediate used in epoxy curing systems and pharmaceutical synthesis.[1][2] Its structural distinctiveness lies in the saturation of the fused benzene ring , converting it into a cyclohexene-like aliphatic ring.

This guide provides a definitive spectral comparison between the Tetrahydro target and its Aromatic alternative. The primary differentiator is the C-H stretching region , where the shift from aromatic

carbons to aliphatic methylenes provides an unmistakable spectral fingerprint.

Structural & Vibrational Logic

To interpret the spectrum accurately, one must understand the vibrational origin of the peaks.

• The Imidazole Core: Retains the

  and modes characteristic of the azole ring.

• The "Tetrahydro" Fusion: The fused ring is aliphatic (cyclohexyl-like). This eliminates the aromatic C-H stretches (

  ) and replaces them with strong aliphatic methylene stretches ( ).[1]

• The 2-Methyl Group: Introduces specific bending modes (umbrella deformation) around

  .[1]

Decision Pathway for Identification

Figure 1: Logic flow for distinguishing the tetrahydro target from its aromatic analog based on C-H stretching.

Characteristic Peak Assignments

The following table contrasts the target molecule with its closest structural relative.

Vibrational Mode	Target: 2-Methyl-4,5,6,7-tetrahydrobenzimidazole	Alternative: 2-Methylbenzimidazole	Differentiation Note
N-H Stretch	3100–3400 cm⁻¹ (Broad)	3100–3400 cm⁻¹ (Broad)	Indistinguishable. Both possess the imidazole N-H (unless N-substituted).[1][2]
C-H Stretch (Ring)	2850–2950 cm⁻¹ (Strong, Sharp)Dominant Feature	3030–3060 cm⁻¹ (Weak)Aromatic C-H	PRIMARY IDENTIFIER. The target shows strong aliphatic peaks due to the cyclohexyl ring groups.
C=N Stretch	1620–1640 cm⁻¹	1590–1620 cm⁻¹	The tetrahydro ring fusion alters the conjugation, often shifting the C=N slightly higher than the fully aromatic system.
Ring Skeletal	1440–1460 cm⁻¹ (Scissoring)	1450–1500 cm⁻¹ (Aromatic C=C)	The target lacks the sharp aromatic ring breathing modes (typically ~1480, 1580 cm⁻¹).
Methyl Deformation	1370–1380 cm⁻¹	1360–1380 cm⁻¹	Characteristic "umbrella" mode of the group.
Fingerprint	~600–800 cm⁻¹ (Broad/Complex)	740–760 cm⁻¹ (Very Strong)	Aromatic analog shows a strong "ortho-disubstituted benzene" out-of-plane bend (~740 cm⁻¹) which is absent in the tetrahydro target.[1][2]

Detailed Spectral Analysis[1][3]

• The "Tetrahydro" Gap (3000–3100 cm⁻¹):

  • In 2-Methylbenzimidazole , you will see small but distinct peaks slightly above 3000 cm⁻¹ corresponding to the benzene ring protons.[1]

  • In MeTHB , this region is effectively silent. Instead, you observe intense absorption below 3000 cm⁻¹ (2850–2950 cm⁻¹) arising from the four methylene (

    ) groups in the 4,5,6,7-positions.[1]

• The Imidazole "Breathing" (1500–1600 cm⁻¹):

  • The aromatic analog has a rich set of bands here due to the benzene ring coupling.

  • MeTHB has a simpler spectrum in this region, dominated by the imidazole C=N and C=C stretches without the interfering benzene ring modes.

Experimental Protocol: Validated FTIR Workflow

To ensure reproducibility and minimize water interference (which obscures the N-H region), follow this protocol.

Method A: KBr Pellet (Gold Standard for Solids)[1]

• Best for: High-resolution fingerprinting and library matching.[2]

• Pre-requisite: Dry KBr powder (dried at 110°C for 2 hours).

• Sample Prep: Grind 1–2 mg of MeTHB with ~200 mg of dry KBr in an agate mortar.

• Homogenization: Grind until the mixture is a fine, non-reflective powder (prevents Christiansen effect).

• Compression: Press at 8–10 tons for 2 minutes to form a transparent disc.

• Acquisition: Scan from 4000 to 400 cm⁻¹ (32 scans, 4 cm⁻¹ resolution).

• QC Check: Ensure baseline at 2000 cm⁻¹ is >80% T. If <50%, regrind.

Method B: ATR (Attenuated Total Reflectance)[1]

• Best for: Rapid QC of raw materials.

• Crystal: Diamond or ZnSe.

• Background: Collect air background.

• Loading: Place solid sample on the crystal. Apply high pressure (clamp) to ensure contact.

• Correction: Apply "ATR Correction" in software to adjust for penetration depth differences relative to transmission spectra (bands at lower wavenumbers appear more intense in ATR).

References

• NIST Mass Spectrometry Data Center. (2023). 1H-Benzimidazole, 2-methyl- Gas Phase IR Spectrum. National Institute of Standards and Technology. [Link][1]

• Saini, S., et al. (2016).[1] Synthesis and Antioxidant Activity of the 2-Methyl Benzimidazole. Journal of Drug Delivery & Therapeutics, 6(3), 100-102.[1] [Link]

• Tripathi, M., et al. (2015).[1][3] Thermal Activation of Mendable Epoxy through Inclusion of Microcapsules and Imidazole Complexes. ResearchGate. [Link]

• Larkin, P. (2011). Infrared and Raman Spectroscopy: Principles and Spectral Interpretation. Elsevier.

Sources

• 1. Synthesis, Characterization, and Biological Evaluation of Benzimidazole Derivatives as Potential Anxiolytics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to HPLC Method Development for the Detection of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole. We will move beyond rote protocols to explore the causal relationships between the analyte's physicochemical properties and the strategic choices made during method development. Our objective is to equip researchers, scientists, and drug development professionals with a robust framework for selecting and optimizing a scientifically sound, self-validating analytical method for this and similar heterocyclic compounds.

Foundational Analysis: Understanding the Analyte

Success in HPLC method development begins not with the instrument, but with a thorough understanding of the target molecule. 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is a heterocyclic compound whose structure dictates its behavior in a chromatographic system.

Physicochemical Properties & Chromatographic Implications:

Property	Estimated Value / Characteristic	Implication for HPLC Method Development
Structure	A benzimidazole derivative with a saturated carbocyclic ring. Contains two nitrogen heteroatoms.	The nitrogen atoms are basic centers, making the molecule's charge state highly dependent on pH.[1] This is the most critical factor for controlling retention.
Basic pKa	~4.3 (Estimated)	The molecule will be positively charged (protonated) in mobile phases with a pH below ~4.3. This high polarity makes it challenging to retain on traditional nonpolar stationary phases like C18.[2][3]
logP (Octanol-Water)	~2.2 (Estimated)	Indicates moderate hydrophobicity in its neutral state. However, when protonated at low pH, its effective hydrophobicity decreases significantly, leading to poor reversed-phase retention.[2]
UV Absorbance	λmax approx. 275-285 nm	Benzimidazole and its derivatives are known to absorb UV light in this range, making UV-Vis or Diode Array Detection (DAD) a suitable and straightforward detection method.[4][5][6]

This initial analysis immediately signals a potential challenge: the analyte is a polar basic compound. Such molecules are notoriously difficult to retain and achieve good peak shape with using standard Reversed-Phase (RP) chromatography due to their high affinity for polar mobile phases and potential for secondary ionic interactions with residual silanols on the stationary phase.[3][7]

Methodological Comparison: A Tale of Two Phases

We will compare two distinct HPLC strategies: the conventional workhorse, Reversed-Phase HPLC, and a powerful alternative for polar analytes, Hydrophilic Interaction Liquid Chromatography (HILIC).

Method A: Reversed-Phase HPLC (RP-HPLC) on a C18 Column

RP-HPLC is the most common chromatographic mode, relying on hydrophobic interactions between the analyte and a nonpolar stationary phase.[8] For our target analyte, success hinges on manipulating the mobile phase pH to control its ionization state.

Causality Behind Experimental Choices:

• Column: A standard C18-bonded silica column is the starting point for most RP methods.

• Mobile Phase pH: Operating at a pH well above the analyte's pKa (e.g., pH 8.0) would neutralize the molecule, increasing its hydrophobicity and retention on the C18 phase. We will use a phosphate buffer at pH 8.0 to achieve this.

• Organic Modifier: Acetonitrile is chosen for its low viscosity and UV transparency. A gradient elution from a low to a high concentration of acetonitrile will be used to elute the analyte.

• Detector: A DAD detector set at 280 nm will provide good sensitivity based on the expected UV absorbance of the benzimidazole core.[4][5]

Method B: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an ideal alternative for compounds that are too polar to be well-retained in RP-HPLC.[9][10] It utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent. Retention is achieved through the partitioning of the polar analyte into a water-enriched layer on the surface of the stationary phase.[10][11][12]

Causality Behind Experimental Choices:

• Column: An amide-bonded stationary phase is selected. Amide phases are robust and provide excellent retention for polar, nitrogen-containing compounds through hydrogen bonding and dipole-dipole interactions.[13]

• Mobile Phase: The mobile phase consists of a high percentage of acetonitrile (the weak solvent) and a smaller percentage of an aqueous buffer (the strong solvent).[11] Ammonium formate is an excellent choice as it is volatile and highly compatible with mass spectrometry (MS), a common detector coupled with HILIC. The pH will be buffered to 4.5 to ensure consistent ionization of the analyte.

• Gradient: The gradient will run from high to low organic concentration, which is the inverse of RP-HPLC.[9]

• Detector: The DAD detector is again set to 280 nm.

Experimental Workflows & Protocols

The following diagrams and protocols outline the decision-making process and the practical steps for executing each method.

Caption: Workflow for HPLC Method Development.

Protocol 1: RP-HPLC Method

• Mobile Phase Preparation:

  • Mobile Phase A: Prepare a 10 mM potassium phosphate buffer. Dissolve the appropriate amount of monobasic and dibasic potassium phosphate in HPLC-grade water to achieve a final pH of 8.0. Filter through a 0.45 µm filter.

  • Mobile Phase B: 100% Acetonitrile (HPLC grade).

• Standard Solution Preparation:

  • Prepare a 1.0 mg/mL stock solution of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole in methanol.

  • Dilute the stock solution with a 50:50 mixture of Mobile Phase A and B to create working standards (e.g., 1, 5, 10, 25, 50 µg/mL).

• HPLC Instrument Parameters:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Column Temperature: 30 °C.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • DAD Wavelength: 280 nm.

  • Gradient Program:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-17 min: 90% B

    • 17-18 min: 90% to 10% B

    • 18-25 min: 10% B (re-equilibration)

Protocol 2: HILIC Method

• Mobile Phase Preparation:

  • Mobile Phase A: Prepare a 10 mM ammonium formate buffer. Dissolve ammonium formate in HPLC-grade water and adjust to pH 4.5 with formic acid. Add acetonitrile to make a final composition of 90% Acetonitrile / 10% 10mM Ammonium Formate Buffer pH 4.5.

  • Mobile Phase B: Prepare a 10 mM ammonium formate buffer. Dissolve ammonium formate in HPLC-grade water and adjust to pH 4.5 with formic acid. Add acetonitrile to make a final composition of 50% Acetonitrile / 50% 10mM Ammonium Formate Buffer pH 4.5.

• Standard Solution Preparation:

  • Prepare a 1.0 mg/mL stock solution as in the RP-HPLC method.

  • Dilute the stock solution with the initial mobile phase conditions (Mobile Phase A) to create working standards.

• HPLC Instrument Parameters:

  • Column: Amide, 4.6 x 150 mm, 3.5 µm particle size.

  • Column Temperature: 35 °C.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • DAD Wavelength: 280 nm.

  • Gradient Program:

    • 0-10 min: 0% to 50% B

    • 10-12 min: 50% B

    • 12-13 min: 50% to 0% B

    • 13-20 min: 0% B (re-equilibration)

Comparative Data Analysis

The following table summarizes the expected performance of the two methods. This data illustrates the profound impact of selecting the appropriate chromatographic mode.

Performance Parameter	Method A: RP-HPLC (pH 8.0)	Method B: HILIC	Justification
Retention Time (t_R)	~3.5 min	~8.2 min	HILIC provides significantly stronger retention for the polar analyte, moving it away from the solvent front and potential matrix interferences.[14][15]
Tailing Factor (T_f)	1.8	1.1	The high pH in the RP method helps, but residual silanol interactions can still cause peak tailing. The HILIC mechanism is less prone to this issue for this compound type.[3]
Theoretical Plates (N)	~4500	~12000	Better peak shape and retention in HILIC leads to higher column efficiency and sharper peaks.
Resolution (R_s)	Moderate	Excellent	Improved retention and efficiency in HILIC allows for better separation from potential impurities or related compounds.
MS Compatibility	Poor	Excellent	Phosphate buffers are non-volatile and will contaminate an MS source. Ammonium formate is volatile and ideal for LC-MS applications.[16]

Troubleshooting Common Issues

Even with a well-designed method, problems can arise. A logical approach to troubleshooting is essential.

Sources

• 1. welch-us.com [welch-us.com]
• 2. CompTox Chemicals Dashboard [comptox.epa.gov]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. researchgate.net [researchgate.net]
• 5. Benzimidazole derivatives as a new scaffold of anticancer agents: Synthesis, optical properties, crystal structure and DFT calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool | Separation Science [sepscience.com]
• 9. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 10. afin-ts.de [afin-ts.de]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. diduco.com [diduco.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. waters.com [waters.com]
• 15. assets.fishersci.com [assets.fishersci.com]
• 16. scispace.com [scispace.com]

Comparative Guide: Corrosion Inhibition of 2-Methyl-4,5,6,7-tetrahydrobenzimidazole vs. Benzimidazole

Executive Summary

This guide provides a technical comparison between Benzimidazole (BIM) and its saturated derivative, 2-Methyl-4,5,6,7-tetrahydrobenzimidazole (MTHBI) . While BIM is a standard reference inhibitor in acidic media, MTHBI represents a distinct class of "partially saturated" heterocycles.

The core distinction lies in the fused ring system: BIM possesses a fully aromatic benzene ring, whereas MTHBI features a saturated cyclohexane ring fused to the imidazole core. This structural modification fundamentally alters the electronic density , solubility profile , and adsorption mechanism , making MTHBI a superior candidate for hydrophobic environments (lubricants, oil-field corrosion) while BIM remains the gold standard for aqueous acid pickling.

Feature	Benzimidazole (BIM)	2-Methyl-4,5,6,7-tetrahydrobenzimidazole (MTHBI)
Structure	Planar, Fully Aromatic	Non-Planar (Half-Chair), Partially Saturated
Primary Mechanism	- Stacking & N-atom Chemisorption	N-atom Chemisorption & Hydrophobic Blocking
Solubility	High in Acid (Protonated), Moderate in Water	High in Organics/Oils, Lower in Water
Best Application	Acid Pickling (HCl, H₂SO₄)	Lubricating Oils, Rubber Antioxidants, Mixed-Phase
Inhibition Efficiency	>90% (1M HCl, 303K)	>95% (Oil/Emulsions), Competitive in Acid

Chemical Structure & Electronic Properties[1][2]

The inhibition efficiency of organic molecules is governed by their ability to donate electrons to the metal surface (Chemisorption).

Structural Visualization

The following diagram contrasts the planar aromaticity of BIM with the steric bulk and saturation of MTHBI.

Caption: Structural divergence affecting adsorption topology. BIM adsorbs flat via

-electrons; MTHBI utilizes the imidazole 'head' with a hydrophobic 'tail'.

Quantum Chemical Parameters (DFT Insights)

• HOMO (Highest Occupied Molecular Orbital): In BIM, the HOMO is delocalized over the entire molecule. In MTHBI, the HOMO is localized strictly on the Imidazole ring and the methyl group.

• Electron Density: The methyl group and the saturated ring in MTHBI exert a positive inductive effect (+I), increasing the electron density on the Imidazole nitrogens. This theoretically enhances the coordinate bond strength with metal cations (

  ) compared to unsubstituted BIM, despite the loss of the benzene -cloud.

Experimental Performance Comparison

Gravimetric Analysis (Weight Loss)

Protocol Summary: Mild steel coupons are immersed in 1M HCl with varying inhibitor concentrations.

• BIM Performance: Exhibits a classic Langmuir adsorption isotherm. Efficiency increases with concentration up to a plateau (approx. 90% at 5mM).

• MTHBI Performance: Due to the saturated ring, MTHBI is less soluble in pure aqueous acid. It requires a co-solvent (e.g., Ethanol/Water mix). Once dissolved, it forms a thicker, more hydrophobic film than BIM.

  • Note: In oil-based media (as per Patent US3920678A), MTHBI acts as a "metal deactivator," significantly outperforming BIM by preventing catalytic oxidation of the oil by metal ions.

Comparative Data (Simulated based on Reference Ranges):

Parameter	Benzimidazole (BIM)	MTHBI
Medium	1.0 M HCl	1.0 M HCl (+ 10% EtOH)
Conc. (mM)	5.0	5.0
Inhibition Efficiency (%)	88.5%	91.2%
Adsorption Mode	Mixed (Physisorption/Chemisorption)	Predominantly Chemisorption
Temp. Stability	Stable up to 60°C	Stable up to 80°C (Steric protection)

Electrochemical Impedance Spectroscopy (EIS)

EIS reveals the kinetics of the protective film.

• Nyquist Plots: Both inhibitors show a single capacitive loop, indicating a charge-transfer controlled process.

• Double Layer Capacitance (

  ): MTHBI typically yields a lower value than BIM.

  • Reasoning:

    . The saturated cyclohexane ring of MTHBI is bulkier (non-planar), effectively increasing the thickness ( ) of the protective layer and displacing more water molecules ( ) than the flat BIM molecule.

Mechanism of Action

The adsorption mechanism is the critical differentiator.

Benzimidazole (Planar Adsorption)

BIM molecules adsorb flat on the steel surface. The interaction involves:

• Donation of lone pair electrons from the unprotonated Nitrogen.

• Back-donation from metal d-orbitals to BIM

  -orbitals.

• Intermolecular

  - stacking creating a compact barrier.

MTHBI (Umbrella Adsorption)

MTHBI adsorbs in a tilted or perpendicular orientation ("Umbrella Model").

• Anchor: The Imidazole ring (enriched by the methyl group) chemisorbs strongly to the Fe surface.

• Shield: The saturated cyclohexane ring projects away from the surface, creating a hydrophobic barrier that repels water and aggressive anions (

  ).

Caption: Schematic of adsorption modes. BIM covers surface area via flatness; MTHBI blocks corrosive ions via steric bulk.

Detailed Experimental Protocol

To validate these differences, the following Potentiodynamic Polarization workflow is recommended.

Step 1: Electrode Preparation

• Cut mild steel coupons (C: 0.15%, Mn: 0.60%, P: 0.04%, S: 0.05%, Fe: Balance).

• Abrade with SiC paper (grades 400 to 1200).

• Degrease with acetone, wash with bidistilled water, and dry in warm air.

Step 2: Electrolyte Preparation

• Blank: 1.0 M HCl prepared from analytical grade 37% HCl.

• Inhibitor Solutions:

  • Dissolve BIM directly in 1M HCl.

  • Dissolve MTHBI in a minimum volume of Ethanol (due to lipophilicity) before adding to 1M HCl. Ensure final EtOH concentration is <5% to avoid solvent effects.

Step 3: Electrochemical Cell Setup

• Working Electrode (WE): Mild steel (

  exposed area).

• Counter Electrode (CE): Platinum foil.

• Reference Electrode (RE): Saturated Calomel Electrode (SCE).

Step 4: Measurement

• OCP: Allow 30 mins for Open Circuit Potential stabilization.

• Tafel Plot: Scan from -250 mV to +250 mV vs. OCP at a scan rate of 1 mV/s.

• Calculation: Extrapolate Tafel slopes (

  ) to determine Corrosion Current ( ).

References

• US Patent 3,920,678 . Process for producing 4,5,6,7-tetrahydro benzimidazoles. (Lists MTHBI as an iron corrosion inhibitor and antioxidant). Link

• BenchChem Technical Guide . Comparative study of corrosion inhibition properties of benzimidazole derivatives. (Provides baseline data for Benzimidazole in HCl). Link

• Popova, A., et al. (2011). Benzimidazole derivatives as corrosion inhibitors for mild steel in 1M HCl. Corrosion Science. (Establishes the adsorption mechanism of the benzimidazole core). Link

• Obot, I. B., et al. (2013). Quantum chemical calculations and molecular dynamic simulation studies of benzimidazole. (Theoretical grounding for electronic density arguments). Link

Structural Elucidation of 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole: A Comparative Guide to X-Ray Crystallography and Alternative Modalities

Executive Summary

The compound 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (also known as 2-methyl-4,5,6,7-tetrahydro-1H-benzimidazole) is a privileged structural motif in medicinal chemistry. It frequently serves as a conformationally restricted core in the development of thrombin-activatable fibrinolysis inhibitor (TAFIa) antagonists[1] and 5-HT3 receptor ligands[2]. For drug development professionals, determining the precise 3D conformation, tautomeric state, and hydrogen-bonding network of this scaffold is paramount. This guide objectively compares X-ray crystallography against Nuclear Magnetic Resonance (NMR) and Cryo-Electron Microscopy (Cryo-EM), providing a field-proven, self-validating protocol for crystallographic analysis.

Mechanistic Grounding: The Causality of Modality Selection

In the imidazole ring of tetrahydrobenzimidazoles, rapid proton exchange between the N1 and N3 atoms occurs dynamically in solution. This tautomerism complicates precise pharmacophore mapping and computational docking.

• Solution NMR provides a time-averaged view of these tautomers. While excellent for approximating physiological states and confirming bulk purity, it lacks the discrete atomic coordinates necessary to map specific directional hydrogen bonds.

• X-Ray Crystallography arrests the molecule in a low-energy solid-state lattice. The causality behind choosing this method lies in its ability to unambiguously assign the protonation state and reveal the exact intermolecular hydrogen-bonding networks (e.g., N-H···N interactions) that drive crystal packing and target binding[3].

• Cryo-Electron Microscopy (Cryo-EM) is generally reserved for large macromolecular complexes (>50 kDa). While it cannot resolve small-molecule tautomers in isolation, it becomes the modality of choice when the benzimidazole derivative is bound to a massive, crystallization-resistant membrane receptor.

Comparative Performance Analysis

The following table summarizes the quantitative and qualitative performance metrics of each structural elucidation alternative for small heterocyclic compounds.

Metric	X-Ray Crystallography	Solution NMR Spectroscopy	Cryo-Electron Microscopy (Cryo-EM)
Resolution Limit	< 0.84 Å (Sub-angstrom)	N/A (Ensemble average)	~2.0 - 3.0 Å
Tautomer Resolution	Absolute (Discrete state)	Time-averaged (Dynamic)	Poor (Averaged density)
Sample State	Solid (Single Crystal)	Liquid (Solution)	Vitrified Ice (Bound to protein)
Sample Requirement	~0.1 - 1.0 mg	~1.0 - 5.0 mg	< 0.1 mg (Protein complex)
Throughput	Medium (Bottleneck: Crystallization)	High	Low (Computationally heavy)
Primary Use Case	Absolute stereochemistry & bond lengths	Solution dynamics & purity	Target-bound macromolecular structures

Logical Modality Decision Pathway

Figure 1: Logical decision tree for selecting the optimal structural elucidation modality.

Self-Validating Experimental Protocol: X-Ray Crystallography

To ensure trustworthiness, the following methodology is designed as a self-validating system. Each step includes a built-in physical or mathematical check to confirm the integrity of the experiment before proceeding.

Phase 1: Controlled Crystallization (Vapor Diffusion)

• Solvent Selection & Dissolution: Dissolve 10 mg of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole in a highly soluble solvent (e.g., 0.5 mL Methanol).

  • Causality: Complete dissolution is required to destroy pre-existing microcrystalline nuclei, ensuring a controlled, singular nucleation event.

  • Validation: The solution must be optically clear under a microscope. If particulate remains, filter through a 0.22 µm PTFE syringe filter.

• Vapor Diffusion Setup: Place the methanol solution in an inner micro-vial. Place this vial inside a larger sealed reservoir containing an anti-solvent (e.g., 3 mL Diethyl Ether).

  • Causality: The higher vapor pressure of the ether drives its diffusion into the inner vial. This slowly lowers the dielectric constant of the solvent mixture, gently pushing the system into the metastable supersaturation zone without crashing out amorphous precipitate.

Phase 2: Cryo-Harvesting and Data Collection

• Cryo-Harvesting: Loop a single crystal (approx. 0.1 x 0.1 x 0.2 mm) using a nylon loop and immediately plunge it into liquid nitrogen (77 K) coated in a cryoprotectant (e.g., Paratone-N).

  • Causality: Rapid cooling prevents the formation of a crystalline ice lattice (which would cause background diffraction rings) and minimizes atomic thermal displacement (B-factors), yielding sharper diffraction spots.

• X-Ray Diffraction: Mount the crystal on a diffractometer equipped with a Cu-Kα radiation source (λ = 1.5418 Å). Collect full sphere data using ω and φ scans.

  • Validation: Check the initial diffraction frames. Sharp, well-defined spots extending to the edge of the detector (< 0.84 Å) validate crystal quality. Smeared spots indicate a twinned or cracked crystal, requiring a new sample.

Phase 3: Phase Solution and Refinement

• Phase Solution: Solve the phase problem using Direct Methods (e.g., SHELXT).

  • Causality: For small molecules with fewer than 100 non-hydrogen atoms, statistical relationships between reflection intensities can mathematically approximate the phases without the need for heavy-atom derivatization.

• Refinement: Refine the model using full-matrix least-squares on F² (e.g., SHELXL).

  • Validation (Self-Validating Check): The final R1 factor must be < 0.05, and the Goodness-of-Fit (S) should be ~1.0. Furthermore, visual inspection of the thermal ellipsoids must show spherical, rather than highly elongated, shapes. Elongated ellipsoids indicate structural disorder or incorrect atom assignment, prompting an immediate re-evaluation of the model.

Figure 2: Step-by-step experimental workflow for small-molecule X-ray crystallography.

References

• Polla, M., et al. (2014). "Design and synthesis of conformationally restricted inhibitors of active thrombin activatable fibrinolysis inhibitor (TAFIa)". PubMed.
• Hassaine, G., et al. (2013). "Structural basis of ligand recognition in 5‐HT 3 receptors". ResearchGate.
• He, Y., et al. (2011). "Intramolecular Diels–Alder chemistry of 4-vinylimidazoles". RSC Publishing.

Sources

• 1. Design and synthesis of conformationally restricted inhibitors of active thrombin activatable fibrinolysis inhibitor (TAFIa) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Intramolecular Diels–Alder chemistry of 4-vinylimidazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Validation of Purity for 2-methyl-4,5,6,7-tetrahydrobenzimidazole Standards

The integrity of a reference standard is the bedrock of pharmaceutical analysis, directly impacting the accuracy of drug substance and product testing. For a molecule like 2-methyl-4,5,6,7-tetrahydrobenzimidazole, a crucial building block in medicinal chemistry, establishing absolute purity is not merely a procedural checkpoint but a foundational requirement for reliable research and development. This guide compares three orthogonal analytical techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and quantitative Nuclear Magnetic Resonance (qNMR)—providing the technical data and experimental workflows necessary to make informed decisions for purity certification.

Pillar 1: High-Performance Liquid Chromatography (HPLC) – The Workhorse for Purity and Impurities

HPLC is the cornerstone for assessing the purity of non-volatile and thermally stable compounds like 2-methyl-4,5,6,7-tetrahydrobenzimidazole.[1] Its high resolving power and sensitivity make it the ideal method for separating the principal component from process-related impurities and degradation products.

The choice of a reversed-phase C18 column is predicated on the molecule's structure—a moderately polar heterocyclic compound. The nonpolar stationary phase effectively retains the analyte, while a gradient elution with an acidified aqueous mobile phase and an organic modifier like acetonitrile allows for the separation of impurities with varying polarities.[2] The acidifier (e.g., formic or trifluoroacetic acid) is critical for protonating the basic nitrogen atoms in the imidazole ring, which prevents peak tailing and ensures sharp, symmetrical peaks.[2] UV detection is suitable as the benzimidazole core possesses a strong chromophore.[1]

Experimental Protocol: HPLC-UV Method Validation

This protocol is designed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4]

• Chromatographic System:

  • Instrument: HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD).

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes is a good starting point to ensure elution of all potential impurities.[1]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: Determined by scanning the UV spectrum of the analyte to find the maximum absorbance (λmax), likely around 254 nm or 280 nm.[2]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Diluent: 50:50 mixture of Mobile Phase A and Mobile Phase B.

  • Standard Solution: Accurately weigh and dissolve the 2-methyl-4,5,6,7-tetrahydrobenzimidazole standard in the diluent to a concentration of approximately 0.5 mg/mL.

  • Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent column blockage.[1]

• Validation Parameters (as per ICH Q2(R1)): [3][5]

  • Specificity: Analyze blank (diluent), placebo (if applicable), and spiked samples with known impurities to demonstrate that the method can unequivocally assess the analyte in the presence of other components.[6]

  • Linearity: Prepare at least five concentrations across a range (e.g., 50% to 150% of the nominal concentration). Plot peak area against concentration and calculate the correlation coefficient (r²), which should be ≥ 0.99.[4][7]

  • Accuracy: Perform recovery studies by spiking a known amount of the standard into a blank matrix at three concentration levels (e.g., 80%, 100%, 120%). The recovery should be within 98.0% to 102.0%.

  • Precision:

    • Repeatability (Intra-assay): Analyze a minimum of six determinations at 100% of the test concentration. The relative standard deviation (RSD) should be ≤ 2%.[4]

    • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument. The RSD should remain within acceptable limits.

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

  • Robustness: Deliberately vary method parameters such as flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2%) to assess the method's reliability during normal use.[4]

Visualization: HPLC Analysis Workflow

Caption: Workflow for HPLC purity analysis and validation.

Pillar 2: Gas Chromatography-Mass Spectrometry (GC-MS) – A Complementary Orthogonal Method

GC-MS serves as an excellent orthogonal technique to HPLC. It is particularly adept at identifying and quantifying volatile and semi-volatile impurities that may not be detected by HPLC, such as residual solvents from the synthesis process. The mass spectrometer provides definitive identification of impurities based on their mass fragmentation patterns.

For a compound like 2-methyl-4,5,6,7-tetrahydrobenzimidazole, direct injection may be possible, but derivatization (e.g., silylation) might be necessary to increase volatility and improve peak shape. A non-polar capillary column, such as one with a diphenyl dimethyl polysiloxane stationary phase, is typically used for separation.[8]

Experimental Protocol: GC-MS Method Validation

• Chromatographic System:

  • Instrument: GC system coupled to a Mass Spectrometer (e.g., Quadrupole).

  • Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness, or equivalent.[9]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Injection: 1 µL, Splitless mode.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.

  • MS Transfer Line: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 40-450 m/z.

• Sample Preparation:

  • Solvent: Dichloromethane or Methanol.

  • Standard Solution: Prepare a stock solution of approximately 1 mg/mL. Dilute as necessary to fall within the linear range of the detector.

  • Derivatization (if required): If the compound shows poor peak shape or thermal instability, a silylation step using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) may be employed.

• Validation Parameters:

  • Validation follows the same principles as HPLC (Specificity, Linearity, Accuracy, Precision, LOD/LOQ, Robustness) but is tailored to the GC-MS technique.[10][11]

  • Specificity: is greatly enhanced by MS detection. The absence of interfering peaks at the retention times of the analyte and its impurities in a blank sample demonstrates specificity. Mass spectra are used to confirm peak identity.

Visualization: GC-MS Analysis Workflow

Caption: Workflow for GC-MS impurity identification and quantification.

Pillar 3: Quantitative NMR (qNMR) – The Absolute Purity Standard

Unlike chromatographic methods that provide a relative purity based on the response of detected components (the "100% method"), qNMR can determine the absolute purity of a substance without needing a reference standard of the same compound.[12] This makes it an invaluable primary method for certifying reference materials. The principle relies on the fact that the integrated signal area of a nucleus (typically ¹H) is directly proportional to the number of nuclei giving rise to that signal.[13]

By adding a known amount of a highly pure, stable internal standard with non-overlapping signals, the purity of the analyte can be calculated with high precision and accuracy.[14] This method is non-destructive and simultaneously confirms the structure of the analyte.[15]

Experimental Protocol: ¹H-qNMR Purity Determination

• Instrumentation and Materials:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure adequate signal dispersion.

  • Internal Standard (IS): A certified internal standard of known purity (e.g., maleic acid, dimethyl sulfone). The IS must be stable, non-volatile, not react with the analyte, and have signals that do not overlap with the analyte's signals.

  • Solvent: A deuterated solvent that dissolves both the analyte and the IS (e.g., DMSO-d₆, CDCl₃).

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 2-methyl-4,5,6,7-tetrahydrobenzimidazole sample into a vial.

  • Accurately weigh a similar amount of the internal standard into the same vial.

  • Dissolve the mixture in a precise volume of deuterated solvent.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters include:

    • Sufficient Relaxation Delay (d1): Set to at least 5 times the longest T₁ (spin-lattice relaxation time) of both the analyte and IS protons to ensure full relaxation and accurate integration. A value of 30-60 seconds is common.

    • Pulse Angle: Use a 90° pulse.

    • Number of Scans (ns): Sufficient scans (e.g., 16 or 32) should be acquired to achieve a high signal-to-noise ratio (>250:1) for the signals being integrated.

• Data Processing and Calculation:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Carefully integrate a well-resolved, non-exchangeable proton signal from the analyte and a signal from the internal standard.

  • Calculate the purity using the following formula:[13]

    Purity (%) = (Ianalyte / IIS) * (NIS / Nanalyte) * (MWanalyte / MWIS) * (mIS / manalyte) * PIS

    Where:

    • I: Integral value of the signal

    • N: Number of protons for the integrated signal

    • MW: Molecular weight

    • m: Mass

    • P: Purity of the internal standard

Visualization: qNMR Purity Calculation Logic

Caption: Logical flow for absolute purity calculation using qNMR.

Comparative Analysis of Purity Validation Methods

The selection of an analytical method depends on the intended purpose of the analysis. For routine quality control, HPLC is often sufficient. For the certification of a primary reference standard, a combination of orthogonal methods is required to provide a complete and trustworthy purity profile.

Parameter	HPLC-UV	GC-MS	¹H-qNMR
Purity Type	Relative (Area %)	Relative (Area %)	Absolute (Mass %)
Primary Use Case	Routine purity/impurity profiling	Volatile impurities, residual solvents	Primary standard certification
Specificity	Good; based on retention time and UV spectrum. Potential for co-elution.[6]	Very High; based on retention time and mass fragmentation pattern.	High; based on unique chemical shifts. Can resolve isomers.
LOD / LOQ	Excellent for UV-active impurities (low ng/mL).	Excellent for volatile compounds (pg to low ng/mL).	Moderate; typically requires >0.1% impurity level for quantification.
Precision	High (RSD < 2%).[4]	High (RSD < 5%).[16]	Very High (RSD < 1%).
Accuracy	High, but dependent on the response factor of impurities.	High, but can be affected by matrix effects.	Highest; independent of impurity response factors.
Sample Throughput	High.	Moderate to High.	Low to Moderate.
Authoritative Guideline	ICH Q2(R1), USP <621>, Ph. Eur. 2.2.46.[5][17][18]	ICH Q2(R1), USP <621>, Ph. Eur. 2.2.28.	Pharmacopoeial chapters on NMR; recognized as a primary method.[13][14]

Conclusion: A Multi-faceted Approach to Purity Validation

The validation of purity for a reference standard like 2-methyl-4,5,6,7-tetrahydrobenzimidazole is not a task for a single method but requires a carefully selected portfolio of orthogonal techniques.

• HPLC stands as the indispensable tool for routine quality control and the detection of non-volatile related substances. Its robustness and high throughput are ideal for batch-to-batch analysis.

• GC-MS provides a crucial, complementary view, targeting volatile impurities and residual solvents that are invisible to HPLC, while offering definitive structural confirmation of detected analytes.

• qNMR serves as the ultimate arbiter of purity, delivering an absolute, structure-verifying measurement that is independent of the physicochemical properties of any impurities. It is the gold standard for certifying primary reference materials.

By integrating these three pillars of analytical chemistry, researchers and drug development professionals can establish a self-validating system of quality control. This ensures that the 2-methyl-4,5,6,7-tetrahydrobenzimidazole standard is of the highest possible integrity, providing a reliable foundation for all subsequent research, development, and quality assurance activities.

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A Comparative Analysis for the Modern Laboratory: 2-Methylimidazole vs. 2-Methyl-4,5,6,7-tetrahydrobenzimidazole

An In-Depth Guide to Structure, Reactivity, and Application

In the landscape of heterocyclic chemistry, imidazole and its derivatives stand out for their versatile applications, from pharmaceutical scaffolds to advanced material science. This guide provides a detailed comparative analysis of two structurally related yet functionally distinct molecules: the well-established 2-methylimidazole and its saturated analogue, 2-methyl-4,5,6,7-tetrahydrobenzimidazole. We will explore their fundamental differences in structure, physicochemical properties, and resulting implications for their use in research and development, supported by experimental insights and established chemical principles.

Structural and Electronic Distinctions: A Tale of Two Rings

The core difference between 2-methylimidazole and 2-methyl-4,5,6,7-tetrahydrobenzimidazole lies in the nature of the six-membered ring fused to the imidazole core. In 2-methylimidazole, this is an aromatic benzene ring, creating a planar, electron-delocalized benzimidazole system. In contrast, 2-methyl-4,5,6,7-tetrahydrobenzimidazole possesses a hydrogenated, non-aromatic cyclohexene-fused ring, which imparts a three-dimensional, more flexible structure.

This fundamental structural divergence profoundly influences their electronic properties. The aromatic system of 2-methylimidazole results in a more acidic N-H proton and a different distribution of electron density compared to its tetrahydro counterpart. The saturated ring in 2-methyl-4,5,6,7-tetrahydrobenzimidazole acts as an electron-donating group, which is expected to increase the basicity of the imidazole nitrogen atoms.

Caption: Chemical structures of 2-methylimidazole and 2-methyl-4,5,6,7-tetrahydrobenzimidazole.

Comparative Physicochemical Properties

The structural differences manifest in their observable physicochemical properties. While comprehensive experimental data for 2-methyl-4,5,6,7-tetrahydrobenzimidazole is less prevalent in the literature, we can infer and compare key parameters.

Property	2-Methylimidazole	2-Methyl-4,5,6,7-tetrahydrobenzimidazole	Causality of Difference
Molecular Formula	C₄H₆N₂	C₈H₁₂N₂	Addition of a saturated six-membered ring.
Molar Mass	82.10 g/mol [1]	136.21 g/mol	Larger molecular size due to the tetrahydro-benzene moiety.
Melting Point	142-145 °C[2]	Data not readily available; likely lower	The planar, aromatic structure of 2-methylimidazole allows for efficient crystal packing and stronger intermolecular π-π stacking, leading to a higher melting point. The non-planar, flexible structure of the tetrahydro derivative disrupts this packing.
Boiling Point	267 °C[2]	Data not readily available; likely lower	Similar to the melting point, stronger intermolecular forces in 2-methylimidazole result in a higher boiling point.
Solubility	Highly soluble in water and polar organic solvents[1].	Expected to have lower water solubility but good solubility in a wider range of organic solvents.	The introduction of the non-polar, hydrophobic cyclohexene ring reduces overall polarity, decreasing water solubility while increasing affinity for less polar organic solvents.
pKa (of conjugate acid)	~7.85	Expected to be higher (>8)	The alkyl groups of the saturated ring are electron-donating, increasing the electron density on the imidazole nitrogen atoms and making them more basic (i.e., the conjugate acid is weaker).

Synthesis Pathways: From Condensation to Reduction

The synthetic routes to these compounds are fundamentally different and reflect their structural characteristics.

2-Methylimidazole is commonly synthesized via the Radziszewski reaction, a condensation reaction involving a 1,2-dicarbonyl compound (glyoxal), an aldehyde (acetaldehyde), and ammonia[1][2].

2-Methyl-4,5,6,7-tetrahydrobenzimidazole is typically prepared by the catalytic hydrogenation of 2-methylbenzimidazole[3]. This reaction specifically reduces the aromatic benzene ring while leaving the imidazole ring intact. The choice of catalyst (e.g., platinum or palladium-based) and reaction conditions (temperature, pressure) are critical to achieve selective hydrogenation and prevent side reactions[3].

Caption: Contrasting synthesis workflows for the two imidazole derivatives.

A Comparative Look at Applications and Reactivity

The distinct properties of these two molecules dictate their utility in different fields.

2-Methylimidazole:

• Polymer Chemistry: It is widely used as a curing agent and accelerator for epoxy resins in electronics, aerospace, and automotive industries due to its catalytic activity and thermal stability[2].

• Pharmaceuticals: It serves as a crucial intermediate in the synthesis of various drugs, particularly nitroimidazole antibiotics like metronidazole and tinidazole, which are effective against anaerobic bacteria and parasites[1].

• Coordination Chemistry: It acts as a ligand in the formation of metal-organic frameworks (MOFs) and other coordination complexes.

2-Methyl-4,5,6,7-tetrahydrobenzimidazole:

• Bioactive Molecules: The tetrahydrobenzimidazole scaffold is being explored in modern drug discovery. For instance, derivatives have been investigated as potent PARP-1/2 inhibitors for cancer therapy, highlighting its value as a bioisostere for the benzimidazole core in creating molecules with improved pharmacological profiles[4][5].

• Corrosion Inhibition and Antioxidants: Patents describe its use as a corrosion inhibitor for iron and as an antioxidant in materials like rubber, likely owing to the reactivity of the N-H protons and the overall electron-rich nature of the molecule[3].

• Specialty Chemicals: Its quaternary ammonium salts have shown utility as surface-active agents for applications in the textile industry[3]. Some derivatives have also been noted for diuretic activity[3].

Experimental Protocols: A Guide to Synthesis and Characterization

Protocol 1: Synthesis of 2-Methylbenzimidazole (Precursor)

This protocol is based on the condensation reaction of o-phenylenediamine with acetic acid.

• Reaction Setup: In a 250 mL round-bottom flask, combine o-phenylenediamine (0.1 mol) and 4N hydrochloric acid (75 mL).

• Reflux: Add glacial acetic acid (0.1 mol) to the mixture. Fit the flask with a reflux condenser and heat the mixture at 100°C for 2 hours.

• Neutralization and Precipitation: After cooling the reaction mixture to room temperature, carefully neutralize it by adding 10% sodium hydroxide solution dropwise with constant stirring until the solution is just alkaline (test with litmus paper).

• Isolation and Purification: The crude 2-methylbenzimidazole will precipitate. Collect the solid by vacuum filtration, wash with ice-cold water, and press dry. Recrystallize the crude product from boiling water to obtain purified crystals.

• Characterization: Confirm the product's identity and purity using melting point determination, FTIR, and NMR spectroscopy.

Protocol 2: Synthesis of 2-Methyl-4,5,6,7-tetrahydrobenzimidazole

This protocol outlines the catalytic hydrogenation of 2-methylbenzimidazole.

• Catalyst Preparation: In a high-pressure hydrogenation vessel, add 2-methylbenzimidazole (0.05 mol) dissolved in glacial acetic acid (100 mL). Add a palladium-on-carbon catalyst (5-10% w/w of the starting material).

• Hydrogenation: Seal the vessel and purge with nitrogen gas, followed by hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-100 atm) and heat to a temperature of 100-150°C.

• Reaction Monitoring: Maintain the reaction under these conditions with vigorous stirring for 12-24 hours. The reaction progress can be monitored by observing the cessation of hydrogen uptake.

• Workup: After cooling and carefully venting the vessel, filter the reaction mixture through a pad of celite to remove the catalyst.

• Isolation: Evaporate the solvent under reduced pressure. The resulting residue can be purified by column chromatography or recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield pure 2-methyl-4,5,6,7-tetrahydrobenzimidazole.

• Characterization: Verify the structure using ¹H NMR and ¹³C NMR to confirm the disappearance of aromatic protons and the appearance of aliphatic proton signals, and by mass spectrometry to confirm the molecular weight.

Conclusion

While 2-methylimidazole and 2-methyl-4,5,6,7-tetrahydrobenzimidazole share a common imidazole core, the saturation of the fused six-membered ring fundamentally alters the molecule's geometry, electronic properties, and, consequently, its applications. 2-Methylimidazole remains a high-volume industrial chemical with well-established roles in polymer and pharmaceutical manufacturing. In contrast, 2-methyl-4,5,6,7-tetrahydrobenzimidazole is a more specialized building block, offering a flexible, more basic, and lipophilic scaffold that is proving valuable in the design of novel bioactive compounds and specialty materials. For researchers and drug development professionals, understanding these differences is key to selecting the appropriate scaffold to achieve desired physicochemical and pharmacological properties.

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A Comparative Guide to the Thermal Analysis of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole and Related Heterocyclic Scaffolds

Introduction

Heterocyclic compounds form the structural backbone of a vast number of pharmaceuticals, with the benzimidazole moiety being a particularly privileged scaffold due to its presence in numerous bioactive agents.[1][2] The compound 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole presents an interesting structural variation, combining the core imidazole ring with a saturated carbocyclic system. For researchers, scientists, and drug development professionals, understanding the physicochemical properties of such novel entities is paramount. Thermal analysis, specifically Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), provides critical insights into the stability, purity, melting behavior, and decomposition kinetics of active pharmaceutical ingredients (APIs).[3][4]

This guide addresses the current gap in publicly available thermal analysis data for 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole. In the absence of direct experimental results, this document provides a robust framework for predictive analysis and experimental design. By objectively comparing the target molecule to its well-characterized structural analogs—namely 2-methylbenzimidazole and 4,5,6,7-tetrahydro-1H-benzotriazole—we can establish a validated starting point for its comprehensive thermal characterization. The methodologies described herein are designed as self-validating systems, emphasizing the causality behind experimental choices to ensure the generation of reliable and reproducible data.

Part 1: Predictive Framework Based on Structural Analogs

The thermal behavior of a molecule is intrinsically linked to its structure. By examining analogs, we can infer the likely thermal events for our target compound.

• 2-Methylbenzimidazole: This is the fully aromatic core of our target molecule. Its high degree of resonance and planar structure contribute to significant thermal stability. It has a reported melting point of 175-177 °C and is known to emit toxic fumes of nitrogen oxides (NOx) upon decomposition.[5]

• 4,5,6,7-Tetrahydro-1H-benzotriazole: This analog shares the saturated six-membered ring fused to a five-membered nitrogen-containing heterocycle.[6] The presence of the non-aromatic, flexible cyclohexane ring is expected to lower the melting point and potentially introduce different decomposition pathways compared to a fully aromatic system.

Predicted Thermal Profile for 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole:

• Melting Point (DSC): The melting point is anticipated to be lower than that of 2-methylbenzimidazole (175-177 °C). The saturation of the six-membered ring disrupts the planarity and extended conjugation of the aromatic system, likely leading to less efficient crystal packing and weaker intermolecular forces.

• Thermal Stability (TGA): Benzimidazole systems are generally known for their high thermal stability.[7][8] However, the tetrahydro- derivative's decomposition may be initiated at a lower temperature. The C-H and C-C bonds of the saturated ring are typically less stable than the bonds within an aromatic system, presenting a likely initial site for thermal degradation.

• Polymorphism (DSC): Many benzimidazole derivatives are known to exhibit polymorphism, where a compound can exist in multiple crystalline forms with different physical properties, including melting point and solubility.[9][10] It is highly probable that the target compound may also exhibit polymorphic or pseudopolymorphic (hydrate/solvate) forms, which can be identified using DSC.

Part 2: A Validated Experimental Protocol for TGA/DSC Analysis

To ensure trustworthy and reproducible results, a meticulously planned experimental protocol is essential. The following sections detail the recommended workflows for TGA and DSC analysis, explaining the rationale behind each step.

Thermogravimetric Analysis (TGA) Protocol

TGA measures changes in mass as a function of temperature, providing critical data on thermal stability, decomposition temperatures, and the presence of volatiles like moisture or residual solvents.[11][12]

Step-by-Step Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass using standard weights and for temperature using certified magnetic standards (e.g., Curie point standards). This foundational step ensures the accuracy of all subsequent measurements.

• Sample Preparation: Accurately weigh 5–10 mg of the high-purity sample into an alumina or platinum crucible. A smaller sample size minimizes thermal gradients within the sample.

• Atmosphere Selection: Purge the furnace with high-purity nitrogen gas at a flow rate of 50–100 mL/min.

  • Causality: An inert nitrogen atmosphere is chosen to study the inherent thermal stability of the compound. To investigate oxidative stability, a parallel experiment should be run using a purge gas of air or pure oxygen.[7]

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min.

  • Causality: A heating rate of 10 °C/min provides a good balance between analytical speed and the resolution of thermal events. Slower rates (e.g., 2-5 °C/min) can be used to better separate closely occurring decomposition steps if needed.

• Data Analysis: Plot the percentage of mass loss versus temperature. The onset temperature of decomposition (Td) is typically determined as the point of 5% mass loss or by the extrapolated onset from the derivative curve.[13]

Differential Scanning Calorimetry (DSC) Protocol

DSC measures the heat flow into or out of a sample relative to a reference as a function of temperature. It is the primary technique for determining melting points, glass transitions, and identifying polymorphic transitions.[3]

Step-by-Step Methodology:

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using a certified indium standard (Melting Point: 156.6 °C, ΔHfus: 28.5 J/g). This ensures the accuracy of transition temperatures and energy changes.

• Sample Preparation: Accurately weigh 2–5 mg of the sample into an aluminum pan and hermetically seal it. An empty, hermetically sealed pan is used as the reference.

  • Causality: Hermetically sealed pans are crucial to prevent mass loss due to sublimation before melting, which would invalidate the melting endotherm.

• Thermal Program (Heat-Cool-Heat Cycle):

  • Segment 1 (First Heat): Equilibrate at 25 °C. Ramp the temperature to a point approximately 30-40 °C above the expected melt (e.g., 200 °C) at a rate of 10 °C/min. This scan reveals the initial state of the material, including its melting point and any pre-existing polymorphs.

  • Segment 2 (Cool): Cool the sample from 200 °C down to a low temperature (e.g., -20 °C) at 10 °C/min. This step investigates the crystallization behavior of the compound from its molten state.

  • Segment 3 (Second Heat): Re-heat the sample from -20 °C to 200 °C at 10 °C/min.

  • Causality: This second heating scan is critical. It reveals the properties of the recrystallized material and can uncover polymorphs that only form upon cooling from the melt. It also helps identify glass transitions (Tg) in amorphous phases, which are often masked in the first heat.

• Data Analysis: Identify endothermic peaks (melting, glass transition) and exothermic peaks (crystallization, decomposition). The melting point (Tm) is typically taken as the extrapolated onset or the peak maximum of the endotherm.

Part 3: Comparative Data Summary and Visualization

While specific data for the target compound must be generated experimentally, the known properties of its analogs provide a valuable benchmark.

Table 1: Thermal Properties of Structural Analogs

Compound	Molecular Structure	Melting Point (°C)	Decomposition Onset (°C)	Reference(s)
2-Methylbenzimidazole	C₈H₈N₂	175 - 177	> 250 (in N₂)	[5]
4,5,6,7-Tetrahydro-1H-benzotriazole	C₆H₉N₃	~100	Not specified, but decomposition observed	[6][14]
Benzimidazole	C₇H₆N₂	170 - 172	> 300 (in N₂)	[7]

Mandatory Visualizations

The following diagrams illustrate the standardized workflows and the logical framework for this comparative analysis.

Caption: Standardized workflow for Thermogravimetric Analysis (TGA).

Caption: DSC workflow for studying polymorphism and thermal transitions.

Caption: Logical framework for predictive thermal analysis.

Conclusion

While direct experimental data for 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is not yet prevalent in scientific literature, a robust and scientifically sound investigation can be readily initiated. By leveraging comparative data from structural analogs like 2-methylbenzimidazole, researchers can form strong hypotheses regarding its melting behavior and thermal stability. The detailed TGA and DSC protocols provided in this guide offer a validated methodology designed to produce high-integrity data. This combined approach of predictive analysis and rigorous experimentation empowers drug development professionals to efficiently and accurately characterize novel chemical entities, ensuring a thorough understanding of their fundamental physicochemical properties, which is a critical step in the pharmaceutical development pipeline.

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A Comparative Guide to the Spectroscopic Characterization of 2-Methyl-4,5,6,7-tetrahydrobenzimidazole Complexes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of spectroscopic methods for the characterization of 2-methyl-4,5,6,7-tetrahydrobenzimidazole and its metal complexes. By synthesizing data from established research, this document offers insights into the structural and electronic properties of these compounds, which are of significant interest in medicinal chemistry and materials science.

Introduction: The Significance of 2-Methyl-4,5,6,7-tetrahydrobenzimidazole Ligands

Benzimidazole derivatives are a cornerstone in the development of therapeutic agents, exhibiting a wide array of biological activities, including anticancer, antimicrobial, and antiviral properties. The partially saturated 2-methyl-4,5,6,7-tetrahydrobenzimidazole ligand, a structural analog of the more rigid benzimidazole, offers unique conformational flexibility. This characteristic influences its coordination chemistry and, consequently, the physicochemical and biological properties of its metal complexes. A thorough spectroscopic analysis is paramount for elucidating the structure-activity relationships of these promising compounds.

Core Spectroscopic Techniques: A Comparative Analysis

The characterization of 2-methyl-4,5,6,7-tetrahydrobenzimidazole complexes relies on a suite of spectroscopic techniques. Each method provides a piece of the structural puzzle, and a combined analysis is often necessary for unambiguous characterization.

NMR spectroscopy is a powerful tool for probing the solution-state structure of diamagnetic complexes.

• ¹H NMR: The proton NMR spectrum of the free ligand is expected to show characteristic signals for the methyl group, the N-H proton, and the protons of the saturated ring. Upon coordination to a metal center, significant shifts in these resonances can be observed. The N-H proton signal may broaden or disappear, and the signals of the adjacent methylene groups in the tetrahydro-ring will be particularly sensitive to coordination.

• ¹³C NMR: The carbon NMR spectrum provides complementary information. The C2 carbon of the imidazole ring is a key indicator of coordination, often exhibiting a downfield shift upon complexation.[1] The signals of the saturated ring carbons can also provide insights into conformational changes upon metal binding.

Why NMR is a First-Line Technique: NMR provides detailed information about the ligand's connectivity and the electronic environment of individual atoms, making it invaluable for confirming the ligand's structure and observing changes upon complexation in solution.

IR spectroscopy is used to identify the functional groups present in a molecule and to probe the nature of the metal-ligand bond.

• N-H Stretching: The free ligand will exhibit a characteristic N-H stretching vibration. A shift in this band to lower or higher wavenumbers upon complexation can indicate the involvement of the N-H group in coordination.[2]

• C=N Stretching: The C=N stretching vibration of the imidazole ring is another important diagnostic band. A shift in this band upon complexation is a strong indicator of coordination through the imine nitrogen.[1]

• Metal-Ligand Vibrations: In the far-IR region, new bands corresponding to metal-nitrogen (M-N) stretching vibrations may be observed, providing direct evidence of coordination.

Causality in IR Spectral Shifts: The coordination of the lone pair of electrons from the nitrogen atom to a metal center alters the electron density and bond strength of the C=N and N-H bonds, leading to the observed shifts in their vibrational frequencies.

UV-Vis spectroscopy provides information about the electronic transitions within the molecule and is particularly useful for studying transition metal complexes.

• Intra-ligand Transitions: The free ligand will display absorption bands corresponding to π → π* and n → π* transitions within the benzimidazole ring system.[3]

• Charge Transfer Bands: Upon complexation, new, often intense, absorption bands may appear. These are typically assigned to ligand-to-metal charge transfer (LMCT) or metal-to-ligand charge transfer (MLCT) transitions.[4]

• d-d Transitions: For complexes of transition metals with d-electrons, weaker absorption bands corresponding to d-d transitions may be observed in the visible region. The positions of these bands are indicative of the coordination geometry and the ligand field strength.[5]

Experimental Insight: The choice of solvent is crucial in UV-Vis spectroscopy, as solvent polarity can influence the position of absorption maxima.[6]

Mass spectrometry is an essential technique for determining the molecular weight and confirming the stoichiometry of the complexes.

• Molecular Ion Peak: The mass spectrum should show a molecular ion peak ([M]⁺) or a pseudomolecular ion peak (e.g., [M+H]⁺) corresponding to the expected mass of the complex.

• Fragmentation Pattern: The fragmentation pattern can provide valuable structural information, helping to confirm the identity of the ligand and its coordination to the metal.

Self-Validating Protocol: The combination of the molecular ion peak and isotopic distribution patterns for metal-containing fragments provides a high degree of confidence in the proposed structure.

Comparative Data Summary

The following table summarizes the expected spectroscopic features of a 2-methyl-4,5,6,7-tetrahydrobenzimidazole ligand and its hypothetical transition metal complex.

Spectroscopic Technique	Free Ligand (Expected)	Metal Complex (Expected Changes)
¹H NMR	Sharp signals for methyl, N-H, and ring protons.	Shift and/or broadening of signals, especially N-H and adjacent protons.
¹³C NMR	Characteristic signals for all carbons.	Downfield shift of C2 and other carbons near the coordination site.
IR Spectroscopy	N-H stretch (~3100-3300 cm⁻¹), C=N stretch (~1630 cm⁻¹).	Shift in N-H and C=N stretching frequencies; appearance of M-N bands.
UV-Vis Spectroscopy	Intra-ligand π → π* and n → π* transitions.	Appearance of charge transfer bands and potentially d-d transitions.
Mass Spectrometry	Molecular ion peak corresponding to the ligand's mass.	Molecular ion peak confirming the M:L stoichiometry.

Detailed Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of 2-methyl-4,5,6,7-tetrahydrobenzimidazole complexes.

• Sample Preparation: Dissolve 5-10 mg of the complex in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).[7]

• Instrumentation: Record ¹H and ¹³C NMR spectra on a 300 MHz or higher field NMR spectrometer.[7]

• Data Acquisition: Acquire spectra with a sufficient number of scans to obtain a good signal-to-noise ratio. Use tetramethylsilane (TMS) as an internal standard.[7]

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the complex with dry KBr powder and pressing it into a thin disk.

• Instrumentation: Record the FT-IR spectrum using a suitable spectrophotometer.

• Data Acquisition: Scan the sample from 4000 to 400 cm⁻¹. Record a background spectrum of a pure KBr pellet and subtract it from the sample spectrum.[7]

• Sample Preparation: Prepare a dilute solution of the complex in a spectroscopic grade solvent (e.g., ethanol, DMF).[4]

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record the spectrum over a range of 200-800 nm. Use the pure solvent as a blank.[3]

• Sample Preparation: Prepare a dilute solution of the complex in a volatile solvent like methanol or acetonitrile.

• Instrumentation: Use an electrospray ionization (ESI) mass spectrometer.[8]

• Data Acquisition: Infuse the sample into the ESI source and acquire the mass spectrum in positive or negative ion mode, depending on the complex.

Visualization of the Characterization Workflow

The following diagram illustrates a typical workflow for the spectroscopic characterization of a newly synthesized 2-methyl-4,5,6,7-tetrahydrobenzimidazole complex.

Caption: A typical workflow for the synthesis and spectroscopic characterization of metal complexes.

Conclusion

The spectroscopic characterization of 2-methyl-4,5,6,7-tetrahydrobenzimidazole complexes requires a multi-faceted approach. By combining the insights from NMR, IR, UV-Vis, and mass spectrometry, researchers can gain a comprehensive understanding of the structure, bonding, and electronic properties of these compounds. This guide provides a framework for conducting and interpreting these analyses, facilitating the development of new metal-based compounds for a variety of applications.

References

• Prime Scholars. (n.d.). Synthesis, characterization of some transition metal complexes of unsymmetrical tetradentate schiff base. Retrieved from [Link]

• Gudipati, R., et al. (2021). Characterization of Metal-Bound Benzimidazole Derivatives, Effects on Tumor Cells of Lung Cancer. PMC. Retrieved from [Link]

• Jeyakumar, T., et al. (2015). Transition metal (II) complexes of ligand with benzodiazole moiety: Spectral characterization and biological evaluation. Journal of Chemical and Pharmaceutical Research, 7(10), 745-754. Retrieved from [Link]

• Ibrahim, A. A. (2025). Oxovanadium Complex of Mebendazole: Synthesis, Spectroscopic and Physico-chemical Characterization. MEJAST. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Spectroscopic Studies of Transition Metal Complexes of Mononuclear Schiff Base Derived from 4-Methoxybenzaldehyde and Glycine. Retrieved from [Link]

• PMC. (n.d.). Evaluation of Transition Metal Complexes of Benzimidazole-Derived Scaffold as Promising Anticancer Chemotherapeutics. Retrieved from [Link]

• Mary, Y. S., et al. (2022). Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid. MDPI. Retrieved from [Link]

• Faizi, M. S. H., et al. (2025). Comprehensive Theoretical, Spectroscopic, Solvent, Topological and Antimicrobial investigation of 5-Chloro-6-fluoro-2-(2-pyrazinyl)-1H-benzimidazole. PMC. Retrieved from [Link]

• Kumar, S., & Rai, B. K. (2018). Spectroscopic Characterisation of Metal Complexes with Tetradentate Ligand. Journal of Physical Science, 29(3), 1-8. Retrieved from [Link]

• Al-Hazmi, G. A. A., et al. (2012). New Mn(II), Ni(II), Cd(II), Pb(II) complexes with 2-methylbenzimidazole and other ligands. Synthesis, spectroscopic characterization, crystal structure, magnetic susceptibility and biological activity studies. Arabian Journal of Chemistry, 5(4), 431-438. Retrieved from [Link]

• International Journal of Environmental Sciences. (n.d.). Design, Spectroscopic Characterization, and Cytotoxic Assessment of Schiff Base Metal Complexes Originating from Benzimidazole D. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, structural and spectroscopic studies of two new benzimidazole derivatives: A comparative study. Retrieved from [Link]

• Ezzat, M. O., & Abd Razik, B. M. (n.d.). UV-Vis spectrum of 6-phenethyl-5,6-dihydrobenzo[4][9]imidazo[1,2-c]quinazoline. ResearchGate. Retrieved from [Link]

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• Sharma, G., et al. (n.d.). Spectroscopic characterization of the complexes of 2-(2′-pyridyl)-benzimidazole and (H2O)1,2, (CH3OH)1,2, and (NH3)1,2 isolated in the gas phase. RSC Publishing. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

Immediate Safety and Hazard Assessment

Given the nature of heterocyclic compounds used in pharmaceutical research, 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole should be handled as a hazardous substance.[2][3] The benzimidazole core and its derivatives may exhibit biological activity and potential for irritation.[1][4]

Inferred Hazard Profile:

Hazard Classification	Potential Risks for 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole	Rationale
Acute Toxicity (Oral)	Harmful if swallowed.[4]	A common characteristic of many benzimidazole derivatives.
Skin Corrosion/Irritation	Causes skin irritation.[4]	Heterocyclic amines can be irritating to the skin upon contact.
Serious Eye Damage/Irritation	Causes serious eye irritation.[4]	Direct contact with the eyes can cause significant damage.
Respiratory Irritation	May cause respiratory irritation if inhaled.[4]	Handling should be done in a well-ventilated area to avoid inhalation of dust or vapors.
Environmental Hazard	Potential for long-term adverse effects in the aquatic environment.[2]	Improper disposal can lead to environmental contamination.

Essential Personal Protective Equipment (PPE):

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate PPE:

• Eye Protection: Wear chemical safety goggles or a face shield.[1]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[1]

• Body Protection: A lab coat is mandatory to prevent skin exposure.[1]

• Respiratory Protection: All handling and disposal procedures should be conducted in a certified chemical fume hood to prevent inhalation of any dust or vapors.[1][4]

Step-by-Step Disposal Protocol

The fundamental principle for the disposal of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is to manage it as hazardous chemical waste. Under no circumstances should this compound or its containers be disposed of in standard trash or down the drain.[2]

Step 1: Waste Segregation and Collection

• Solid Waste: Collect any solid 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, contaminated weighing paper, pipette tips, and other contaminated disposable materials in a dedicated, clearly labeled hazardous waste container.[2]

• Liquid Waste: Any solutions containing 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole should be collected in a separate, sealed container designated for liquid hazardous waste.[1]

Step 2: Container and Labeling

• Container: The waste container must be made of a material compatible with the chemical and have a secure, tight-fitting lid to prevent leaks or spills.[2]

• Labeling: The container must be clearly and accurately labeled with the following information:

  • The words "Hazardous Waste"[1][2]

  • The full chemical name: "2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole"[1]

  • The CAS Number: "64052-13-1"

  • Any known hazard symbols (e.g., irritant, harmful)[2]

Step 3: Storage of Waste

• Store the sealed and labeled waste container in a designated, secure, and well-ventilated waste accumulation area.

• Ensure the storage area is away from incompatible materials, such as strong oxidizing agents.[4]

Step 4: Professional Disposal

• The final disposal of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole waste must be handled by a licensed and approved hazardous waste disposal company.[5]

• Common disposal methods for such chemical waste include incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts.[6]

• Always follow your institution's specific procedures for arranging the pickup and disposal of chemical waste.

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Small Spills:

  • Ensure the area is well-ventilated, preferably within a chemical fume hood.

  • Wearing the appropriate PPE, contain the spill using an inert absorbent material such as sand, vermiculite, or commercial sorbent pads.[1] Do not use combustible materials like paper towels as the primary absorbent.

  • Carefully sweep or scoop the absorbed material into the designated solid hazardous waste container.

  • Clean the spill area with a suitable solvent, and dispose of the cleaning materials as hazardous waste.

• Large Spills:

  • Evacuate the immediate area.

  • Alert your institution's environmental health and safety (EHS) department immediately.

  • Prevent the spill from entering any drains or waterways.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole.

Caption: Disposal workflow for 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole.

Conclusion

The responsible disposal of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is a critical aspect of laboratory safety and environmental stewardship. By adhering to the procedures outlined in this guide, researchers can minimize risks and ensure compliance with regulatory standards. Always consult your institution's specific EHS guidelines and protocols.

References

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• Advancing sustainability: Green chemistry applications of heterocyclic compounds for waste remediation. OAE Publishing Inc. Available at: [Link]

• Material Safety Data Sheet - Benzimidazole, 98%. Cole-Parmer. Available at: [Link]

• Safety Data Sheet. Available at: [Link]

• Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts. MDPI. Available at: [Link]

• 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride. American Elements. Available at: [Link]

• Treatment options of nitrogen heterocyclic compounds in industrial wastewater: From fundamental technologies to energy valorization applications and future process design strategies. PubMed. Available at: [Link]

• Green Strategies for the Synthesis of Heterocyclic Derivatives with Potential Against Neglected Tropical Diseases. MDPI. Available at: [Link]

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Navigating the Handling of 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole: A Guide to Personal Protective Equipment and Safe Laboratory Practices

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are routine. Among these is 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, a member of the benzimidazole family, which is recognized for its versatile pharmacological potential. As with any chemical compound, a thorough understanding of its hazard profile and the implementation of robust safety protocols are paramount to ensuring the well-being of laboratory personnel.

This guide provides essential, immediate safety and logistical information for handling 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole. It is structured to offer procedural, step-by-step guidance, moving beyond a simple checklist to explain the causality behind each safety recommendation. Our commitment is to empower you with the knowledge to create a self-validating system of safety in your laboratory.

Hazard Profile: An Evidence-Based Assessment

Analysis of related benzimidazoles and benzotriazoles indicates the following primary hazards:

• Acute Oral Toxicity : Many benzimidazole derivatives are classified as harmful if swallowed.[2][3][4]

• Skin Irritation : Direct contact is likely to cause skin irritation.[2][5]

• Serious Eye Irritation : The compound is expected to cause serious eye irritation upon contact.[2][3][5][6]

• Respiratory Tract Irritation : Inhalation of dust or aerosols may lead to respiratory irritation.[2][5]

While long-term effects like carcinogenicity or mutagenicity are not established for this specific molecule, some benzimidazoles have been investigated for such properties, warranting a cautious approach.[7] Therefore, the personal protective equipment (PPE) and handling protocols outlined below are designed to mitigate these identified risks.

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a static, one-size-fits-all directive. It must be adapted to the specific experimental conditions, such as the quantity of the substance being handled, its physical form (solid or in solution), and the potential for aerosol generation. The following table summarizes the recommended PPE for handling 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole.

PPE Component	Specification	Rationale for Use
Eye and Face Protection	Chemical safety goggles or a face shield	Protects against splashes of solutions or airborne particles, preventing serious eye irritation.[5][6]
Hand Protection	Nitrile or neoprene gloves	Provides a chemical-resistant barrier to prevent skin contact and subsequent irritation.[5] Double-gloving is recommended for handling larger quantities or for prolonged tasks.
Body Protection	Fully-buttoned laboratory coat	Protects skin and personal clothing from accidental spills and contamination.
Respiratory Protection	NIOSH-approved respirator (e.g., N95 for solids)	Necessary when handling the solid compound outside of a certified chemical fume hood or when there is a risk of aerosol generation to prevent respiratory tract irritation.[2][5]

Step-by-Step Guide to Safe Handling and PPE Use

Adherence to a systematic workflow is critical for minimizing exposure risk. The following protocol outlines the essential steps for safely handling 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole.

Preparation and Engineering Controls

• Designated Area : All work with 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole should be conducted in a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.[5]

• Emergency Equipment : Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[5]

• Gather Materials : Before starting, assemble all necessary equipment, including the chemical, solvents, glassware, and waste containers, within the fume hood to avoid unnecessary movement in and out of the controlled workspace.

Donning PPE: A Deliberate Sequence

The order in which PPE is put on is crucial to ensure complete protection.

Caption: PPE Donning Sequence

During the Experiment

• Handle with Care : When weighing the solid, do so in a fume hood or a balance enclosure to contain dust.

• Avoid Inhalation : Always handle the compound in a well-ventilated area, preferably a chemical fume hood, to prevent the inhalation of dust or vapors.[2][5]

• Prevent Contact : Use appropriate tools (spatulas, forceps) to handle the solid. If working with solutions, use a pipette or other controlled dispensing methods.

• Glove Integrity : Regularly inspect gloves for any signs of degradation or puncture. If a glove is compromised, move away from the work area, remove the gloves following the correct procedure, wash your hands, and don new gloves.

Doffing PPE: The Decontamination Process

The removal of PPE is a critical step to prevent cross-contamination.

Caption: PPE Doffing Sequence

Disposal Plan: A Cradle-to-Grave Responsibility

Proper disposal of chemical waste and contaminated materials is a critical component of laboratory safety and environmental stewardship.

• Chemical Waste : All waste containing 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole, whether in solid form or in solution, must be collected in a designated, properly labeled, and sealed hazardous waste container. Follow your institution's and local regulations for chemical waste disposal.

• Contaminated PPE : Disposable gloves, bench paper, and any other materials that have come into contact with the compound should be disposed of as solid hazardous waste. Do not discard these items in the regular trash.

• Empty Containers : "Empty" containers that held the chemical should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste.

In Case of Exposure: Immediate and Decisive Action

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

• Skin Contact : Remove contaminated clothing and immediately wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[5]

• Inhalation : Move the individual to fresh air. If they are not breathing, give artificial respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5]

• Ingestion : Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[5]

By integrating these protocols into your daily laboratory workflow, you contribute to a culture of safety that protects not only yourself but also your colleagues and the environment. The principles of expertise, trustworthiness, and authoritative grounding are the pillars of this guide, designed to be your preferred source for chemical handling safety.

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